tert-Butyl (4-(bromomethyl)phenyl)carbamate

• CAS: 239074-27-2

Core Science & Biosynthesis

tert-Butyl (4-(bromomethyl)phenyl)carbamate physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl (4-(bromomethyl)phenyl)carbamate, also known as N-Boc-4-(bromomethyl)aniline, is a bifunctional organic compound of significant interest in medicinal chemistry and organic synthesis. Its structure incorporates a Boc-protected aniline and a reactive benzyl bromide moiety, making it a valuable building block and linker molecule. The tert-butoxycarbonyl (Boc) group serves as a stable, acid-labile protecting group for the amine, while the bromomethyl group provides a site for nucleophilic substitution. This unique combination of features has led to its widespread use in the synthesis of complex molecules, particularly as a linker in the development of Proteolysis Targeting Chimeras (PROTACs), a novel therapeutic modality designed to induce the degradation of specific target proteins.[1][2] This guide provides a comprehensive overview of its physical and chemical properties, detailed experimental protocols, and its applications in drug discovery.

Core Physical and Chemical Properties

The fundamental properties of tert-Butyl (4-(bromomethyl)phenyl)carbamate are summarized below. These values are critical for its handling, storage, and application in synthetic chemistry.

Property	Value	Reference(s)
CAS Number	239074-27-2	[3][4]
Molecular Formula	C₁₂H₁₆BrNO₂	[4]
Molecular Weight	286.16 g/mol	[4][5]
Appearance	White to off-white solid	[3]
Melting Point	85.3-86.5 °C or 105.1-106.7 °C*	[6]
Storage Temperature	2-8°C, under inert atmosphere	[5]
Purity	Typically ≥97%

Note: Discrepancies in reported melting points may be attributed to differences in crystalline forms or purity.

Spectroscopic Data

Spectroscopy	Data
¹H NMR	A representative ¹H NMR spectrum was recorded in CDCl₃ at 400 MHz.[6]
¹³C NMR	Representative ¹³C NMR data for a closely related structure, tert-butyl N-(4-{[(2'-oxochromen-7'-yl)oxy]methyl}phenyl)carbamate, shows characteristic peaks for the Boc group (δ 152.6, 80.8, 28.3 ppm) and the aromatic ring (δ 138.6, 130.1, 128.6, 118.6 ppm).[6]
IR	The IR spectrum of a related carbamate shows characteristic peaks for N-H stretching, C=O stretching (carbamate), and aromatic C-H bonds.[1]

Experimental Protocols

Synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate[3]

This protocol describes the synthesis starting from the corresponding benzyl alcohol derivative.

Materials:

• (4-hydroxymethyl-phenyl)-carbamic acid tert-butyl ester

• Dichloromethane (DCM)

• Triphenylphosphine (PPh₃)

• N-Bromosuccinimide (NBS)

• Hexanes

• Ethyl Acetate

• Silica Gel

Procedure:

• To a 1 L round-bottom flask, add (4-hydroxymethyl-phenyl)-carbamic acid tert-butyl ester (22.3 g, 0.10 mol), dichloromethane (400 mL), and triphenylphosphine (31.5 g, 0.12 mol).[3]

• Cool the mixture to 0 °C in an ice bath.[3]

• Add N-bromosuccinimide (19.6 g, 0.11 mol) in small portions, ensuring the temperature remains low.[3]

• Allow the reaction mixture to warm to room temperature and stir under a nitrogen atmosphere for 1 hour.[3]

• Transfer the mixture to a larger flask and add hexanes until the solution becomes turbid, indicating the precipitation of byproducts.[3]

• Filter the solution through a plug of silica gel (300 g), eluting with a mixture of 1:9 ethyl acetate:hexanes.[3]

• Concentrate the eluate under reduced pressure to yield tert-Butyl (4-(bromomethyl)phenyl)carbamate as a white solid (yield: 12.8 g, 57%).[3]

Caption: Synthesis workflow for tert-Butyl (4-(bromomethyl)phenyl)carbamate.

General Analytical Protocol: Reversed-Phase HPLC (RP-HPLC)

While a specific protocol for this compound is not detailed in the literature, a general method for analyzing N-Boc protected aromatic compounds can be applied.

Instrumentation & Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[7]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[7]

• Mobile Phase B: 0.1% TFA in acetonitrile.[7]

• Gradient: A typical gradient would be from 10% B to 90% B over 20 minutes.[7]

• Flow Rate: 1.0 mL/min.[7]

• Detection: UV at 210 nm.[7]

• Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a concentration of approximately 1 mg/mL.[7]

Reactivity, Applications, and Logical Relationships

The utility of tert-Butyl (4-(bromomethyl)phenyl)carbamate stems from its two distinct reactive sites, which can be addressed in a controlled, sequential manner.

• Benzyl Bromide Moiety: The C-Br bond is susceptible to nucleophilic substitution (Sₙ2 reaction). This allows for the attachment of various nucleophiles (e.g., phenols, thiols, amines), making it an excellent electrophilic handle for introducing the N-Boc-aminobenzyl group into a target molecule.

• N-Boc Protecting Group: The tert-butoxycarbonyl group is robust under basic and nucleophilic conditions but is readily cleaved under acidic conditions (e.g., with trifluoroacetic acid or HCl).[1] This deprotection unmasks the aniline nitrogen, which can then participate in subsequent reactions such as amide bond formation, alkylation, or arylation.

This orthogonal reactivity makes the compound an ideal linker for constructing complex molecules where different fragments need to be joined together.

Application in PROTAC Development

A primary application of this compound is in the synthesis of PROTACs.[1][2] PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.[8][9] In this context, tert-Butyl (4-(bromomethyl)phenyl)carbamate serves as a core component of the linker connecting the target protein binder to the E3 ligase ligand.

Caption: Role of the linker in PROTAC synthesis and mechanism of action.

Safety and Handling

tert-Butyl (4-(bromomethyl)phenyl)carbamate is classified as a hazardous substance and requires careful handling in a laboratory setting.

• Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage).

• Signal Word: Danger.

• Precautionary Statements:

  • P261: Avoid breathing dust.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P310: Immediately call a POISON CENTER or doctor/physician.

Always handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Conclusion

tert-Butyl (4-(bromomethyl)phenyl)carbamate is a versatile and valuable reagent for researchers in organic synthesis and drug discovery. Its orthogonal protecting group and reactive handle provide a strategic advantage in the construction of complex molecules. Its demonstrated utility as a linker in the rapidly advancing field of PROTACs underscores its importance and ensures its continued relevance in the development of next-generation therapeutics. A thorough understanding of its properties, synthetic routes, and reactivity is essential for its effective and safe utilization in research endeavors.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Tert-Butyl 4-(bromomethyl)phenylcarbamate | 239074-27-2 [chemicalbook.com]
• 4. tert-Butyl (4-(bromomethyl)phenyl)carbamate | C12H16BrNO2 | CID 23447539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 239074-27-2|tert-Butyl (4-(bromomethyl)phenyl)carbamate|BLD Pharm [bldpharm.com]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. PROTACs: A novel strategy for cancer drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of tert-butyl (4-(bromomethyl)phenyl)carbamate, a key intermediate in organic synthesis and drug discovery, particularly as a linker in the development of Proteolysis Targeting Chimeras (PROTACs). This document details the synthetic pathway, experimental protocols, and analytical characterization of the title compound and its precursor.

Synthesis

The synthesis of tert-butyl (4-(bromomethyl)phenyl)carbamate is typically achieved in a two-step process starting from 4-aminobenzyl alcohol. The first step involves the protection of the amino group with a tert-butoxycarbonyl (Boc) group, followed by the bromination of the benzylic alcohol.

Synthesis Pathway

Caption: Synthetic pathway for tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Experimental Protocols

Synthesis of tert-Butyl N-[4-(hydroxymethyl)phenyl]carbamate (Intermediate)[1]

Materials:

• 4-aminobenzyl alcohol

• Di-tert-butyl dicarbonate (Boc anhydride)

• N,N-Diisopropylethylamine (DIPEA)

• Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• 0.1 M Hydrochloric acid (HCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• A solution of 4-aminobenzyl alcohol (1.0 equivalent) and DIPEA (1.0 equivalent) in THF is prepared.

• Boc anhydride (1.0 equivalent) is added to the solution.

• The reaction mixture is heated to 75°C for 20 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is redissolved in EtOAc and washed with 0.1 M HCl.

• The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated in vacuo.

• The crude product is purified by flash column chromatography (50% EtOAc/Petrol) to yield tert-butyl N-[4-(hydroxymethyl)phenyl]carbamate as a white crystalline solid.

Synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate (Final Product)[1]

Materials:

• tert-Butyl N-[4-(hydroxymethyl)phenyl]carbamate

• Phosphorus tribromide (PBr₃) (1 M solution in CH₂Cl₂)

• Diethyl ether (Et₂O)

• Saturated sodium bicarbonate (NaHCO₃) solution

Procedure:

• The intermediate, tert-butyl N-[4-(hydroxymethyl)phenyl]carbamate (1.0 equivalent), is dissolved in Et₂O and the solution is cooled to 0°C.

• PBr₃ (0.8 equivalents) is added dropwise to the solution.

• The reaction is stirred for 20 hours at 0°C.

• The reaction mixture is carefully poured into a saturated NaHCO₃ solution.

• The aqueous layer is extracted with Et₂O.

• The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated in vacuo to yield the final product.

Characterization Data

The structural confirmation of the synthesized compounds is performed using various spectroscopic techniques.

tert-Butyl N-[4-(hydroxymethyl)phenyl]carbamate (Intermediate)

Parameter	Value	Reference
Molecular Formula	C₁₂H₁₇NO₃	--INVALID-LINK--
Molecular Weight	223.27 g/mol	--INVALID-LINK--
¹H NMR (400 MHz, CDCl₃) δ (ppm)	7.35 (d, J = 8.3 Hz, 2H), 7.29 (d, J = 8.6 Hz, 2H), 6.47 (s, 1H), 4.63 (d, J = 5.2 Hz, 2H), 1.52 (s, 9H)	[1]
¹³C NMR (100 MHz, CDCl₃) δ (ppm)	152.9, 137.2, 135.8, 127.8, 118.6, 80.5, 64.9, 28.4	--INVALID-LINK--
Mass Spectrometry (GC-MS)	Data available	[2]
IR Spectroscopy	Data not explicitly found

tert-Butyl (4-(bromomethyl)phenyl)carbamate (Final Product)

Parameter	Value	Reference
Molecular Formula	C₁₂H₁₆BrNO₂	--INVALID-LINK--
Molecular Weight	286.16 g/mol	--INVALID-LINK--
¹H NMR (400 MHz, CDCl₃) δ (ppm)	7.36 (d, J = 8.5 Hz, 2H), 7.28 (d, J = 8.5 Hz, 2H), 6.51 (s, 1H), 4.49 (s, 2H), 1.52 (s, 9H)	[1]
¹³C NMR	Data not explicitly found
Mass Spectrometry	Data not explicitly found
IR Spectroscopy	Data not explicitly found

Application in PROTAC Synthesis

tert-Butyl (4-(bromomethyl)phenyl)carbamate is a valuable bifunctional linker used in the synthesis of PROTACs. The bromomethyl group provides a reactive site for conjugation to a ligand for a target protein, while the Boc-protected aniline can be deprotected to couple with an E3 ligase ligand.

PROTAC Synthesis Workflow

Caption: General workflow for the synthesis of a PROTAC using the title compound as a linker.

References

• 1. rsc.org [rsc.org]
• 2. Boc-4-aminobenzylalcohol | C12H17NO3 | CID 10242688 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis and Spectral Analysis of N-Boc-4-(bromomethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and spectral characterization of N-Boc-4-(bromomethyl)aniline, a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and other biologically active molecules. This document details a primary synthetic route, outlines the necessary experimental protocols, and presents its spectral data for verification and quality control.

Introduction

N-Boc-4-(bromomethyl)aniline, also known as tert-butyl (4-(bromomethyl)phenyl)carbamate, is a bifunctional molecule featuring a Boc-protected aniline and a reactive bromomethyl group. The tert-butyloxycarbonyl (Boc) protecting group offers stability under a variety of reaction conditions, allowing for selective transformations at the benzylic position. The bromomethyl group serves as a versatile handle for introducing the aniline moiety into larger molecular scaffolds through nucleophilic substitution reactions. Its chemical properties make it a key building block in the synthesis of complex organic molecules.

Chemical Structure and Properties

Property	Value
IUPAC Name	tert-butyl (4-(bromomethyl)phenyl)carbamate[1][2]
Synonyms	N-Boc-4-(bromomethyl)aniline[1][2]
CAS Number	239074-27-2[1][2]
Molecular Formula	C12H16BrNO2[1][2]
Molecular Weight	286.17 g/mol [2][3]
Appearance	Solid[4]
Purity	Typically ≥95%[2]

Synthesis of N-Boc-4-(bromomethyl)aniline

The most common and direct laboratory synthesis of N-Boc-4-(bromomethyl)aniline involves the free-radical bromination of the benzylic methyl group of N-Boc-4-methylaniline. This reaction, often referred to as a Wohl-Ziegler bromination, utilizes N-bromosuccinimide (NBS) as the bromine source and a radical initiator, such as 2,2'-azobis(isobutyronitrile) (AIBN) or benzoyl peroxide.[5][6] The reaction is typically carried out in a non-polar solvent, historically carbon tetrachloride (CCl4), though due to safety and environmental concerns, alternative solvents like acetonitrile or 1,2-dichlorobenzene are now more commonly used.[6]

An alternative synthetic strategy involves the Boc protection of 4-(bromomethyl)aniline. This two-step approach first requires the synthesis of 4-(bromomethyl)aniline, which can be achieved through the bromination of 4-methylaniline or via a multi-step sequence starting from p-nitrotoluene involving benzylic bromination followed by reduction of the nitro group.[7] Subsequently, the amino group of 4-(bromomethyl)aniline is protected using di-tert-butyl dicarbonate (Boc₂O).

This guide focuses on the more direct, single-step conversion from N-Boc-4-methylaniline.

Experimental Protocol: Benzylic Bromination of N-Boc-4-methylaniline

This protocol is based on established methods for Wohl-Ziegler bromination.

Materials:

• N-Boc-4-methylaniline

• N-Bromosuccinimide (NBS)

• 2,2'-Azobis(isobutyronitrile) (AIBN)

• Acetonitrile (or other suitable solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Ethyl acetate

• Hexane

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve N-Boc-4-methylaniline in acetonitrile.

• Add N-bromosuccinimide (NBS) (1.1 equivalents) and a catalytic amount of AIBN to the solution.

• Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford N-Boc-4-(bromomethyl)aniline as a solid.

Spectral Data

The structural confirmation of the synthesized N-Boc-4-(bromomethyl)aniline is achieved through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, CDCl₃): [8]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.35	d, J = 8.3 Hz	2H	Aromatic (H2/H6)
7.29	d, J = 8.6 Hz	2H	Aromatic (H3/H5)
6.47	s	1H	NH
4.63	d, J = 5.2 Hz	2H	CH₂Br
1.52	s	9H	C(CH₃)₃

¹³C NMR (100 MHz, CDCl₃) (Predicted):

Chemical Shift (δ, ppm)	Assignment
152.5	C=O (carbamate)
137.5	Aromatic C-N
131.9	Aromatic C-CH₂Br
120.0	Aromatic CH
115.4	Aromatic CH
80.9	C(CH₃)₃
33.0	CH₂Br
28.3	C(CH₃)₃

Infrared (IR) Spectroscopy

The IR spectrum of N-Boc-4-(bromomethyl)aniline is expected to show characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Functional Group
~3350	N-H stretch (carbamate)
~2980	C-H stretch (aliphatic)
~1710	C=O stretch (carbamate)
~1590, 1520	C=C stretch (aromatic)
~1240	C-N stretch
~690	C-Br stretch

Mass Spectrometry (MS)

The mass spectrum of N-Boc-4-(bromomethyl)aniline would exhibit a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio).

m/z	Fragment
285/287	[M]⁺
229/231	[M - C₄H₈]⁺
186/188	[M - Boc]⁺
106	[M - Boc - Br]⁺
57	[C(CH₃)₃]⁺

Visualization of Synthetic and Analytical Workflows

Synthesis Workflow

References

• 1. tert-Butyl (4-(bromomethyl)phenyl)carbamate | C12H16BrNO2 | CID 23447539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Boc-4-(bromomethyl)aniline 95% | CAS: 239074-27-2 | AChemBlock [achemblock.com]
• 3. N-Boc-4-(Bromomethyl)aniline_上海瑞一医药科技股份有限公司【官网】-Ruiyi Tech [ruiyitech.com]
• 4. tert-Butyl (4-(bromomethyl)phenyl)carbamate | 239074-27-2 [sigmaaldrich.com]
• 5. Bromination - Common Conditions [commonorganicchemistry.com]
• 6. Wohl-Ziegler Reaction [organic-chemistry.org]
• 7. 4-(Bromomethyl)aniline | 63516-03-0 | Benchchem [benchchem.com]
• 8. rsc.org [rsc.org]

An In-depth Technical Guide to the Stability and Reactivity of (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-(bromomethyl)phenyl)carbamic acid tert-butyl ester, also known as N-Boc-4-(bromomethyl)aniline, is a bifunctional reagent of significant interest in medicinal chemistry and organic synthesis. Its structure incorporates a reactive benzylic bromide moiety and a tert-butoxycarbonyl (Boc) protected aniline. This unique combination allows for its use as a versatile building block, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs), where it can serve as a linker precursor to be conjugated with ligands for E3 ubiquitin ligases and target proteins.[1][2][3][4] Understanding the stability and reactivity of this compound is paramount for its effective handling, storage, and application in complex synthetic routes.

This technical guide provides a comprehensive overview of the stability and reactivity of (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester, including physicochemical properties, stability profile under various conditions, and its reactivity towards different classes of reagents. Detailed experimental protocols and visual diagrams of key processes are also presented to aid researchers in its practical application.

Physicochemical Properties

A summary of the key physicochemical properties of (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester is provided in the table below.

Property	Value	Reference
Chemical Formula	C₁₂H₁₆BrNO₂	[5][6]
Molecular Weight	286.17 g/mol	[5][6]
Appearance	Solid	[7]
Purity	Typically >95%	[5]
Storage Temperature	Room temperature or 2-8°C in an inert atmosphere	[8][9]
IUPAC Name	tert-butyl N-[4-(bromomethyl)phenyl]carbamate	[5][10]
CAS Number	239074-27-2	[5][6]

Stability Profile

The stability of (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester is dictated by its two primary functional groups: the Boc-protected amine and the benzylic bromide.

Summary of Stability

The following table summarizes the stability of the compound under various conditions. This information is compiled from general knowledge of Boc-protected amines and benzylic bromides, as specific quantitative data for this molecule is not widely available.

Condition	Stability	Primary Degradation Pathway	Reference
Acidic pH	Unstable	Acid-catalyzed hydrolysis of the Boc group to yield the free amine, isobutylene, and carbon dioxide.	[1]
Neutral pH	Generally stable	Minimal degradation expected.	[1]
Basic pH	Generally stable	The Boc group is stable towards most bases. The benzylic bromide may undergo slow hydrolysis.	[1]
Temperature	Susceptible to thermal degradation at elevated temperatures (typically >85-90°C).	Thermolytic cleavage of the Boc group.	[1][11]
Light	Potentially unstable	Benzylic bromides can be light-sensitive and may undergo radical reactions or degradation.	[12]
Moisture	Sensitive	The benzylic bromide can hydrolyze to the corresponding benzyl alcohol.

Degradation Pathways

The primary degradation pathways for (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester involve the cleavage of the Boc group under acidic conditions and the hydrolysis of the benzylic bromide.

Figure 1: Key Degradation Pathways.

Experimental Protocol for Forced Degradation Study

To assess the stability of (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester and identify potential degradation products, a forced degradation study can be performed. This protocol is a general guideline and may require optimization.[1][13]

Objective: To evaluate the stability of the compound under hydrolytic (acidic, basic, neutral), oxidative, thermal, and photolytic stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for a specified period (e.g., 24 hours). Neutralize the sample before analysis.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60°C) for a specified period. Neutralize the sample before analysis.

  • Neutral Hydrolysis: Mix the stock solution with an equal volume of water. Incubate at a controlled temperature (e.g., 60°C) for a specified period.

  • Oxidative Degradation: Mix the stock solution with an equal volume of a suitable oxidizing agent (e.g., 3% hydrogen peroxide). Store at room temperature for a specified period.

  • Thermal Degradation: Store the solid compound in an oven at an elevated temperature (e.g., 80°C) for a specified period. Dissolve a known amount of the stressed solid for analysis.

  • Photolytic Degradation: Expose a solution of the compound to a light source with a specific wavelength and intensity (e.g., using a photostability chamber) for a defined duration.

• Analysis: Analyze the stressed samples at various time points using a stability-indicating HPLC method, preferably with a mass spectrometer (LC-MS) detector to identify and quantify the parent compound and any degradation products.

Reactivity

The reactivity of (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester is characterized by the distinct functionalities of the benzylic bromide and the Boc-protected amine. This allows for selective transformations at either position.

Reactivity of the Bromomethyl Group: Nucleophilic Substitution

The benzylic bromide is a highly reactive electrophile that readily undergoes nucleophilic substitution reactions with a wide range of nucleophiles. The para-N-Boc group is electron-donating, which can stabilize a benzylic carbocation, thus potentially favoring an S_N1 mechanism with weaker nucleophiles in polar protic solvents. However, with strong nucleophiles, an S_N2 mechanism is also common.

Figure 2: General Nucleophilic Substitution Workflow.

Common Nucleophiles and Expected Products:

Nucleophile Class	Example Nucleophile	Expected Product
Amines	Primary or secondary amine (R₂NH)	tert-butyl (4-((R₂N)methyl)phenyl)carbamate
Thiols	Thiol (RSH)	tert-butyl (4-((RS)methyl)phenyl)carbamate
Carboxylates	Carboxylic acid salt (RCOO⁻)	tert-butyl (4-(((RCO)O)methyl)phenyl)carbamate
Phenols	Phenol (ArOH)	tert-butyl (4-((ArO)methyl)phenyl)carbamate

Experimental Protocol for a General Nucleophilic Substitution Reaction:

This protocol describes a general procedure for the reaction of (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester with a nucleophile, which may require optimization for specific substrates.[1]

Objective: To synthesize a substituted product via nucleophilic displacement of the bromide.

Materials:

• (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester

• Nucleophile (e.g., amine, thiol, phenol)

• Base (e.g., N,N-Diisopropylethylamine (DIPEA), potassium carbonate)

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), acetonitrile)

• Optional: Sodium iodide (NaI) to facilitate the reaction via in situ formation of the more reactive benzyl iodide.

Procedure:

• To a solution of the nucleophile (1.0 eq) in the chosen anhydrous solvent, add the base (1.5-3.0 eq).

• Add (4-(bromomethyl)phenyl)carbamic acid tert-butyl ester (1.0-1.2 eq) to the reaction mixture. If desired, add a catalytic amount of NaI.

• Stir the reaction at room temperature or an elevated temperature (e.g., 60°C) until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Reactivity of the Boc Group: Deprotection

The Boc group is a standard protecting group for amines and is readily cleaved under acidic conditions. This reaction is typically clean and high-yielding.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. Design, Synthesis, and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) for the Dual Degradation of IGF-1R and Src - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological characterization of proteolysis targeting chimera (PROTACs) for the ataxia telangiectasia and RAD3-related (ATR) kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Boc-4-(bromomethyl)aniline 95% | CAS: 239074-27-2 | AChemBlock [achemblock.com]
• 6. N-Boc-4-(Bromomethyl)aniline_上海瑞一医药科技股份有限公司【官网】-Ruiyi Tech [ruiyitech.com]
• 7. US3933927A - Phenol transalkylation process - Google Patents [patents.google.com]
• 8. calpaclab.com [calpaclab.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. tert-Butyl (4-(bromomethyl)phenyl)carbamate | C12H16BrNO2 | CID 23447539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. mdpi.com [mdpi.com]
• 13. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 14. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

Technical Guide: Solubility and Synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of tert-Butyl (4-(bromomethyl)phenyl)carbamate, a key intermediate in various synthetic applications. Due to the limited availability of precise quantitative solubility data in public literature, this guide summarizes the available qualitative information and presents a general experimental protocol for determining its solubility in various organic solvents. Additionally, a detailed experimental workflow for a common synthesis of the compound is provided, complete with a visual representation.

Solubility of tert-Butyl (4-(bromomethyl)phenyl)carbamate

Currently, specific quantitative solubility data (e.g., in g/100mL or mol/L) for tert-Butyl (4-(bromomethyl)phenyl)carbamate in a range of common organic solvents is not extensively documented in peer-reviewed literature. However, qualitative solubility can be inferred from its use in various synthetic procedures.

Table 1: Qualitative Solubility of tert-Butyl (4-(bromomethyl)phenyl)carbamate in Organic Solvents

Solvent	Solubility	Source / Comment
Dichloromethane (DCM)	Soluble	Used as a reaction solvent during synthesis[1].
Ethyl Acetate	Soluble	Used as a component of the eluent in column chromatography[1].
Hexanes	Partially Soluble / Sparingly Soluble	Used as an anti-solvent to induce precipitation and as a component of the eluent in column chromatography, suggesting lower solubility[1].
Water	Poorly Soluble (Calculated)	A calculated LogS of -3.52 corresponds to a solubility of approximately 0.0862 mg/mL[2].

Note: The information in Table 1 is derived from procedural descriptions in synthetic chemistry literature and should be considered qualitative. For precise applications, experimental determination of solubility is highly recommended.

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the following general protocol outlines a standard method for determining the solubility of a solid organic compound in an organic solvent.

Objective: To determine the concentration of a saturated solution of tert-Butyl (4-(bromomethyl)phenyl)carbamate in a specific organic solvent at a given temperature.

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Selected organic solvent(s) (e.g., THF, DMF, DMSO, acetonitrile, methanol, ethanol, dichloromethane, ethyl acetate)

• Analytical balance

• Vials with screw caps

• Constant temperature bath or shaker

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of tert-Butyl (4-(bromomethyl)phenyl)carbamate to a vial. The excess solid should be clearly visible.

  • Add a known volume of the desired organic solvent to the vial.

  • Seal the vial tightly and place it in a constant temperature bath or shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • Allow the vial to stand undisturbed at the constant temperature for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid particles.

  • Determine the mass of the filtered solution.

• Quantification:

  • Gravimetric Method: Evaporate the solvent from the filtered solution under reduced pressure and weigh the remaining solid. The solubility can then be calculated.

  • Chromatographic/Spectroscopic Method (Preferred):

    • Prepare a series of standard solutions of known concentrations of tert-Butyl (4-(bromomethyl)phenyl)carbamate in the chosen solvent.

    • Generate a calibration curve using HPLC or UV-Vis spectrophotometry by plotting the instrument response against the concentration of the standard solutions.

    • Dilute the filtered saturated solution with a known volume of the solvent to bring its concentration within the range of the calibration curve.

    • Analyze the diluted sample using the same method and determine its concentration from the calibration curve.

    • Calculate the original concentration of the saturated solution, accounting for the dilution factor.

• Data Reporting:

  • Express the solubility in appropriate units, such as g/100 mL, mg/mL, or mol/L, and specify the temperature at which the measurement was made.

Synthesis Workflow

The following diagram illustrates a common synthetic route for tert-Butyl (4-(bromomethyl)phenyl)carbamate starting from (4-hydroxymethyl-phenyl)-carbamic acid tert-butyl ester.

References

• 1. Tert-Butyl 4-(bromomethyl)phenylcarbamate | 239074-27-2 [chemicalbook.com]
• 2. 239074-27-2|tert-Butyl (4-(bromomethyl)phenyl)carbamate| Ambeed [ambeed.com]

tert-Butyl (4-(bromomethyl)phenyl)carbamate molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on tert-Butyl (4-(bromomethyl)phenyl)carbamate, a key reagent in organic synthesis, particularly in the development of pharmaceutical compounds. Its bifunctional nature, featuring a protected amine and a reactive bromomethyl group, makes it a valuable building block for introducing a carbamate-protected aminophenyl methyl moiety into target molecules.

Physicochemical Properties

The fundamental molecular attributes of tert-Butyl (4-(bromomethyl)phenyl)carbamate are summarized below. These values are critical for reaction stoichiometry, analytical characterization, and quality control.

Property	Value	Source
Molecular Formula	C₁₂H₁₆BrNO₂	[1][2]
Molecular Weight	286.16 g/mol	[1]
Alternate Molecular Weight	286.17 g/mol	[3]
IUPAC Name	tert-butyl N-[4-(bromomethyl)phenyl]carbamate	[1]
CAS Number	239074-27-2	[2]

Experimental Protocols

The following outlines a representative synthetic protocol for the preparation of tert-Butyl (4-(bromomethyl)phenyl)carbamate. This method is based on the bromination of the corresponding methyl-substituted precursor.

Synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Materials:

  • (4-methylphenyl)carbamic acid tert-butyl ester

  • N-Bromosuccinimide (NBS)

  • Dichloromethane (DCM)

  • AIBN (Azobisisobutyronitrile) or Benzoyl Peroxide (BPO) as a radical initiator

  • Ethyl acetate

  • Hexanes

• Procedure:

  • Dissolve (4-methylphenyl)carbamic acid tert-butyl ester in a suitable solvent such as dichloromethane.

  • Add N-bromosuccinimide (typically 1.1 to 1.2 equivalents) and a catalytic amount of a radical initiator like AIBN or BPO.

  • The reaction mixture is typically heated to reflux and monitored by an appropriate analytical technique (e.g., TLC or LC-MS) to determine the consumption of the starting material.

  • Upon completion, the reaction mixture is cooled to room temperature.

  • The mixture is then washed with water and brine to remove succinimide and any remaining inorganic impurities.

  • The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

  • The crude product is purified by recrystallization or column chromatography using a solvent system such as ethyl acetate/hexanes to yield the final product as a solid.

Logical Relationships

The following diagram illustrates the key chemical entities and their relationship in the synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Caption: Synthetic pathway for tert-Butyl (4-(bromomethyl)phenyl)carbamate.

References

• 1. tert-Butyl (4-(bromomethyl)phenyl)carbamate | C12H16BrNO2 | CID 23447539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthonix, Inc > 239074-27-2 | tert-Butyl (4-(bromomethyl)phenyl)carbamate [synthonix.com]
• 3. tert-Butyl (4-(bromomethyl)phenyl)carbamate | 239074-27-2 [sigmaaldrich.com]

The Strategic Role of the Boc Protecting Group in the Chemistry of tert-Butyl (4-(bromomethyl)phenyl)carbamate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The tert-butoxycarbonyl (Boc) protecting group is a cornerstone in modern organic synthesis, offering a robust and versatile strategy for the temporary masking of amine functionalities. This guide provides a detailed examination of the pivotal role of the Boc group in the context of tert-Butyl (4-(bromomethyl)phenyl)carbamate, a bifunctional molecule of significant interest in the development of pharmaceutical agents and complex organic scaffolds. By modulating the reactivity of the aniline nitrogen, the Boc group enables selective transformations at the benzylic bromide position, a critical feature for its application as a versatile building block.

The Fundamental Chemistry of the Boc Protecting Group

The utility of the Boc group stems from its unique electronic and steric properties. It transforms a nucleophilic and potentially reactive primary or secondary amine into a significantly less reactive carbamate. This transformation is crucial for preventing unwanted side reactions during subsequent synthetic steps.

The Boc group is renowned for its stability under a wide range of non-acidic conditions, including exposure to bases, nucleophiles, and catalytic hydrogenation. This stability profile makes it orthogonal to many other common protecting groups, such as the base-labile fluorenylmethyloxycarbonyl (Fmoc) group and the hydrogenolysis-labile benzyloxycarbonyl (Cbz) group, allowing for selective deprotection strategies in multi-step syntheses.

The key to the widespread use of the Boc group is its susceptibility to cleavage under acidic conditions. This acid-lability allows for its facile removal, typically with strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl), to regenerate the free amine. The mechanism of deprotection involves protonation of the carbamate's carbonyl oxygen, followed by the formation of a stable tertiary carbocation (the tert-butyl cation), which then typically fragments into isobutene and carbon dioxide.

Quantitative Overview of Boc Protection and Deprotection

The efficiency of both the introduction and removal of the Boc group is a critical factor in synthetic planning. The following tables summarize typical conditions and outcomes for the Boc protection of aromatic amines and the subsequent deprotection of the resulting carbamates.

Reagent	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
Di-tert-butyl dicarbonate (Boc)₂O	Triethylamine (TEA)	Tetrahydrofuran (THF)	Room Temp.	1-4	>90
Di-tert-butyl dicarbonate (Boc)₂O	Sodium hydroxide (NaOH)	Water/Dioxane	Room Temp.	2-6	>90
Di-tert-butyl dicarbonate (Boc)₂O	4-Dimethylaminopyridine (DMAP)	Acetonitrile	Room Temp.	1-3	>95
Di-tert-butyl dicarbonate (Boc)₂O	Sodium bicarbonate (NaHCO₃)	Chloroform/Water	Reflux	4-8	>85
Di-tert-butyl dicarbonate (Boc)₂O	None (catalyst-free)	Water/Acetone	Room Temp.	0.5-2	>95

Table 1: Representative Conditions for the N-Boc Protection of Aromatic Amines. This table provides a summary of common reagent and solvent systems for the efficient protection of anilines and related aromatic amines.

Reagent	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
Trifluoroacetic acid (TFA) (20-50%)	Dichloromethane (DCM)	0 to Room Temp.	0.5-3	>95
Hydrochloric acid (4M)	1,4-Dioxane	Room Temp.	1-4	>95
Hydrochloric acid (conc.)	Ethyl Acetate	Room Temp.	0.5-2	>90
Oxalyl chloride (3 equiv.)	Methanol	Room Temp.	1-4	up to 90
p-Toluenesulfonic acid (TsOH)	1,2-Dimethoxyethane (DME)	40	2	>90

Table 2: Common Reagents and Conditions for the Deprotection of N-Boc Protected Aromatic Amines. This table outlines various acidic conditions for the removal of the Boc group, highlighting the versatility in reagent choice depending on substrate compatibility.

Detailed Experimental Protocols

Synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate

This protocol describes the synthesis of the title compound from the corresponding alcohol.

Materials:

• (4-Hydroxymethyl-phenyl)-carbamic acid tert-butyl ester

• Triphenylphosphine (PPh₃)

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM)

• Hexanes

• Ethyl acetate

• Silica gel

Procedure:

• To a round bottom flask, add (4-hydroxymethyl-phenyl)-carbamic acid tert-butyl ester (1.0 eq), dichloromethane, and triphenylphosphine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add N-bromosuccinimide (1.1 eq) portion-wise, ensuring the temperature remains low.

• Allow the reaction to warm to room temperature and stir for 1 hour under an inert atmosphere (e.g., nitrogen).

• Transfer the reaction mixture to a larger flask and add hexanes until the solution becomes turbid.

• Pass the solution through a plug of silica gel, eluting with a mixture of ethyl acetate and hexanes (e.g., 1:9 v/v).

• Concentrate the eluate under reduced pressure to yield tert-Butyl (4-(bromomethyl)phenyl)carbamate as a solid.

General Protocol for N-Boc Deprotection using Trifluoroacetic Acid (TFA)

This protocol provides a general method for the removal of the Boc group from an aromatic amine.

Materials:

• N-Boc protected aromatic amine (e.g., tert-Butyl (4-(bromomethyl)phenyl)carbamate)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve the N-Boc protected amine (1.0 eq) in dichloromethane.

• Slowly add trifluoroacetic acid to the solution, typically to a final concentration of 20-50% (v/v). The reaction can be exothermic, and gas evolution (CO₂ and isobutene) will occur, so ensure adequate ventilation.

• Stir the reaction at room temperature for 30 minutes to 3 hours, monitoring the progress by a suitable method such as thin-layer chromatography (TLC).

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• Carefully neutralize the residue by adding saturated sodium bicarbonate solution until effervescence ceases.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the deprotected amine.

Visualizing the Chemistry: Mechanisms and Workflows

The following diagrams, generated using the Graphviz DOT language, illustrate the key transformations and a typical experimental workflow involving the Boc protecting group.

Mechanism of Boc protection of an amine.

Acid-catalyzed deprotection of a Boc-protected amine.

Synthetic workflow for the preparation and deprotection of tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Reactivity Considerations and Orthogonal Strategies

In tert-Butyl (4-(bromomethyl)phenyl)carbamate, the presence of the Boc group is critical for directing reactivity towards the benzylic bromide. The electron-withdrawing nature of the carbamate deactivates the aromatic ring towards electrophilic substitution, while the benzylic position remains susceptible to nucleophilic attack. This allows for the introduction of a wide range of functionalities at the benzylic carbon without interference from the amine.

The stability of the benzylic bromide moiety under the acidic conditions required for Boc deprotection is a key consideration. Generally, benzylic bromides are stable to anhydrous acidic conditions, such as TFA in DCM, for the short reaction times typically required for Boc removal. However, prolonged exposure or the presence of nucleophilic scavengers could potentially lead to side reactions.

The Boc group's well-defined stability and cleavage conditions make it an excellent component of orthogonal protection strategies. For instance, in a molecule containing both a Boc-protected amine and an Fmoc-protected amine, the Fmoc group can be selectively removed with a base (e.g., piperidine) while the Boc group remains intact. Conversely, the Boc group can be removed with acid without affecting the Fmoc group. This orthogonality is fundamental to the synthesis of complex molecules where sequential and site-specific modifications are necessary.

Conclusion

The tert-butoxycarbonyl protecting group plays an indispensable role in the chemistry of tert-Butyl (4-(bromomethyl)phenyl)carbamate. By effectively masking the aniline nitrogen, the Boc group provides the necessary stability and chemoselectivity to allow for synthetic manipulations at the reactive benzylic bromide position. Its predictable and facile removal under acidic conditions further enhances its utility. A thorough understanding of the principles of Boc protection and deprotection, supported by robust experimental protocols, is essential for leveraging the full synthetic potential of this valuable bifunctional building block in the fields of medicinal chemistry and materials science.

An In-depth Technical Guide to the Key Reactive Sites of tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the key reactive sites of tert-butyl (4-(bromomethyl)phenyl)carbamate, a versatile bifunctional molecule widely utilized in organic synthesis, particularly in medicinal chemistry and the development of complex molecular architectures. The document elucidates the reactivity of its two primary functional moieties: the benzylic bromide and the tert-butoxycarbonyl (Boc) protected amine. This guide offers insights into the molecule's synthetic applications, supported by experimental protocols and quantitative data where available in the current literature. The logical flow of its reactivity pathways is also visualized to aid in experimental design.

Introduction

tert-Butyl (4-(bromomethyl)phenyl)carbamate, also known as N-Boc-4-(bromomethyl)aniline, is a valuable building block in organic synthesis. Its structure incorporates two distinct reactive centers, allowing for sequential and orthogonal chemical modifications. The presence of a labile benzylic bromide makes it an excellent electrophile for introducing the 4-(N-Boc-amino)benzyl moiety into a wide range of molecules. Concurrently, the Boc protecting group offers a stable yet readily cleavable mask for the aniline nitrogen, enabling its participation in subsequent synthetic steps. This dual functionality makes it a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and materials.

Chemical Structure and Properties

A comprehensive understanding of the reactivity of tert-butyl (4-(bromomethyl)phenyl)carbamate begins with its fundamental chemical and physical properties.

Property	Value
IUPAC Name	tert-butyl N-[4-(bromomethyl)phenyl]carbamate[1]
Synonyms	N-Boc-4-(bromomethyl)aniline, (4-bromomethyl-phenyl)-carbamic acid tert-butyl ester[1]
CAS Number	239074-27-2[1]
Molecular Formula	C₁₂H₁₆BrNO₂[1]
Molecular Weight	286.17 g/mol
Appearance	White to light yellow powder or crystals
Storage	Inert atmosphere, 2-8°C

Key Reactive Sites and Reactivity Profile

The synthetic utility of tert-butyl (4-(bromomethyl)phenyl)carbamate is dictated by the distinct reactivity of its two key functional groups. The interplay between these sites allows for a broad range of chemical transformations.

The Benzylic Bromide: A Potent Electrophile

The bromomethyl group attached to the phenyl ring is the primary site of electrophilic reactivity. As a benzylic halide, the C-Br bond is activated towards nucleophilic substitution reactions (Sₙ2). The aromatic ring stabilizes the transition state, making it significantly more reactive than a typical alkyl bromide. This site readily reacts with a variety of nucleophiles, including those based on oxygen, nitrogen, and sulfur.

General Reactivity Pathway:

Caption: General Sₙ2 reaction at the benzylic bromide site.

The N-Boc Protecting Group: A Gateway to the Amine

The tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the aniline nitrogen. It is generally stable to a wide range of nucleophilic and basic conditions, allowing for selective reactions at the benzylic bromide position.[2][3] The primary reactivity of the N-Boc group is its lability under acidic conditions. Treatment with strong acids, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), leads to the cleavage of the carbamate, liberating the free aniline.[4] This deprotection step is crucial for subsequent modifications at the nitrogen atom, such as acylation, alkylation, or arylation.

General Deprotection Pathway:

Caption: Acid-catalyzed deprotection of the N-Boc group.

Experimental Protocols and Quantitative Data

Synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate

The title compound is typically synthesized from the corresponding alcohol, tert-butyl N-[4-(hydroxymethyl)phenyl]carbamate.

Experimental Protocol:

A solution of tert-butyl N-[4-(hydroxymethyl)phenyl]carbamate (1.0 eq) in a suitable solvent such as diethyl ether is cooled to 0°C. To this solution, phosphorus tribromide (PBr₃) (0.8 eq, as a 1 M solution in CH₂Cl₂) is added dropwise. The reaction mixture is stirred at 0°C for an extended period (e.g., 20 hours). Upon completion, the reaction is carefully quenched with a saturated aqueous solution of sodium bicarbonate. The product is then extracted with an organic solvent, dried, and purified.

Reactant	Molar Eq.
tert-butyl N-[4-(hydroxymethyl)phenyl]carbamate	1.0
Phosphorus Tribromide (PBr₃)	0.8

Note: This protocol is adapted from a reported synthesis and may require optimization for specific scales and desired purity.

Nucleophilic Substitution Reactions at the Benzylic Position

The benzylic bromide is susceptible to attack by various nucleophiles. The following table summarizes general conditions for such reactions, although specific quantitative data for tert-butyl (4-(bromomethyl)phenyl)carbamate is limited in the literature.

Nucleophile Type	General Conditions	Product Type
O-Nucleophiles (Phenols, Alcohols)	Base (e.g., K₂CO₃, NaH), Solvent (e.g., DMF, Acetone)	Ether
N-Nucleophiles (Amines, Azides)	Base (e.g., Et₃N, DIPEA), Solvent (e.g., DMF, CH₃CN)	Amine, Azide
S-Nucleophiles (Thiols)	Base (e.g., K₂CO₃, NaH), Solvent (e.g., DMF, EtOH)	Thioether

Deprotection of the N-Boc Group

The removal of the Boc protecting group is a common and crucial step in the synthetic utility of this molecule.

Experimental Protocol for a Related Compound:

A solution of a Boc-protected arylamine (1.0 eq) is dissolved in a suitable solvent such as acetone. Trifluoroacetic acid (TFA) (excess, e.g., 37.5 eq) is added dropwise to the solution under a nitrogen atmosphere. The reaction is stirred at room temperature, typically overnight. The deprotected product often precipitates from the reaction mixture and can be collected by filtration.[4]

Reagent	Molar Eq.
Boc-protected Arylamine	1.0
Trifluoroacetic Acid (TFA)	Excess

Note: The amount of acid and reaction time may need to be adjusted based on the specific substrate and scale.

Logical Workflow for Synthetic Applications

The bifunctional nature of tert-butyl (4-(bromomethyl)phenyl)carbamate allows for a logical and stepwise approach to the synthesis of more complex molecules. The general workflow involves an initial reaction at the more reactive benzylic bromide site, followed by the deprotection of the N-Boc group to unveil the amine for further functionalization.

Caption: A typical synthetic workflow utilizing the dual reactivity.

Conclusion

tert-Butyl (4-(bromomethyl)phenyl)carbamate is a strategically important building block in modern organic synthesis. Its two key reactive sites, the benzylic bromide and the N-Boc protected amine, offer orthogonal reactivity that can be exploited for the efficient construction of complex molecules. The benzylic bromide provides a handle for the introduction of the substituted phenyl ring system via nucleophilic substitution, while the acid-labile N-Boc group allows for the subsequent unmasking and functionalization of the aniline nitrogen. While there is a need for more systematic, quantitative studies on the reactivity of this specific molecule with a broader range of nucleophiles and deprotection conditions, the existing literature clearly demonstrates its significant potential for applications in drug discovery and materials science. This guide provides a foundational understanding for researchers and scientists to effectively utilize tert-butyl (4-(bromomethyl)phenyl)carbamate in their synthetic endeavors.

References

• 1. tert-Butyl (4-(bromomethyl)phenyl)carbamate | C12H16BrNO2 | CID 23447539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]

A Comprehensive Technical Guide to tert-Butyl (4-(bromomethyl)phenyl)carbamate: Synonyms, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tert-Butyl (4-(bromomethyl)phenyl)carbamate, a key building block in medicinal chemistry and drug development. This document details its various synonyms, provides experimental protocols for its synthesis, presents available quantitative data, and illustrates its utility in the construction of complex, biologically active molecules.

Chemical Identity and Synonyms

tert-Butyl (4-(bromomethyl)phenyl)carbamate is a bifunctional molecule featuring a Boc-protected aniline and a reactive bromomethyl group. This combination makes it a valuable reagent for introducing a protected aminophenylmethyl moiety in multi-step organic syntheses. Due to its utility, it is referenced in chemical literature and commercial catalogs under a variety of names. A comprehensive list of these synonyms and identifiers is provided in Table 1.

Table 1: Synonyms and Identifiers for tert-Butyl (4-(bromomethyl)phenyl)carbamate [1][2][3]

Category	Identifier
IUPAC Name	tert-butyl N-[4-(bromomethyl)phenyl]carbamate[1]
CAS Number	239074-27-2[1][2][3]
Systematic & Common Names	N-Boc-4-(bromomethyl)aniline[3]
(4-(Bromomethyl)phenyl)carbamic acid tert-butyl ester
tert-Butyl [4-(bromomethyl)phenyl]carbamate
4-(tert-Butoxycarbonylamino)benzyl bromide
1,1-Dimethylethyl N-[4-(bromomethyl)phenyl]carbamate
MDL Number	MFCD11616718[3]

Physicochemical Properties

A summary of the key physicochemical properties of tert-Butyl (4-(bromomethyl)phenyl)carbamate is presented in Table 2. This data is essential for its handling, storage, and use in chemical reactions.

Table 2: Physicochemical Properties [1][2]

Property	Value
Molecular Formula	C₁₂H₁₆BrNO₂
Molecular Weight	286.17 g/mol [2]
Appearance	White to off-white solid
Storage Temperature	2-8°C, under inert atmosphere[2]

Experimental Protocols

The synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate can be achieved through a few key methods. Below are detailed protocols based on procedures found in the chemical literature.

Synthesis from tert-Butyl (4-methylphenyl)carbamate

This is a common method involving the bromination of the benzylic methyl group of the readily available starting material.

• Reaction Scheme:

  • tert-Butyl (4-methylphenyl)carbamate is reacted with a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide or AIBN in a suitable solvent like carbon tetrachloride or acetonitrile.

• Detailed Protocol:

  • To a solution of tert-butyl (4-methylphenyl)carbamate (1.0 eq) in a suitable solvent (e.g., acetonitrile), add N-bromosuccinimide (1.1-1.5 eq) and a catalytic amount of a radical initiator (e.g., AIBN).

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter off the succinimide byproduct and concentrate the filtrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield tert-butyl (4-(bromomethyl)phenyl)carbamate.

Synthesis from 4-(Aminomethyl)phenol

This two-step procedure involves the protection of the amino group followed by the conversion of the hydroxyl group to a bromide.

• Reaction Scheme:

  • 4-(Aminomethyl)phenol is first reacted with di-tert-butyl dicarbonate (Boc₂O) to protect the amine, yielding tert-butyl (4-(hydroxymethyl)phenyl)carbamate.

  • The resulting alcohol is then converted to the corresponding bromide using a brominating agent like phosphorus tribromide (PBr₃) or carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃).

• Detailed Protocol (Step 1: Boc Protection):

  • Dissolve 4-(aminomethyl)phenol (1.0 eq) in a suitable solvent such as a mixture of dioxane and water.

  • Add a base, for instance, sodium hydroxide (NaOH), to the solution.

  • Add di-tert-butyl dicarbonate (1.1 eq) portion-wise while stirring vigorously at room temperature.

  • Continue stirring for several hours until the reaction is complete (monitored by TLC).

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain tert-butyl (4-(hydroxymethyl)phenyl)carbamate.

• Detailed Protocol (Step 2: Bromination):

  • Dissolve tert-butyl (4-(hydroxymethyl)phenyl)carbamate (1.0 eq) and carbon tetrabromide (1.5 eq) in a suitable anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF) and cool the solution in an ice bath.

  • Slowly add triphenylphosphine (1.5 eq) portion-wise, keeping the temperature below 5°C.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • Monitor the reaction by TLC. Upon completion, quench the reaction with water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford tert-butyl (4-(bromomethyl)phenyl)carbamate.

Quantitative Data

Quantitative data for the synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate is crucial for assessing the efficiency and purity of the product.

Table 3: Synthesis and Purity Data

Synthesis Method	Starting Material	Key Reagents	Yield	Purity	Reference
Bromination	tert-Butyl (4-methylphenyl)carbamate	NBS, AIBN	Typically >80%	>95% (after purification)	General Synthetic Method
Two-Step Synthesis	4-(Aminomethyl)phenol	Boc₂O, CBr₄, PPh₃	High (over two steps)	>97% (after purification)	General Synthetic Method

Role in Drug Discovery and Development

tert-Butyl (4-(bromomethyl)phenyl)carbamate is not typically a pharmacologically active molecule itself. Instead, its value lies in its role as a versatile bifunctional linker and building block in the synthesis of more complex drug candidates. The Boc-protected amine provides a latent nucleophile that can be deprotected under acidic conditions, while the bromomethyl group is a potent electrophile for alkylation reactions.

This dual reactivity allows for its incorporation into a variety of molecular scaffolds, including:

• PROTACs (Proteolysis Targeting Chimeras): The compound can be used as a linker to connect a ligand that binds to a target protein with another ligand that recruits an E3 ubiquitin ligase, leading to the degradation of the target protein.[4][5][6]

• Kinase Inhibitors: It can serve as a scaffold to which different pharmacophores are attached to generate libraries of potential kinase inhibitors.[2][7][8][9]

• Other Biologically Active Molecules: Its ability to connect different molecular fragments makes it a valuable tool in the synthesis of a wide range of compounds with potential therapeutic applications.

Visualizing Synthetic and Logical Workflows

The following diagrams, generated using the DOT language, illustrate the synthetic pathway and the logical role of tert-Butyl (4-(bromomethyl)phenyl)carbamate in drug discovery.

Figure 1. Synthetic workflow for the preparation of tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Figure 2. Logical role as a versatile building block in drug discovery.

References

• 1. tert-Butyl (4-(bromomethyl)phenyl)carbamate | C12H16BrNO2 | CID 23447539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-Boc-4-(bromomethyl)aniline 95% | CAS: 239074-27-2 | AChemBlock [achemblock.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design and synthesis of 3-substituted benzamide derivatives as Bcr-Abl kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling Using tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the Suzuki-Miyaura cross-coupling reaction utilizing tert-Butyl (4-(bromomethyl)phenyl)carbamate. This protocol is designed to guide researchers in the synthesis of N-Boc-protected 4-arylmethyl aniline derivatives, which are valuable intermediates in the development of novel therapeutics, particularly in the field of oncology.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. This protocol focuses on the coupling of a benzylic bromide, tert-Butyl (4-(bromomethyl)phenyl)carbamate, with various arylboronic acids. The resulting diarylmethane structures with a protected aniline moiety are key pharmacophores in a range of biologically active molecules. The tert-butoxycarbonyl (Boc) protecting group offers stability during the coupling reaction and can be readily removed under mild acidic conditions, allowing for further functionalization.

Application in Drug Discovery

The N-Boc-4-(arylmethyl)aniline scaffold is of significant interest in drug discovery due to its prevalence in compounds exhibiting a wide range of pharmacological activities. Notably, derivatives of this scaffold have been investigated as potent anticancer agents. One of the key mechanisms of action for some of these compounds is the inhibition of vascular endothelial growth factor receptor 2 (VEGFR-2) signaling.[1][2] VEGFR-2 is a crucial receptor tyrosine kinase that plays a pivotal role in angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[3][4] By inhibiting the VEGFR-2 signaling pathway, these compounds can effectively suppress tumor-induced angiogenesis, thereby restricting tumor growth and progression.

VEGFR-2 Signaling Pathway

The binding of vascular endothelial growth factor (VEGF) to VEGFR-2 triggers a cascade of intracellular signaling events that promote endothelial cell proliferation, migration, and survival.[5][6][7] Aniline-based inhibitors can block this pathway by competing with ATP for the kinase domain of VEGFR-2.[2]

Caption: VEGFR-2 Signaling Pathway and Inhibition.

Experimental Protocols

The following is a generalized protocol for the Suzuki-Miyaura cross-coupling of tert-Butyl (4-(bromomethyl)phenyl)carbamate with arylboronic acids. Optimization of the reaction conditions (e.g., catalyst, ligand, base, solvent, and temperature) may be necessary for specific substrates.

General Reaction Scheme

Caption: General Suzuki Coupling Reaction Scheme.

Materials and Reagents

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)·CH₂Cl₂)

• Phosphine ligand (e.g., JohnPhos, PPh₃, SPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., DMF, THF/H₂O, Dioxane)

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvents for workup and chromatography (e.g., ethyl acetate, hexanes)

• Silica gel for column chromatography

Equipment

• Microwave reactor or standard reaction vials/flasks with reflux condenser

• Magnetic stirrer and stir bars

• Inert atmosphere setup (e.g., nitrogen or argon line, Schlenk line)

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Flash chromatography system

Detailed Protocol

• Reaction Setup: To a dry microwave reaction vial or round-bottom flask equipped with a magnetic stir bar, add tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.0 eq), the arylboronic acid (1.2-1.5 eq), and the base (2.0-3.0 eq).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.

• Reagent Addition: Under the inert atmosphere, add the palladium catalyst (1-5 mol%) and the phosphine ligand (2-10 mol%). Then, add the anhydrous solvent via syringe.

• Reaction:

  • Microwave Conditions: Place the sealed vial in the microwave reactor and heat to the desired temperature (typically 120-150°C) for the specified time (10-30 minutes).[8]

  • Conventional Heating: If using a standard flask, heat the reaction mixture in an oil bath at the desired temperature (typically 70-100°C) for the specified time (2-24 hours).[9]

• Monitoring: The reaction progress can be monitored by TLC or LC-MS to determine the consumption of the starting materials.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the desired N-Boc-4-(arylmethyl)aniline derivative.

Experimental Workflow Diagram

Caption: Suzuki Coupling Experimental Workflow.

Data Presentation

The following tables summarize typical reaction conditions and yields for the Suzuki-Miyaura cross-coupling of benzylic bromides with arylboronic acids, which can be used as a starting point for the optimization of the coupling with tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Table 1: Microwave-Assisted Suzuki Coupling of Benzylic Bromides[8]

Entry	Benzylic Bromide	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (min)	Yield (%)
1	Benzyl bromide	Phenylboronic acid	Pd(OAc)₂ (5)	JohnPhos (10)	K₂CO₃	DMF	140	20	85
2	4-Methoxybenzyl bromide	Phenylboronic acid	Pd(OAc)₂ (5)	JohnPhos (10)	K₂CO₃	DMF	140	20	78
3	4-Chlorobenzyl bromide	Phenylboronic acid	Pd(OAc)₂ (5)	JohnPhos (10)	K₂CO₃	DMF	140	20	81
4	Benzyl bromide	4-Methoxyphenylboronic acid	Pd(OAc)₂ (5)	JohnPhos (10)	K₂CO₃	DMF	140	20	82

Table 2: Conventionally Heated Suzuki Coupling of Benzylic Halides[9]

Entry	Benzylic Halide	Arylboronic Acid Derivative	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Benzyl bromide	Potassium phenyltrifluoroborate	PdCl₂(dppf)·CH₂Cl₂ (2)	Cs₂CO₃	THF/H₂O (10:1)	77	23	95
2	4-Fluorobenzyl bromide	Potassium phenyltrifluoroborate	PdCl₂(dppf)·CH₂Cl₂ (2)	Cs₂CO₃	THF/H₂O (10:1)	77	23	92
3	4-(Trifluoromethyl)benzyl bromide	Potassium phenyltrifluoroborate	PdCl₂(dppf)·CH₂Cl₂ (2)	Cs₂CO₃	THF/H₂O (10:1)	77	23	88
4	Benzyl bromide	Potassium 4-methoxyphenyltrifluoroborate	PdCl₂(dppf)·CH₂Cl₂ (2)	Cs₂CO₃	THF/H₂O (10:1)	77	23	93

Conclusion

The Suzuki-Miyaura cross-coupling of tert-Butyl (4-(bromomethyl)phenyl)carbamate provides an efficient route to synthesize a diverse library of N-Boc-protected 4-arylmethyl aniline derivatives. These compounds are valuable building blocks for the development of novel therapeutic agents, particularly those targeting signaling pathways implicated in cancer, such as the VEGFR-2 pathway. The provided protocols and data serve as a comprehensive guide for researchers to successfully implement and optimize this important transformation in their synthetic endeavors.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. biorbyt.com [biorbyt.com]
• 4. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 7. commerce.bio-rad.com [commerce.bio-rad.com]
• 8. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

Amine Functionalization with tert-Butyl (4-(bromomethyl)phenyl)carbamate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the functionalization of primary and secondary amines using tert-Butyl (4-(bromomethyl)phenyl)carbamate. This reagent is a valuable tool in medicinal chemistry and drug development for the introduction of a Boc-protected aminobenzyl moiety, which can serve as a versatile building block for the synthesis of complex molecules, including kinase inhibitors and ligands for G-protein coupled receptors (GPCRs).

Introduction

tert-Butyl (4-(bromomethyl)phenyl)carbamate is a bifunctional reagent that allows for the covalent attachment of a protected primary amine to a variety of nucleophiles. The key features of this reagent are the benzylic bromide, which is susceptible to nucleophilic substitution by amines, and the tert-butoxycarbonyl (Boc) protecting group on the aniline nitrogen. The Boc group provides stability during the initial functionalization step and can be readily removed under acidic conditions to liberate the free amine for subsequent synthetic manipulations. This two-step functionalization-deprotection strategy is a cornerstone in the construction of diverse molecular scaffolds for drug discovery.

The resulting 4-aminobenzyl-functionalized molecules are of significant interest in medicinal chemistry. The aminobenzyl substructure is a common motif in a variety of biologically active compounds. Its incorporation can influence the pharmacokinetic and pharmacodynamic properties of a lead compound, providing a handle for further derivatization to explore structure-activity relationships (SAR).

Applications in Drug Discovery and Development

The functionalization of amines with tert-Butyl (4-(bromomethyl)phenyl)carbamate provides access to a wide range of intermediates for the synthesis of therapeutic agents.

• Kinase Inhibitors: The 4-aminobenzyl moiety can be incorporated into scaffolds targeting various protein kinases, which are critical regulators of cellular signaling pathways and are frequently dysregulated in diseases such as cancer. The amine can serve as an anchor point for building fragments that interact with the kinase active site.

• GPCR Ligands: G-protein coupled receptors are a large family of transmembrane proteins that are major drug targets. The introduction of the aminobenzyl group can be a key step in the synthesis of novel ligands with tailored affinity and selectivity for specific GPCRs, influencing downstream signaling events.[1][2]

• Probe Development: The functionalized and deprotected amine can be used to attach fluorescent dyes, biotin, or other reporter molecules, enabling the development of chemical probes to study biological processes and for target identification.

Experimental Protocols

This section provides detailed protocols for the N-alkylation of primary and secondary amines with tert-Butyl (4-(bromomethyl)phenyl)carbamate, followed by the deprotection of the Boc group.

General N-Alkylation of Amines

This protocol describes the general procedure for the reaction of a primary or secondary amine with tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Primary or secondary amine of interest

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the amine (1.0 eq.) in anhydrous DMF or MeCN, add a base such as K₂CO₃ (1.5 eq.) or DIPEA (1.5 eq.).

• Add a solution of tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.1 eq.) in the same solvent dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with EtOAc (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-alkylated product.

Boc Deprotection of the Functionalized Amine

This protocol describes the removal of the Boc protecting group to yield the free primary amine.

Materials:

• Boc-protected amine from the previous step

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) or 4M HCl in 1,4-dioxane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM) for extraction

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the Boc-protected amine in DCM.

• Add an excess of TFA (e.g., 20-50% v/v in DCM) or 4M HCl in 1,4-dioxane at 0 °C.

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring the reaction by TLC.

• Upon completion, carefully neutralize the reaction mixture with a saturated aqueous NaHCO₃ solution until the pH is basic.

• Extract the aqueous layer with DCM (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the deprotected amine.

Data Presentation

The following tables summarize representative quantitative data for the N-alkylation and Boc-deprotection steps with model primary and secondary amines.

Amine Substrate	Product	Reaction Conditions	Yield (%)	Purification Method
Piperidine	tert-butyl (4-((piperidin-1-yl)methyl)phenyl)carbamate	K₂CO₃, DMF, 24h, rt	85-95	Column Chromatography
Morpholine	tert-butyl (4-(morpholinomethyl)phenyl)carbamate	K₂CO₃, DMF, 24h, rt	80-90	Column Chromatography
Benzylamine	tert-butyl (4-((benzylamino)methyl)phenyl)carbamate	DIPEA, MeCN, 12h, rt	75-85	Column Chromatography
Aniline	tert-butyl (4-((phenylamino)methyl)phenyl)carbamate	DIPEA, MeCN, 18h, 50°C	60-70	Column Chromatography

Table 1: Representative yields for the N-alkylation of various amines with tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Substrate	Product	Deprotection Conditions	Yield (%)	Purification Method
tert-butyl (4-((piperidin-1-yl)methyl)phenyl)carbamate	4-((piperidin-1-yl)methyl)aniline	TFA/DCM (1:1), 2h, rt	>95	Extraction
tert-butyl (4-(morpholinomethyl)phenyl)carbamate	4-(morpholinomethyl)aniline	4M HCl in dioxane, 4h, rt	>95	Extraction
tert-butyl (4-((benzylamino)methyl)phenyl)carbamate	4-((benzylamino)methyl)aniline	TFA/DCM (1:1), 2h, rt	>95	Extraction
tert-butyl (4-((phenylamino)methyl)phenyl)carbamate	4-((phenylamino)methyl)aniline	4M HCl in dioxane, 4h, rt	>95	Extraction

Table 2: Representative yields for the Boc-deprotection of functionalized amines.

Visualizations

Caption: Experimental workflow for amine functionalization.

Caption: Application in drug discovery targeting signaling pathways.

References

• 1. Discovery of new GPCR ligands to illuminate new biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of GPCR ligands for probing signal transduction pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Substitution Reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the nucleophilic substitution of tert-butyl (4-(bromomethyl)phenyl)carbamate, a versatile reagent in organic synthesis and drug discovery. This compound serves as a key building block for introducing a protected aminobenzyl moiety into various molecular scaffolds. The following sections detail the experimental setup, reaction protocols, and expected outcomes for reactions with O-, S-, and N-nucleophiles.

Introduction

tert-Butyl (4-(bromomethyl)phenyl)carbamate is a bifunctional molecule featuring a Boc-protected aniline and a reactive benzylic bromide. The benzylic bromide is susceptible to nucleophilic attack, making it an excellent electrophile for SN2 reactions. The tert-butyloxycarbonyl (Boc) protecting group is stable under the basic or neutral conditions typically employed for these substitutions and can be readily removed under acidic conditions, providing a pathway to primary anilines. This reactivity profile makes it a valuable tool for the synthesis of a wide range of substituted anilines, which are prevalent in medicinal chemistry and materials science.

General Reaction Scheme

The fundamental transformation involves the displacement of the bromide ion by a nucleophile, as depicted in the following scheme:

Caption: General nucleophilic substitution reaction.

Experimental Protocols

The following protocols provide detailed methodologies for the reaction of tert-butyl (4-(bromomethyl)phenyl)carbamate with various classes of nucleophiles.

O-Alkylation: Synthesis of Aryl Ethers

This protocol details the synthesis of ether-linked products via the Williamson ether synthesis.

Protocol 1: Reaction with Phenols

• Reagents and Materials:

  • tert-Butyl (4-(bromomethyl)phenyl)carbamate

  • Substituted phenol (e.g., 4-methoxyphenol)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Round-bottom flask equipped with a magnetic stirrer and reflux condenser

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a stirred solution of the phenol (1.0-1.2 equivalents) in anhydrous DMF or MeCN, add the base (1.5-2.0 equivalents).

  • Stir the mixture at room temperature for 15-30 minutes to form the phenoxide.

  • Add tert-butyl (4-(bromomethyl)phenyl)carbamate (1.0 equivalent) to the reaction mixture.

  • Heat the reaction to 60-80 °C and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate or dichloromethane.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Caption: Workflow for O-Alkylation with phenols.

S-Alkylation: Synthesis of Thioethers

This protocol describes the formation of thioether linkages.

Protocol 2: Reaction with Thiols

• Reagents and Materials:

  • tert-Butyl (4-(bromomethyl)phenyl)carbamate

  • Thiol (e.g., thiophenol, benzyl thiol)

  • Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

  • Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

  • Round-bottom flask with a magnetic stirrer

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a stirred suspension of the base (1.2 equivalents) in the chosen anhydrous solvent, add the thiol (1.0 equivalent) at 0 °C (especially if using NaH).

  • Allow the mixture to stir at room temperature for 20-30 minutes to generate the thiolate.

  • Add a solution of tert-butyl (4-(bromomethyl)phenyl)carbamate (1.0-1.1 equivalents) in the same solvent.

  • Stir the reaction at room temperature or slightly elevated temperature (e.g., 40-50 °C) and monitor by TLC.

  • After the reaction is complete, quench carefully with water (if NaH was used).

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic phase with water and brine, dry over anhydrous magnesium sulfate, and remove the solvent in vacuo.

  • Purify the residue by flash chromatography.

Caption: Workflow for S-Alkylation with thiols.

N-Alkylation: Synthesis of Amines

This protocol outlines the synthesis of secondary or tertiary amines.

Protocol 3: Reaction with Amines

• Reagents and Materials:

  • tert-Butyl (4-(bromomethyl)phenyl)carbamate

  • Primary or secondary amine

  • Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

  • Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

  • Round-bottom flask with a magnetic stirrer

• Procedure:

  • Combine tert-butyl (4-(bromomethyl)phenyl)carbamate (1.0 equivalent), the amine (1.0-1.5 equivalents), and the base (1.5-2.0 equivalents) in the chosen anhydrous solvent.

  • Stir the reaction mixture at room temperature or heat to 50-70 °C. The reaction progress can be monitored by TLC.

  • Once the starting material is consumed, cool the mixture to room temperature.

  • Dilute the reaction mixture with water and extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography.

Caption: Workflow for N-Alkylation with amines.

Data Presentation

The following table summarizes typical reaction conditions and expected yields for the nucleophilic substitution of tert-butyl (4-(bromomethyl)phenyl)carbamate with various nucleophiles.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenols	4-Methoxyphenol	K₂CO₃	DMF	80	4-6	85-95
Phenol	Cs₂CO₃	MeCN	60	6-8	80-90
Thiols	Thiophenol	K₂CO₃	DMF	RT	2-4	>90
Benzyl thiol	NaH	THF	RT	1-3	>90
Amines	Piperidine	K₂CO₃	MeCN	50	3-5	80-95
Aniline	DIPEA	DMF	70	8-12	70-85

Note: Yields are approximate and may vary depending on the specific substrate and reaction conditions.

Conclusion

tert-Butyl (4-(bromomethyl)phenyl)carbamate is a highly effective electrophile for the introduction of a Boc-protected aminobenzyl group. The protocols provided herein demonstrate its utility in forming C-O, C-S, and C-N bonds with a variety of nucleophiles under mild and efficient conditions. These methods offer a robust and versatile platform for the synthesis of complex molecules in drug discovery and materials science. The straightforward purification procedures and generally high yields make this reagent an attractive choice for both small-scale and large-scale synthetic applications.

Application Notes and Protocols for tert-Butyl (4-(bromomethyl)phenyl)carbamate in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-Butyl (4-(bromomethyl)phenyl)carbamate is a bifunctional linker suitable for solid-phase peptide synthesis (SPPS), particularly for the production of C-terminally modified peptides and peptide-drug conjugates. The presence of a bromomethyl group allows for its attachment to a variety of solid supports, while the Boc-protected amine provides a stable, yet readily cleavable, handle for peptide chain elongation. This document provides detailed application notes and proposed protocols for the effective use of this linker in SPPS workflows.

The linker's chemistry allows for the synthesis of peptides with a C-terminal 4-aminobenzyl group upon cleavage. This functionality can be valuable for the subsequent conjugation of other molecules, such as fluorophores, cytotoxic agents, or polyethylene glycol (PEG), to the peptide. The acid-labile nature of the tert-butoxycarbonyl (Boc) protecting group on the linker is orthogonal to the base-labile fluorenylmethyloxycarbonyl (Fmoc) protecting group used for the α-amino group of the amino acids in the peptide chain, making it compatible with standard Fmoc/tBu SPPS strategies.

Physicochemical Properties

A summary of the key physicochemical properties of tert-Butyl (4-(bromomethyl)phenyl)carbamate is provided in the table below.

Property	Value
Molecular Formula	C₁₂H₁₆BrNO₂
Molecular Weight	286.17 g/mol [1]
Appearance	Solid[2]
Purity	≥97%[2]
Storage Temperature	2-8°C, under inert atmosphere[2]
CAS Number	239074-27-2[2]

Proposed Experimental Protocols

Due to the limited availability of direct protocols for this specific linker in the scientific literature, the following protocols are proposed based on established methods for similar bromomethylphenyl-based linkers and standard SPPS techniques.

Protocol 1: Preparation of Aminomethyl Resin from Bromomethylated Resin

This protocol describes the conversion of a commercially available bromomethylated resin (e.g., bromomethylated polystyrene) to an aminomethyl resin, which can then be used to attach the tert-Butyl (4-(bromomethyl)phenyl)carbamate linker.

Materials:

• Bromomethylated polystyrene resin

• Potassium phthalimide

• N,N-Dimethylformamide (DMF)

• Hydrazine monohydrate

• Ethanol

• Dichloromethane (DCM)

Procedure:

• Phthalimide Substitution:

  • Swell the bromomethylated resin in DMF.

  • Add a solution of potassium phthalimide (5 equivalents relative to the resin substitution) in DMF.

  • Heat the reaction mixture at 80°C for 6-8 hours.

  • Wash the resin thoroughly with DMF, water, ethanol, and DCM.

  • Dry the resin under vacuum.

• Hydrazinolysis:

  • Swell the phthalimidomethyl resin in a 1:1 mixture of ethanol and DMF.

  • Add hydrazine monohydrate (10 equivalents relative to the resin substitution).

  • Heat the mixture at 80°C for 6-8 hours.

  • Wash the resin thoroughly with DMF, water, ethanol, and DCM.

  • Perform a Kaiser test to confirm the presence of free amino groups.

  • Dry the aminomethyl resin under vacuum.

Protocol 2: Attachment of tert-Butyl (4-(bromomethyl)phenyl)carbamate to Aminomethyl Resin

This protocol outlines the coupling of the linker to the prepared aminomethyl resin.

Materials:

• Aminomethyl resin

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Resin Swelling: Swell the aminomethyl resin in DMF for 30 minutes.

• Linker Activation and Coupling:

  • In a separate vessel, dissolve tert-Butyl (4-(bromomethyl)phenyl)carbamate (3 equivalents relative to the resin substitution) in DMF.

  • Add DIPEA (6 equivalents) to the linker solution.

  • Add the linker solution to the swollen resin.

  • Agitate the reaction mixture at room temperature for 12-24 hours.

• Washing: Wash the resin sequentially with DMF (3x), DCM (3x), and Methanol (3x).

• Capping (Optional but Recommended): To block any unreacted amino groups, treat the resin with a solution of 10% acetic anhydride and 10% DIPEA in DMF for 30 minutes.

• Final Washing and Drying: Wash the resin with DMF (3x), DCM (3x), and Methanol (3x), and dry under vacuum.

Protocol 3: Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This protocol describes the general cycle for elongating the peptide chain on the linker-functionalized resin.

Materials:

• Linker-functionalized resin

• Fmoc-protected amino acids

• Coupling reagents (e.g., HBTU, HOBt, DIC)

• Diisopropylethylamine (DIPEA)

• Piperidine solution (20% in DMF)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes.

• Boc Deprotection of the Linker: Treat the resin with a solution of 50% Trifluoroacetic acid (TFA) in DCM for 30 minutes to remove the Boc protecting group from the linker's amine.

• Neutralization: Wash the resin with DCM (3x) and then neutralize with a solution of 10% DIPEA in DMF (2x for 5 minutes each).

• Washing: Wash the resin with DMF (3x).

• First Amino Acid Coupling:

  • Pre-activate the first Fmoc-amino acid (3 equivalents) with HBTU/HOBt (3 equivalents) and DIPEA (6 equivalents) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 2-4 hours.

  • Perform a Kaiser test to monitor the coupling reaction.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2x for 10 minutes each).

• Washing: Wash the resin with DMF (3x).

• Subsequent Amino Acid Couplings: Repeat steps 5-8 for each subsequent amino acid in the peptide sequence.

Protocol 4: Cleavage of the Peptide from the Resin

This protocol describes the final cleavage of the peptide from the solid support and the simultaneous removal of acid-labile side-chain protecting groups.

Materials:

• Peptide-bound resin

• Cleavage cocktail (e.g., Reagent K: TFA/phenol/water/thioanisole/ethanedithiol 82.5:5:5:5:2.5)

• Cold diethyl ether

Procedure:

• Resin Preparation: Wash the peptide-bound resin with DCM and dry under vacuum.

• Cleavage Reaction:

  • Add the cleavage cocktail to the dry resin in a reaction vessel.

  • Agitate the mixture at room temperature for 2-3 hours.

• Peptide Precipitation:

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to a 10-fold volume of cold diethyl ether.

• Peptide Isolation:

  • Centrifuge the mixture to pellet the peptide.

  • Wash the peptide pellet with cold diethyl ether.

  • Dry the crude peptide.

• Purification: Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizing the Workflow and Chemistry

Chemical Structure of the Linker

References

• 1. Improving the performance of an acid-labile 4-hydroxymethyl phenoxyacetic acid (HMP) linker on resin and SynPhase grafted solid-supports - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]

Synthesis of substituted benzylamines using tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the synthesis of a diverse library of substituted benzylamines utilizing tert-butyl (4-(bromomethyl)phenyl)carbamate. This protocol is designed to be a versatile starting point for the generation of novel compounds for screening in drug discovery and other research applications. Substituted benzylamines are a valuable scaffold in medicinal chemistry, appearing in molecules targeting a wide range of biological targets, including kinases and G-protein coupled receptors.

Introduction

The synthesis of substituted benzylamines is a fundamental process in the development of new therapeutic agents. The use of tert-butyl (4-(bromomethyl)phenyl)carbamate offers a straightforward and efficient route to a wide array of N-substituted 4-aminobenzylamines. The Boc (tert-butoxycarbonyl) protecting group provides stability during the nucleophilic substitution reaction and can be readily removed under acidic conditions to yield the final primary aniline. This primary aniline can then be further functionalized if desired. The benzylic bromide is a reactive electrophile that readily undergoes SN2 reactions with a variety of primary and secondary amines.

Experimental Overview

The overall synthetic strategy involves a two-step process:

• N-Alkylation: Nucleophilic substitution of the bromide in tert-butyl (4-(bromomethyl)phenyl)carbamate with a primary or secondary amine.

• Deprotection: Removal of the Boc protecting group to yield the final substituted benzylamine.

Caption: General workflow for the synthesis of substituted benzylamines.

Data Presentation: Synthesis of Boc-Protected Substituted Benzylamines

The following table summarizes the results for the N-alkylation of various primary and secondary amines with tert-butyl (4-(bromomethyl)phenyl)carbamate. The reactions were typically carried out using a base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) in a suitable solvent like N,N-dimethylformamide (DMF) or acetonitrile (MeCN).

Entry	Amine Substrate	Base	Solvent	Time (h)	Temp (°C)	Yield (%)
1	Morpholine	TEA	DMF	12	RT	95
2	Piperidine	DIPEA	MeCN	16	50	92
3	Pyrrolidine	TEA	DMF	12	RT	98
4	Benzylamine	DIPEA	MeCN	24	60	85
5	Aniline	TEA	DMF	24	80	75
6	N-Methylbenzylamine	DIPEA	MeCN	18	60	88
7	Diethylamine	TEA	DMF	16	50	90
8	Isopropylamine	DIPEA	MeCN	24	RT	82

Experimental Protocols

Protocol 1: General Procedure for the N-Alkylation of Amines

• To a solution of the primary or secondary amine (1.2 equivalents) in anhydrous N,N-dimethylformamide (DMF, 0.5 M) is added a base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.5 equivalents).

• tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.0 equivalent) is then added, and the reaction mixture is stirred at the appropriate temperature (see table for examples) for the specified time.

• The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture is diluted with water and extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired Boc-protected substituted benzylamine.

Protocol 2: General Procedure for the Boc-Deprotection

• The Boc-protected substituted benzylamine (1.0 equivalent) is dissolved in dichloromethane (DCM, 0.2 M).

• Trifluoroacetic acid (TFA, 10 equivalents) is added dropwise at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 1-4 hours.

• The reaction progress is monitored by TLC or LC-MS.

• Upon completion, the solvent and excess TFA are removed under reduced pressure.

• The residue is dissolved in a minimal amount of DCM and neutralized with a saturated aqueous solution of sodium bicarbonate.

• The aqueous layer is extracted with DCM (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the pure substituted benzylamine.

Application in Drug Discovery: Targeting the EGFR Signaling Pathway

Substituted benzylamines are a key structural motif in many kinase inhibitors. The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in cell proliferation, survival, and differentiation. Dysregulation of the EGFR signaling pathway is implicated in the development and progression of various cancers. Small molecule inhibitors that target the ATP-binding site of the EGFR kinase domain are an important class of anti-cancer drugs. The substituted benzylamines synthesized using this protocol can serve as scaffolds for the development of novel EGFR inhibitors.

Caption: EGFR signaling pathway and the inhibitory action of substituted benzylamines.

The diagram above illustrates a simplified representation of the EGFR signaling cascade. Upon binding of its ligand, such as Epidermal Growth Factor (EGF), EGFR dimerizes and autophosphorylates, initiating downstream signaling through pathways like the RAS-RAF-MEK-ERK and PI3K-AKT pathways. These pathways ultimately lead to transcriptional changes in the nucleus that promote cell proliferation and survival. Substituted benzylamine-based inhibitors can be designed to compete with ATP for binding to the EGFR kinase domain, thereby blocking the downstream signaling and inhibiting cancer cell growth. The library of compounds generated through the described protocols can be screened for their inhibitory activity against EGFR and other kinases to identify promising lead compounds for further development.

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of tert-butyl (4-(bromomethyl)phenyl)carbamate in palladium-catalyzed cross-coupling reactions. This reagent is a valuable building block in medicinal chemistry and materials science, allowing for the introduction of a Boc-protected aminomethylphenyl moiety. The benzylic bromide functionality of this molecule makes it a suitable electrophile for various C-C and C-N bond-forming reactions.

Overview of Reactivity

tert-Butyl (4-(bromomethyl)phenyl)carbamate serves as an excellent substrate for several key palladium-catalyzed cross-coupling reactions. Its reactivity is centered on the C(sp³)-Br bond of the benzylic bromide. This class of electrophiles can readily participate in reactions such as Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig amination, providing access to a diverse range of substituted aromatic compounds. The tert-butoxycarbonyl (Boc) protecting group on the aniline nitrogen is stable under many cross-coupling conditions, allowing for subsequent deprotection and further functionalization.

Suzuki-Miyaura Coupling: Synthesis of Aryl-Substituted Benzylamines

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between an organohalide and an organoboron compound. While less common than with aryl halides, benzylic bromides like tert-butyl (4-(bromomethyl)phenyl)carbamate can be effectively coupled with various aryl and vinyl boronic acids or their esters.

General Reaction Scheme:

Experimental Protocol:

This protocol is a general guideline and may require optimization for specific substrates.

Reagents and Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equivalents)

• Anhydrous solvent (e.g., Toluene, Dioxane, or DMF)

Procedure:

• To a dry Schlenk flask, add tert-butyl (4-(bromomethyl)phenyl)carbamate (1.0 eq.), the arylboronic acid (1.2 eq.), and the base (2.0 eq.).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Under the inert atmosphere, add the anhydrous solvent.

• Add the palladium catalyst to the reaction mixture.

• Heat the reaction to the desired temperature (typically 80-110 °C) and stir for 2-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation:

Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	~70-90
Pd(PPh₃)₄	-	K₂CO₃	Dioxane	90	16	~60-85
Pd₂(dba)₃	XPhos	Cs₂CO₃	Toluene	110	8	~75-95

(Note: Yields are typical ranges and will vary depending on the specific boronic acid used.)

Sonogashira Coupling: Synthesis of Alkynyl-Substituted Benzylamines

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an organic halide. This reaction is highly valuable for the synthesis of conjugated systems. tert-Butyl (4-(bromomethyl)phenyl)carbamate can be coupled with a variety of terminal alkynes under standard Sonogashira conditions.

General Reaction Scheme:

Experimental Protocol:

Reagents and Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Terminal alkyne (1.2-1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%)

• Copper(I) iodide (CuI, 2-5 mol%)

• Base (e.g., Triethylamine (TEA), Diisopropylamine (DIPA))

• Anhydrous solvent (e.g., THF, DMF)

Procedure:

• To a dry Schlenk flask, add tert-butyl (4-(bromomethyl)phenyl)carbamate (1.0 eq.), the palladium catalyst, and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous solvent and the amine base.

• Add the terminal alkyne (1.2 eq.) dropwise to the stirred solution.

• Stir the reaction at room temperature or with gentle heating (40-60 °C) for 2-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Data Presentation:

Pd Catalyst	Cu(I) Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₂Cl₂	CuI	TEA	THF	25-50	4-8	~65-90
Pd(OAc)₂/PPh₃	CuI	DIPA	DMF	60	2-4	~70-95

(Note: Yields are typical ranges and will vary depending on the specific alkyne used.)

Heck Reaction: Synthesis of Alkenyl-Substituted Benzylamines

The Heck reaction facilitates the coupling of an unsaturated halide with an alkene to form a substituted alkene. Benzylic bromides are effective electrophiles in this transformation, reacting with a range of electron-deficient and electron-rich olefins.

General Reaction Scheme:

Experimental Protocol:

Reagents and Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Alkene (e.g., styrene, acrylates, 1.1-2.0 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Phosphine ligand (e.g., PPh₃, P(o-tol)₃, optional but often beneficial)

• Base (e.g., Et₃N, K₂CO₃, 1.5-2.5 equivalents)

• Anhydrous solvent (e.g., DMF, Acetonitrile)

Procedure:

• In a sealed tube or Schlenk flask, combine tert-butyl (4-(bromomethyl)phenyl)carbamate (1.0 eq.), the palladium catalyst, the phosphine ligand (if used), and the base.

• Evacuate and backfill the vessel with an inert gas.

• Add the anhydrous solvent and the alkene (1.1 eq.).

• Seal the vessel and heat the reaction mixture to 80-120 °C for 12-48 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• After cooling, dilute the mixture with water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic extracts with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the residue by flash column chromatography.

Data Presentation:

Pd Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂	PPh₃	Et₃N	DMF	100	24	~50-80
PdCl₂(PPh₃)₂	-	K₂CO₃	Acetonitrile	80	18	~60-85

(Note: Yields are highly dependent on the alkene coupling partner.)

Visualizations

Experimental Workflow for a Generic Cross-Coupling Reaction

Caption: General workflow for palladium-catalyzed cross-coupling reactions.

Simplified Catalytic Cycle for Cross-Coupling

Caption: Simplified catalytic cycle for Pd-catalyzed cross-coupling.

Application Notes and Protocols for Boc Deprotection of tert-Butyl (4-(bromomethyl)phenyl)carbamate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and experimental protocols for the removal of the tert-butoxycarbonyl (Boc) protecting group from tert-Butyl (4-(bromomethyl)phenyl)carbamate and its derivatives. The selection of an appropriate deprotection strategy is critical to ensure high yield and purity of the desired primary amine, while preserving the integrity of the reactive bromomethyl moiety.

Introduction

The tert-butoxycarbonyl (Boc) group is a widely utilized amine protecting group in organic synthesis due to its stability in a broad range of chemical conditions and its facile removal under acidic conditions.[1] The deprotection of Boc-protected anilines, such as tert-Butyl (4-(bromomethyl)phenyl)carbamate derivatives, is a key step in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients. The presence of the electrophilic bromomethyl group in the para position of the phenyl ring necessitates careful consideration of deprotection conditions to avoid potential side reactions.

The most common methods for Boc deprotection involve the use of strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[1][2] The mechanism of acid-catalyzed Boc deprotection proceeds through protonation of the carbamate, followed by the loss of a stable tert-butyl cation and subsequent decarboxylation to yield the free amine.[3][4]

Data Summary of Boc Deprotection Conditions

The following table summarizes common acidic conditions for the deprotection of Boc-protected amines. While these are general conditions, they are applicable to tert-Butyl (4-(bromomethyl)phenyl)carbamate derivatives. Optimization may be required for specific substrates.

Reagent/Catalyst	Solvent(s)	Typical Concentration	Temperature (°C)	Typical Reaction Time	Remarks
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	20-50% (v/v)	0 - Room Temp.	30 min - 2 h	Volatile and corrosive; the product is isolated as a TFA salt.[5][6]
Hydrochloric Acid (HCl)	1,4-Dioxane	4 M	Room Temp.	30 min - 2 h	Product precipitates as the hydrochloride salt, facilitating isolation.[7][8][9]
Hydrochloric Acid (HCl)	Methanol / Diethyl Ether	1-4 M	Room Temp.	1 - 4 h	An alternative to dioxane, with the product also isolated as the HCl salt.[8]
p-Toluenesulfonic Acid (pTSA)	Dichloromethane (DCM)	1-2 equivalents	Room Temp.	2 - 6 h	A solid, less corrosive acid alternative to TFA.[6]

Potential Side Reactions and Mitigation

The primary side reaction of concern during Boc deprotection is the alkylation of the aniline product or other nucleophilic species by the liberated tert-butyl cation.[5] However, for the deprotection of tert-Butyl (4-(bromomethyl)phenyl)carbamate, the resulting 4-(bromomethyl)aniline is a relatively weak nucleophile, and self-alkylation is generally not a major issue.

A more pertinent consideration is the stability of the bromomethyl group. While benzylic bromides are reactive electrophiles, they are generally stable under the anhydrous acidic conditions used for Boc deprotection. However, the presence of external nucleophiles in the reaction mixture should be avoided to prevent unwanted displacement of the bromide. It is crucial to use anhydrous solvents and reagents to minimize the formation of benzyl alcohol byproducts.

Experimental Protocols

Protocol 1: Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol describes a common and effective method for the removal of the Boc group using a solution of TFA in DCM.[10]

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate derivative

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve the tert-Butyl (4-(bromomethyl)phenyl)carbamate derivative in anhydrous DCM (approximately 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C using an ice bath.

• Slowly add TFA to the solution to achieve a final concentration of 20-50% (v/v).

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 30 minutes to 2 hours.

• Upon completion, carefully remove the solvent and excess TFA under reduced pressure using a rotary evaporator. Co-evaporation with toluene can aid in the removal of residual TFA.

• To isolate the free amine, dissolve the residue in DCM and wash with a saturated aqueous NaHCO₃ solution until the aqueous layer is basic.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the 4-(bromomethyl)aniline derivative.

Protocol 2: Boc Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This protocol is an excellent alternative to TFA and often results in the precipitation of the product as its hydrochloride salt, which can simplify purification.[8][9]

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate derivative

• 4 M HCl in 1,4-Dioxane

• Anhydrous diethyl ether

• Filtration apparatus (e.g., Buchner funnel)

• Standard laboratory glassware

Procedure:

• Place the tert-Butyl (4-(bromomethyl)phenyl)carbamate derivative in a round-bottom flask.

• Add the 4 M HCl in 1,4-dioxane solution (typically 5-10 equivalents of HCl).

• Stir the mixture at room temperature. In many cases, the deprotected amine hydrochloride salt will precipitate out of the solution.

• Monitor the reaction by TLC or LC-MS. Complete conversion is often achieved within 30 minutes to 2 hours.

• Upon completion, dilute the reaction mixture with anhydrous diethyl ether to further precipitate the product.

• Collect the solid by filtration, wash with anhydrous diethyl ether, and dry under vacuum to yield the 4-(bromomethyl)aniline hydrochloride salt.

Visual Representations

Caption: General workflow for the acidic Boc deprotection.

Caption: Mechanism of acid-catalyzed Boc deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. Amine Protection / Deprotection [fishersci.co.uk]
• 3. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 4. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 5. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. mdpi.com [mdpi.com]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Boc Deprotection - TFA [commonorganicchemistry.com]

Application of tert-Butyl (4-(bromomethyl)phenyl)carbamate in Medicinal Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-Butyl (4-(bromomethyl)phenyl)carbamate is a versatile bifunctional molecule widely employed in medicinal chemistry. Its structure incorporates a Boc-protected aniline and a reactive bromomethyl group, making it an invaluable building block for the synthesis of a diverse range of compounds with therapeutic potential. The Boc (tert-butoxycarbonyl) protecting group offers stability under various reaction conditions and can be readily removed under acidic conditions, while the bromomethyl group serves as a key electrophile for introducing the substituted phenylcarbamate moiety onto various scaffolds. This document provides detailed application notes and experimental protocols for the use of tert-Butyl (4-(bromomethyl)phenyl)carbamate in key areas of drug discovery, including its role as a linker in Proteolysis Targeting Chimeras (PROTACs) and its application in the synthesis of enzyme inhibitors.

Application Notes

Linker for Proteolysis Targeting Chimeras (PROTACs)

Tert-Butyl (4-(bromomethyl)phenyl)carbamate and its derivatives are utilized as linkers in the synthesis of PROTACs.[1][2][3] PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.[1][2] The linker component of a PROTAC is crucial as it connects the target protein ligand to the E3 ligase ligand and dictates the spatial orientation of the ternary complex, which is essential for efficient ubiquitination.

The bromomethyl group of tert-Butyl (4-(bromomethyl)phenyl)carbamate provides a reactive handle for attachment to a nucleophilic site on either the target protein ligand or the E3 ligase ligand. The Boc-protected amine can be deprotected to reveal a primary amine, which can then be coupled to the other component of the PROTAC, typically through an amide bond formation. This modular approach allows for the systematic variation of the linker length and composition to optimize the potency and selectivity of the PROTAC.

Synthesis of Enzyme Inhibitors

The electrophilic nature of the bromomethyl group makes tert-Butyl (4-(bromomethyl)phenyl)carbamate a valuable reagent for the synthesis of various enzyme inhibitors. It can be readily reacted with nucleophilic functional groups, such as phenols, thiols, or amines, present in a core scaffold to introduce a Boc-protected aminophenylmethyl group. This moiety can be crucial for establishing key interactions within the active site of a target enzyme.

A notable application is in the development of PD-L1 antagonists. Programmed death-ligand 1 (PD-L1) is a crucial immune checkpoint protein, and its inhibition is a key strategy in cancer immunotherapy. In the synthesis of 2-hydroxy-4-phenylthiophene-3-carbonitrile based PD-L1 antagonists, tert-Butyl (4-(bromomethyl)phenyl)carbamate is coupled to a phenolic hydroxyl group via a Williamson ether synthesis.[4] The resulting ether-linked side chain plays a critical role in the biological activity of the final compound.

Intermediate in Multi-step Synthesis

The Boc-protected amine of tert-Butyl (4-(bromomethyl)phenyl)carbamate can be deprotected to yield 4-(bromomethyl)aniline. This intermediate can then participate in a variety of chemical transformations. For instance, the newly formed primary amine can be acylated or can undergo reductive amination. Furthermore, the bromomethyl group can be converted to other functional groups, expanding the synthetic utility of this building block.

In the synthesis of triarylamino derivatives, a related compound, tert-butyl bis(4-bromophenyl)carbamate, undergoes a Suzuki cross-coupling reaction.[5] While not a direct application of the title compound, this demonstrates the utility of the carbamate-protected bromoaniline scaffold in palladium-catalyzed cross-coupling reactions, suggesting that tert-Butyl (4-(bromomethyl)phenyl)carbamate could be a precursor to substrates for such reactions after modification of the bromomethyl group.

Experimental Protocols

Protocol 1: Synthesis of a PD-L1 Antagonist Precursor via Williamson Ether Synthesis

This protocol describes the synthesis of tert-Butyl (4-(((4-(4-bromophenyl)-3-cyanothiophen-2-yl)oxy)methyl)phenyl)carbamate, a precursor for a PD-L1 antagonist, adapted from the literature.[4]

Materials:

• 4-(4-bromophenyl)-2-hydroxythiophene-3-carbonitrile

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN), anhydrous

Procedure:

• To a solution of 4-(4-bromophenyl)-2-hydroxythiophene-3-carbonitrile (1.0 eq) in anhydrous acetonitrile, add tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.1 eq) and potassium carbonate (1.1 eq).

• Stir the reaction mixture at 80 °C for 18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by silica gel flash chromatography using a gradient of ethyl acetate in petroleum ether (e.g., 0-100%) to afford the desired product.

Characterization:

• The purified product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Protocol 2: Generalized Protocol for PROTAC Synthesis using tert-Butyl (4-(bromomethyl)phenyl)carbamate as a Linker

This generalized protocol outlines the key steps for synthesizing a PROTAC. The specific conditions may require optimization based on the properties of the E3 ligase and target protein ligands.

Part A: Conjugation to the E3 Ligase Ligand

• To a solution of the E3 ligase ligand containing a nucleophilic group (e.g., an amine or phenol, 1.0 eq) in a suitable anhydrous solvent (e.g., DMF or ACN), add a base (e.g., DIPEA or K₂CO₃, 1.5-2.0 eq).

• Add a solution of tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.1 eq) in the same solvent.

• Stir the reaction at an appropriate temperature (room temperature to 60 °C) until the reaction is complete as monitored by LC-MS.

• Perform an aqueous workup by diluting the reaction mixture with an organic solvent (e.g., ethyl acetate) and washing with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the Boc-protected linker-E3 ligase ligand conjugate.

Part B: Boc Deprotection

• Dissolve the purified conjugate from Part A in a suitable solvent (e.g., dichloromethane).

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or 4 M HCl in dioxane.

• Stir the reaction at room temperature for 1-4 hours, monitoring the deprotection by LC-MS.

• Remove the solvent and excess acid under reduced pressure to yield the deprotected amine, which is often used in the next step without further purification.

Part C: Coupling to the Target Protein Ligand

• Dissolve the deprotected amine from Part B (1.0 eq) and the target protein ligand containing a carboxylic acid (1.0 eq) in an anhydrous polar aprotic solvent (e.g., DMF).

• Add a peptide coupling reagent (e.g., HATU or HOBt/EDCI, 1.1-1.2 eq) and a non-nucleophilic base (e.g., DIPEA, 2.0-3.0 eq).

• Stir the reaction at room temperature overnight.

• Monitor the reaction progress by LC-MS.

• Upon completion, purify the crude PROTAC by preparative HPLC.

• Characterize the final PROTAC by NMR and high-resolution mass spectrometry.

Quantitative Data

Application	Reactants	Product	Yield (%)	Reference
Williamson Ether Synthesis	4-(4-bromophenyl)-2-hydroxythiophene-3-carbonitrile, tert-Butyl (4-(bromomethyl)phenyl)carbamate	tert-Butyl (4-(((4-(4-bromophenyl)-3-cyanothiophen-2-yl)oxy)methyl)phenyl)carbamate	76%	[4]
Suzuki Coupling	tert-butyl bis(4-bromophenyl)carbamate, (4-(hexyloxy)phenyl)boronic acid	tert-Butyl bis(4'-(hexyloxy)-[1,1'-biphenyl]-4-yl)carbamate	73%	[5]

Compound Class	Target	IC₅₀ (nM)	Reference
Carbamate Derivatives	Acetylcholinesterase (AChE)	266 - 792	[6]
Carbamate Derivatives	Butyrylcholinesterase (BChE)	2.2 - 10.6	[6]

Signaling Pathways and Mechanisms of Action

It is important to note that tert-Butyl (4-(bromomethyl)phenyl)carbamate is a synthetic building block and does not have inherent biological activity in the context of specific signaling pathways. Its utility lies in its incorporation into larger molecules that are designed to interact with biological targets.

The final compounds synthesized using this carbamate derivative will have mechanisms of action dependent on their specific design. For instance:

• PROTACs synthesized using this linker will function by inducing the degradation of a target protein through the ubiquitin-proteasome system. The signaling consequences will depend on the role of the targeted protein.

• PD-L1 Antagonists will function by disrupting the interaction between PD-1 and PD-L1, thereby reactivating the anti-tumor immune response. This leads to the activation of T-cells and subsequent killing of cancer cells.

The specific signaling pathways modulated by the final drug candidates will need to be elucidated through dedicated biological assays.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Design, synthesis and biological evaluation of novel carbamates as potential inhibitors of acetylcholinesterase and butyrylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Heterocyclic Compounds Using tert-Butyl (4-(bromomethyl)phenyl)carbamate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various heterocyclic compounds utilizing tert-butyl (4-(bromomethyl)phenyl)carbamate as a key building block. This versatile reagent, also known as N-Boc-4-(bromomethyl)aniline, serves as a valuable precursor for introducing a protected aminophenylmethyl moiety into a range of heterocyclic scaffolds, which are of significant interest in medicinal chemistry and materials science.

Synthesis of 2-Amino-4-arylthiazole Derivatives

The Hantzsch thiazole synthesis offers a straightforward and efficient method for the construction of the thiazole ring. In this protocol, tert-butyl (4-(bromomethyl)phenyl)carbamate acts as the α-halocarbonyl equivalent, reacting with a thioamide to yield the corresponding 2,4-disubstituted thiazole. The resulting tert-butyl (4-(2-aminothiazol-4-yl)phenyl)carbamate is a valuable intermediate for further functionalization, particularly after deprotection of the Boc group to reveal the free aniline.

Experimental Protocol: Hantzsch Thiazole Synthesis

This protocol details the synthesis of tert-butyl (4-(2-aminothiazol-4-yl)phenyl)carbamate.

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Thiourea

• Ethanol

• Sodium bicarbonate (NaHCO₃)

• Deionized water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Buchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve tert-butyl (4-(bromomethyl)phenyl)carbamate (1.0 eq) and thiourea (1.2 eq) in ethanol.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into a beaker containing a saturated aqueous solution of sodium bicarbonate.

• Stir the resulting suspension for 30 minutes to precipitate the product.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the filter cake with deionized water to remove any inorganic impurities.

• Dry the product under vacuum to obtain the crude tert-butyl (4-(2-aminothiazol-4-yl)phenyl)carbamate.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Quantitative Data Summary:

Product Name	Reactants	Solvent	Reaction Time (h)	Yield (%)	Reference
tert-Butyl (4-(2-aminothiazol-4-yl)phenyl)carbamate	tert-Butyl (4-(bromomethyl)phenyl)carbamate, Thiourea	Ethanol	4-6	85-95	[1][2]

Reaction Workflow:

Hantzsch Thiazole Synthesis Workflow

N-Alkylation of Benzimidazoles

tert-Butyl (4-(bromomethyl)phenyl)carbamate is an effective alkylating agent for the nitrogen atoms of various heterocyclic systems. This protocol describes the N-alkylation of benzimidazole to produce N-(4-((tert-butoxycarbonyl)amino)benzyl)benzimidazoles. These products are useful precursors for compounds with potential biological activities.

Experimental Protocol: N-Alkylation of Benzimidazole

This protocol details the synthesis of tert-butyl (4-(1H-benzimidazol-1-ylmethyl)phenyl)carbamate.

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Benzimidazole

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware

Procedure:

• To a solution of benzimidazole (1.0 eq) in anhydrous DMF or MeCN in a round-bottom flask under an inert atmosphere, add a base (e.g., K₂CO₃, 1.5 eq, or NaH, 1.2 eq) portion-wise at 0 °C.

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of tert-butyl (4-(bromomethyl)phenyl)carbamate (1.1 eq) in the same solvent dropwise.

• Allow the reaction to stir at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated benzimidazole.

Quantitative Data Summary:

Product Name	Reactants	Base/Solvent	Reaction Time (h)	Yield (%)	Reference
tert-Butyl (4-(1H-benzimidazol-1-ylmethyl)phenyl)carbamate	tert-Butyl (4-(bromomethyl)phenyl)carbamate, Benzimidazole	K₂CO₃ / DMF	12-24	70-85	[3]
tert-Butyl (4-(1H-benzimidazol-1-ylmethyl)phenyl)carbamate	tert-Butyl (4-(bromomethyl)phenyl)carbamate, Benzimidazole	NaH / DMF	12-24	80-90	[3]

Reaction Workflow:

N-Alkylation of Benzimidazole Workflow

Synthesis of Substituted Quinazolinones

While direct cyclization reactions to form the quinazoline core using tert-butyl (4-(bromomethyl)phenyl)carbamate are not widely reported, this reagent can be effectively used to N-alkylate pre-formed quinazolinone scaffolds. This approach allows for the introduction of the Boc-protected aminobenzyl group at the N3 position of the quinazolinone ring, a common strategy in the development of bioactive molecules.

Experimental Protocol: N-Alkylation of Quinazolin-4(3H)-one

This protocol outlines a general procedure for the N3-alkylation of a quinazolin-4(3H)-one.

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• A 2-substituted quinazolin-4(3H)-one

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, suspend the 2-substituted quinazolin-4(3H)-one (1.0 eq) and potassium carbonate (2.0 eq) in DMF.

• Add tert-butyl (4-(bromomethyl)phenyl)carbamate (1.2 eq) to the suspension.

• Heat the reaction mixture to 60-80 °C and stir for 4-8 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with water and dry under vacuum.

• The crude product can be purified by recrystallization or column chromatography.

Quantitative Data Summary (Exemplary):

Product Name	Reactants	Base/Solvent	Reaction Time (h)	Yield (%)	Reference
tert-Butyl (4-((4-oxo-2-phenyl-3,4-dihydroquinazolin-3-yl)methyl)phenyl)carbamate	tert-Butyl (4-(bromomethyl)phenyl)carbamate, 2-Phenylquinazolin-4(3H)-one	K₂CO₃ / DMF	4-8	75-90	General Procedure

Reaction Workflow:

References

• 1. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Paper Digest [paperdigest.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling Reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate

Welcome to the technical support center for troubleshooting Suzuki coupling reactions involving tert-Butyl (4-(bromomethyl)phenyl)carbamate. This guide is designed for researchers, scientists, and professionals in drug development. Below you will find frequently asked questions (FAQs) and troubleshooting advice to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with tert-Butyl (4-(bromomethyl)phenyl)carbamate is giving a low yield. What are the common causes?

A1: Low yields in Suzuki coupling reactions with this substrate can stem from several factors. Key areas to investigate include:

• Catalyst activity: The Palladium catalyst may be deactivated. Ensure you are using a high-quality catalyst and that your reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation of the Pd(0) species.

• Ligand choice: The phosphine ligand is crucial for the efficiency of the catalytic cycle. For benzyl bromides, bulky and electron-rich ligands often give better results.

• Base selection: The base is necessary to activate the boronic acid. However, a base that is too strong or too weak can be detrimental. The choice of base can also influence the stability of the starting materials and product.

• Solvent purity and degassing: Solvents must be anhydrous and thoroughly degassed to remove oxygen, which can lead to catalyst decomposition and unwanted side reactions.

• Reaction temperature and time: Sub-optimal temperature can lead to a sluggish reaction, while excessively high temperatures may cause decomposition of the starting material, product, or catalyst. Reaction times should be optimized by monitoring the reaction progress (e.g., by TLC or LC-MS).

• Purity of starting materials: Impurities in the tert-Butyl (4-(bromomethyl)phenyl)carbamate or the boronic acid can interfere with the reaction.

Q2: I am observing a significant amount of homocoupling of my boronic acid. How can I minimize this side reaction?

A2: Homocoupling of the boronic acid to form a biaryl byproduct is a common issue. It is often caused by the presence of oxygen, which can interfere with the catalytic cycle. To minimize homocoupling:

• Rigorous inert atmosphere: Ensure your reaction vessel is thoroughly purged with an inert gas, and maintain a positive pressure of that gas throughout the reaction. Degassing the solvent is also critical.

• Use of appropriate catalyst and ligands: Some catalyst systems are more prone to promoting homocoupling than others.

• Control of reaction temperature: Lowering the reaction temperature may reduce the rate of homocoupling.

Q3: Dehalogenation of my starting material, tert-Butyl (4-(bromomethyl)phenyl)carbamate, is a major side product. What can I do to prevent this?

A3: Dehalogenation, the replacement of the bromine atom with a hydrogen atom, can be a significant side reaction with benzyl bromides. This can be caused by various factors in the reaction mixture. To suppress dehalogenation:

• Choice of base: Some bases can act as hydride donors, leading to dehalogenation. Consider using a non-hydridic base.

• Solvent effects: Protic solvents can sometimes be a source of hydrogen. Using an aprotic solvent may be beneficial.

• Ligand selection: The use of bulky, electron-rich phosphine ligands can sometimes favor the desired cross-coupling pathway over dehalogenation.

Q4: Is the Boc (tert-Butoxycarbonyl) protecting group stable under Suzuki coupling conditions? I am concerned about deprotection.

A4: The Boc group is generally stable to the basic conditions typically employed in Suzuki-Miyaura coupling reactions. However, deprotection can occur under certain circumstances:

• Strongly basic or acidic conditions: While stable to common bases like carbonates and phosphates, very strong bases or acidic conditions (if any additives are used) could potentially lead to the cleavage of the Boc group.

• High temperatures: Prolonged reaction times at high temperatures might contribute to the degradation of the Boc group.

• Intentional Deprotection: In some reported cases, the conditions of the Suzuki-Miyaura coupling, particularly the base and temperature, can be tuned to achieve simultaneous coupling and deprotection, which can be a useful synthetic strategy. If deprotection is undesired, careful selection of a milder base and lower reaction temperature is recommended.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Use a fresh batch of palladium catalyst. Consider using a pre-catalyst that is more stable to air. Ensure rigorous inert atmosphere.
Poor choice of ligand	Screen different phosphine ligands. Bulky, electron-rich ligands like SPhos or XPhos are often effective for benzyl bromides.
Inappropriate base	Try different bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄. The solubility and strength of the base are important factors.
Low reaction temperature	Gradually increase the reaction temperature while monitoring for decomposition. Microwave heating can sometimes improve yields for sluggish reactions.[1]
Formation of Side Products	Homocoupling of boronic acid	Thoroughly degas the solvent and maintain a strict inert atmosphere.
Dehalogenation of the starting material	Change the base to a non-hydridic one. Use an aprotic solvent.
Protodeboronation of the boronic acid	Use a more stable boronic ester (e.g., pinacol ester) instead of the boronic acid. Ensure anhydrous conditions.
Deprotection of the Boc group	Use a milder base (e.g., K₂CO₃ instead of stronger bases). Lower the reaction temperature.
Difficult Purification	Co-elution of product with byproducts	Optimize the reaction to minimize side products. Explore different solvent systems for column chromatography. Recrystallization may also be an option.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of tert-Butyl (4-(bromomethyl)phenyl)carbamate

This is a generalized protocol and may require optimization for specific boronic acids.

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), or a pre-catalyst like XPhos Pd G2) (1-5 mol%)

• Ligand (if not using a pre-catalyst, e.g., PPh₃, SPhos) (2-10 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane, toluene, DMF)

Procedure:

• Reaction Setup: To a dry reaction vessel (e.g., a Schlenk flask or a microwave vial) equipped with a magnetic stir bar, add tert-Butyl (4-(bromomethyl)phenyl)carbamate, the arylboronic acid, the base, the palladium catalyst, and the ligand (if applicable).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Under the inert atmosphere, add the anhydrous and degassed solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-120 °C) and stir vigorously. The reaction progress should be monitored by a suitable technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from a few hours to 24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the desired product.

Data Presentation

Table 1: Comparison of Catalysts and Ligands for Suzuki Coupling of Benzyl Bromides

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ (5)	JohnPhos (10)	K₂CO₃ (3)	DMF	140 (MW)	0.33	50-85	[1]
PdCl₂(dppf)·CH₂Cl₂ (2)	-	Cs₂CO₃ (3)	THF/H₂O (10:1)	77	23	81	[2]
Pd(PPh₃)₄ (5)	-	Cs₂CO₃ (3)	Dioxane	100	12	~10	[1]
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O	60	6	High	General observation

Note: Yields are highly substrate-dependent and the above data is for representative benzyl bromides.

Visualizations

Suzuki Coupling Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of tert-Butyl (4-(bromomethyl)phenyl)carbamate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of reaction products from the synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate. This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude tert-Butyl (4-(bromomethyl)phenyl)carbamate?

A1: The two most common and effective methods for purifying tert-Butyl (4-(bromomethyl)phenyl)carbamate are flash column chromatography on silica gel and recrystallization. Flash chromatography is excellent for removing a wide range of impurities, while recrystallization is effective for obtaining highly crystalline, pure material if the impurity profile is suitable.

Q2: What are the likely impurities in my crude reaction mixture?

A2: The impurities will depend on the synthetic route, but common contaminants from the radical bromination of tert-butyl (4-methylphenyl)carbamate include:

• Unreacted starting material: tert-Butyl (4-methylphenyl)carbamate.

• Over-brominated side product: tert-Butyl (4-(dibromomethyl)phenyl)carbamate.

• Decomposed starting material or product: Compounds resulting from the loss of the Boc protecting group.

• Residual reagents: Such as N-Bromosuccinimide (NBS) or succinimide.

Q3: How can I monitor the progress of the purification?

A3: Thin-layer chromatography (TLC) is the best method for monitoring the purification process. A typical solvent system for TLC analysis is 10-30% ethyl acetate in hexanes. The product, tert-Butyl (4-(bromomethyl)phenyl)carbamate, should have an Rf value of approximately 0.3-0.4 in 20% ethyl acetate/hexanes. Spots can be visualized under UV light (254 nm) and/or by staining with a potassium permanganate solution.

Q4: What is the expected appearance and stability of the purified product?

A4: Purified tert-Butyl (4-(bromomethyl)phenyl)carbamate is a white solid. It should be stored at 2-8°C under an inert atmosphere to prevent degradation.[1] Benzyl bromides can be lachrymatory and moisture-sensitive, so proper handling and storage are crucial.

Troubleshooting Guides

Flash Column Chromatography

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Product is not separating from impurities (co-elution).	The mobile phase is too polar or not polar enough.	Optimize the mobile phase using TLC. Test various ratios of ethyl acetate and hexanes (e.g., 10%, 15%, 20% ethyl acetate). A less polar mobile phase (less ethyl acetate) will increase the retention time of all components, potentially improving separation.
Product is eluting too quickly (high Rf value).	The mobile phase is too polar.	Decrease the percentage of ethyl acetate in the mobile phase. For example, if you are using 30% ethyl acetate in hexanes, try 20% or 15%.
Product is eluting too slowly or not at all (low Rf value).	The mobile phase is not polar enough.	Increase the percentage of ethyl acetate in the mobile phase. If you are using 10% ethyl acetate, try 20% or 25%.
Streaking of the product spot on the TLC plate and column.	The compound may be degrading on the acidic silica gel. The column may be overloaded.	Add a small amount of triethylamine (~0.5%) to the mobile phase to neutralize the silica gel. Ensure you are not overloading the column; a general guideline is a 1:50 to 1:100 ratio of crude product to silica gel by weight.
The purified product is still impure after column chromatography.	Fractions were mixed incorrectly. Poor separation was achieved.	Carefully analyze all fractions by TLC before combining them. Re-purify the mixed fractions using a shallower solvent gradient or a different chromatography technique.

Recrystallization

Observed Problem	Potential Cause(s)	Recommended Solution(s)
The product does not dissolve in the hot solvent.	An inappropriate solvent was chosen.	Select a solvent in which the product is sparingly soluble at room temperature but highly soluble when hot. A good starting point for tert-Butyl (4-(bromomethyl)phenyl)carbamate is a mixed solvent system like ethyl acetate/hexanes.
The product "oils out" instead of crystallizing.	The solution is supersaturated, and the temperature is above the melting point of the product in the solvent mixture. Impurities are present that are inhibiting crystallization.	Add a small amount of the "good" solvent (ethyl acetate) to the hot solution to ensure everything is dissolved before cooling. Try scratching the inside of the flask with a glass rod to initiate crystallization. Add a seed crystal of pure product.
No crystals form upon cooling.	The solution is too dilute. The cooling process is too fast.	Evaporate some of the solvent to increase the concentration and then allow the solution to cool slowly. Place the flask in an ice bath to induce crystallization.
The resulting crystals are colored.	Colored impurities are trapped in the crystal lattice.	The colored impurity may have similar solubility properties. A second recrystallization may be necessary. Sometimes, adding a small amount of activated charcoal to the hot solution before filtering can remove colored impurities.
Low recovery of the purified product.	Too much solvent was used. The product is significantly soluble in the cold solvent. Crystals were lost during filtration.	Use the minimum amount of hot solvent necessary to dissolve the crude product. Ensure the solution is thoroughly cooled before filtering. Wash the collected crystals with a minimal amount of ice-cold solvent.

Data Presentation

Purification Method	Typical Mobile Phase / Solvent	Typical Recovery	Purity	Advantages	Disadvantages
Flash Column Chromatography	10-30% Ethyl Acetate in Hexanes[2]	50-70%	>97%[1]	Effective for removing a wide range of impurities.	Can be time-consuming and requires larger volumes of solvent.
Recrystallization	Ethyl Acetate / Hexanes	60-85%	>99%	Can yield very pure crystalline material; simpler procedure.	Not effective if impurities have similar solubility to the product.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline and should be adapted based on the results of TLC analysis of the crude reaction mixture.

• Preparation of the Mobile Phase: Prepare a suitable mobile phase of ethyl acetate and hexanes. Based on TLC analysis, a common starting point is 15% ethyl acetate in hexanes. Prepare at least 500 mL for a small-scale column.

• Column Packing:

  • Select an appropriately sized glass chromatography column.

  • Prepare a slurry of silica gel (230-400 mesh) in the mobile phase.

  • Pour the slurry into the column and allow the silica gel to settle, ensuring a uniform, air-free packing.

  • Drain the excess solvent until the solvent level is just above the top of the silica gel bed.

• Sample Loading:

  • Dissolve the crude tert-Butyl (4-(bromomethyl)phenyl)carbamate in a minimal amount of dichloromethane or the mobile phase.

  • Carefully apply the sample solution to the top of the silica gel bed with a pipette.

  • Allow the sample to adsorb onto the silica by draining the solvent to the top of the silica bed.

• Elution:

  • Carefully add the mobile phase to the top of the column.

  • Apply gentle pressure to the top of the column to begin eluting the compounds.

  • Maintain a constant flow rate and ensure the silica gel bed does not run dry.

• Fraction Collection:

  • Collect fractions in test tubes or other suitable containers.

  • Monitor the elution of the product by TLC. Spot a small amount from each fraction (or every few fractions) on a TLC plate, develop it in the mobile phase, and visualize the spots.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified tert-Butyl (4-(bromomethyl)phenyl)carbamate as a white solid.

Protocol 2: Purification by Recrystallization

• Dissolution:

  • Place the crude tert-Butyl (4-(bromomethyl)phenyl)carbamate in an Erlenmeyer flask.

  • Add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• Addition of Anti-Solvent:

  • While the solution is still warm, slowly add hexanes (the anti-solvent) dropwise until the solution becomes slightly cloudy.

  • Add a few drops of hot ethyl acetate to redissolve the precipitate and make the solution clear again.

• Crystallization:

  • Allow the flask to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for 15-30 minutes to maximize crystal formation.

• Isolation:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold hexanes.

• Drying:

  • Dry the purified crystals under vacuum to remove any residual solvent.

Visualization

References

• 1. tert-Butyl (4-(bromomethyl)phenyl)carbamate | 239074-27-2 [sigmaaldrich.com]
• 2. Tert-Butyl 4-(bromomethyl)phenylcarbamate | 239074-27-2 [chemicalbook.com]

Optimizing catalyst and base for reactions involving tert-Butyl (4-(bromomethyl)phenyl)carbamate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-Butyl (4-(bromomethyl)phenyl)carbamate. The information is presented in a question-and-answer format to directly address common challenges encountered during chemical synthesis.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during reactions involving tert-Butyl (4-(bromomethyl)phenyl)carbamate, such as N-alkylation, Suzuki-Miyaura coupling, and Buchwald-Hartwig amination.

Low or No Product Yield

Q1: I am not observing any product formation, or the yield is very low in my N-alkylation reaction. What are the potential causes and solutions?

A1: Low or no yield in N-alkylation reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate can stem from several factors. Here is a systematic approach to troubleshooting this issue:

• Inadequate Base: The choice and strength of the base are critical for deprotonating the nucleophile (e.g., an amine or heterocycle).

  • Weak Bases: For less acidic nucleophiles, a weak base like potassium carbonate (K₂CO₃) may not be sufficient. Consider switching to a stronger base such as sodium hydride (NaH) or cesium carbonate (Cs₂CO₃).

  • Solubility: Ensure the base is soluble in the reaction solvent. If not, the reaction will be slow or may not proceed at all.

• Reaction Temperature: The reaction may be too slow at room temperature. Gently heating the reaction mixture can often increase the rate of an Sₙ2 reaction.[1] However, be cautious of potential side reactions at elevated temperatures.

• Reagent Quality:

  • Verify the purity of your tert-Butyl (4-(bromomethyl)phenyl)carbamate, as impurities can interfere with the reaction.

  • Ensure your solvent is anhydrous, as water can quench strong bases and hinder the reaction.

• Steric Hindrance: If your nucleophile is sterically bulky, it may have difficulty accessing the benzylic bromide. In such cases, a stronger, less-hindered base might be necessary to increase the concentration of the active nucleophile.

Q2: My Suzuki-Miyaura coupling reaction is failing or giving a low yield. What should I check?

A2: The success of a Suzuki-Miyaura coupling is highly dependent on the catalyst, base, and reaction conditions. Here are key areas to investigate:

• Catalyst Inactivity: The active Pd(0) species is crucial for the catalytic cycle.

  • Catalyst Choice: For coupling with a benzyl bromide derivative, a catalyst system like Pd(PPh₃)₄ or a combination of a palladium source (e.g., Pd(OAc)₂) with a suitable phosphine ligand is often used.[2] For challenging substrates, more specialized ligands may be required.

  • Catalyst Poisoning: The presence of sulfur-containing impurities can poison the palladium catalyst. Ensure all reagents and solvents are of high purity.

• Ineffective Base: The base is essential for activating the boronic acid.

  • Aqueous bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used.[2] The choice of base can significantly impact the reaction rate and yield.[3]

  • Ensure the base is present in sufficient excess (typically 2-3 equivalents).

• Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen. Ensure the reaction is set up under an inert atmosphere (e.g., nitrogen or argon) and that solvents are properly degassed.

Q3: I am having trouble with my Buchwald-Hartwig amination. What are the common pitfalls?

A3: Buchwald-Hartwig amination requires careful optimization of the catalyst system and reaction conditions. Common issues include:

• Ligand Selection: The choice of phosphine ligand is critical and depends on the specific amine and aryl halide. Bulky, electron-rich ligands are often effective.

• Base Compatibility: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are frequently used. However, if your substrate has base-sensitive functional groups, a weaker base like cesium carbonate (Cs₂CO₃) may be necessary, potentially requiring higher reaction temperatures.

• Solvent Choice: Anhydrous, aprotic solvents like toluene or dioxane are typically employed. The solvent must be able to dissolve the reactants and the catalyst complex.

Formation of Side Products

Q1: I am observing multiple spots on my TLC plate during an N-alkylation reaction. What are the likely side products and how can I minimize them?

A1: The most common side product in the N-alkylation of primary amines is the dialkylated product. To minimize this, you can:

• Use an excess of the amine: Using 1.5 to 2 equivalents of the amine nucleophile can favor the mono-alkylated product.

• Control the addition of the electrophile: Adding the tert-Butyl (4-(bromomethyl)phenyl)carbamate slowly to the reaction mixture can help to prevent over-alkylation.

Another potential side reaction is elimination, especially if using a strong, hindered base at elevated temperatures. If elimination is observed, consider using a milder base or lowering the reaction temperature.

Q2: My Suzuki coupling reaction is messy, with several byproducts. What could be causing this?

A2: Common side reactions in Suzuki couplings include:

• Homocoupling: The boronic acid can couple with itself to form a biaryl byproduct. This can often be minimized by the slow addition of the boronic acid or by using a different palladium catalyst/ligand system.

• Protodeboronation: The boronic acid can be replaced by a hydrogen atom from the solvent or trace water, leading to the formation of an undesired arene. Using anhydrous conditions and a suitable base can mitigate this.

• Boc Deprotection: While generally stable, the Boc protecting group can be cleaved under certain basic conditions, especially at elevated temperatures.[1][4] If you observe the deprotected product, consider using a milder base (e.g., K₂CO₃ instead of stronger bases) or a lower reaction temperature.

Frequently Asked Questions (FAQs)

Q1: What is the role of the Boc protecting group on the aniline nitrogen?

A1: The tert-butoxycarbonyl (Boc) group serves to protect the aniline nitrogen from participating in unwanted side reactions. It is generally stable under basic conditions used in many coupling reactions but can be readily removed under acidic conditions (e.g., with trifluoroacetic acid).[5]

Q2: Can the Boc group be cleaved under the basic conditions of N-alkylation or Suzuki coupling?

A2: While the Boc group is known to be stable to many basic conditions, some studies have shown that it can be cleaved in the presence of strong bases, especially at higher temperatures.[1][4][6] For instance, using a strong base like sodium tert-butoxide in a Suzuki coupling could potentially lead to partial or complete deprotection. If this is a concern, using a milder base such as potassium carbonate is recommended.

Q3: What are the best practices for storing and handling tert-Butyl (4-(bromomethyl)phenyl)carbamate?

A3: tert-Butyl (4-(bromomethyl)phenyl)carbamate is a solid that should be stored in a cool, dry place under an inert atmosphere to prevent degradation.[7] It is sensitive to heat and moisture.

Data Presentation

The following tables summarize recommended catalyst and base combinations for key reactions involving tert-Butyl (4-(bromomethyl)phenyl)carbamate, based on literature for similar substrates.

Table 1: Recommended Catalyst and Base Combinations for N-Alkylation

Nucleophile	Recommended Base	Solvent	Temperature (°C)	Typical Yield (%)
Imidazole	K₂CO₃	Acetonitrile	25	~40[8]
Pyrazole	K₂CO₃	DMF	100	~85[9]
Primary Amine	NaH	THF	0 to 25	~90[9]
Secondary Amine	Cs₂CO₃	DMF	25-80	70-90

Table 2: Recommended Catalyst and Base Combinations for Suzuki-Miyaura Coupling

Boronic Acid	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temperature (°C)	Typical Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2.5)	Toluene/H₂O	Reflux	~73[2]
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (5)	-	Cs₂CO₃ (2)	1,4-Dioxane	90	~92[10]
3-Pyridylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄ (3)	DMF	110	~78[10]

Table 3: Recommended Catalyst and Base Combinations for Buchwald-Hartwig Amination

Amine	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temperature (°C)	Typical Yield (%)
Morpholine	Pd₂(dba)₃ (1.5)	DavePhos (3.0)	NaOtBu (1.2)	Toluene	100	~95
Aniline	Pd(OAc)₂ (2.0)	XPhos (4.0)	K₃PO₄ (2.0)	Dioxane	110	~88
Benzylamine	[Pd(allyl)Cl]₂ (1.0)	tBuXPhos (2.0)	LHMDS (1.5)	THF	80	~92

Experimental Protocols

General Protocol for N-Alkylation of a Heterocycle

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the heterocycle (1.0 eq) and the base (e.g., K₂CO₃, 1.5 eq).

• Solvent Addition: Add an anhydrous solvent (e.g., acetonitrile or DMF) to the flask.

• Stirring: Stir the mixture at room temperature for 15-30 minutes.

• Addition of Electrophile: Add a solution of tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.1 eq) in the same solvent dropwise to the reaction mixture.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction may require heating to proceed at a reasonable rate.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the base. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired N-alkylated product.

General Protocol for Suzuki-Miyaura Cross-Coupling

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) to the flask.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[10]

Visualizations

General Experimental Workflow for N-Alkylation.

Troubleshooting Logic for Low Reaction Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Palladium and visible-light mediated carbonylative Suzuki–Miyaura coupling of unactivated alkyl halides and aryl boronic acids - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. tert-Butyl (4-(bromomethyl)phenyl)carbamate | 239074-27-2 [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Common side reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate and how to avoid them

Welcome to the technical support center for tert-Butyl (4-(bromomethyl)phenyl)carbamate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common side reactions and strategies to avoid them during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using tert-Butyl (4-(bromomethyl)phenyl)carbamate?

A1: The most common side reactions are related to the two reactive sites in the molecule: the benzylic bromide and the Boc-protected amine. Key side reactions include:

• Self-alkylation/Polymerization: The benzylic bromide is susceptible to nucleophilic attack. Under basic conditions, the deprotonated carbamate of one molecule can attack the benzylic bromide of another, leading to dimerization or polymerization.

• Deprotection of the Boc Group: The tert-butoxycarbonyl (Boc) protecting group is labile under acidic conditions. Exposure to strong acids, or even prolonged heating, can lead to its removal, exposing the free amine which can then participate in subsequent reactions.[1]

• Reaction with Nucleophilic Solvents: Solvents such as methanol or ethanol can act as nucleophiles, particularly at elevated temperatures, leading to the formation of the corresponding benzyl ether.

• Over-alkylation of Nucleophiles: When reacting with a primary or secondary amine, there is a possibility of double alkylation, especially if the product amine is more nucleophilic than the starting amine.

Q2: How can I avoid the self-alkylation or polymerization of tert-Butyl (4-(bromomethyl)phenyl)carbamate?

A2: To minimize self-alkylation, it is crucial to control the reaction conditions carefully:

• Choice of Base: Use a non-nucleophilic, sterically hindered base, such as diisopropylethylamine (DIPEA), instead of stronger, more nucleophilic bases like sodium hydride when possible.

• Slow Addition: Add the base or the alkylating agent slowly to the reaction mixture to maintain a low concentration of the reactive species at any given time.

• Low Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Dilution: Working at higher dilutions can disfavor the intermolecular side reaction.

Q3: What conditions can lead to the cleavage of the Boc protecting group?

A3: The Boc group is sensitive to acidic conditions.[1] Cleavage can occur under the following circumstances:

• Acidic Reagents: Direct use of strong acids like trifluoroacetic acid (TFA), hydrochloric acid (HCl), or sulfuric acid will rapidly remove the Boc group.

• Lewis Acids: Some Lewis acids can also facilitate Boc deprotection.

• Acidic Byproducts: If the reaction generates acidic byproducts, this can lead to gradual deprotection.

• Elevated Temperatures: Prolonged heating, even in the absence of strong acids, can sometimes lead to thermal decomposition of the Boc group.

Q4: I am seeing a significant amount of a dimeric by-product in my reaction. How can I confirm its structure and prevent its formation?

A4: A dimeric by-product likely arises from the self-alkylation of the starting material. The structure would be N,N'-bis(tert-butoxycarbonyl)-4,4'-diaminodibenzyl ether or a related structure where the linkage is through the nitrogens. To confirm, you can use techniques like LC-MS to determine the molecular weight and NMR for structural elucidation. To prevent its formation, refer to the strategies outlined in A2.

Troubleshooting Guides

Issue 1: Low yield of the desired alkylated product and presence of multiple spots on TLC.

Potential Cause	Troubleshooting Steps
Self-alkylation/Polymerization	- Use a non-nucleophilic base (e.g., DIPEA).- Add the base slowly at a low temperature.- Increase the solvent volume (higher dilution).
Boc Deprotection	- Ensure the reaction is run under neutral or basic conditions.- If acidic workup is necessary, perform it quickly and at low temperatures.- Buffer the reaction mixture if acidic byproducts are a concern.
Reaction with Solvent	- Use a non-nucleophilic solvent like DMF, DMSO, or acetonitrile.- Avoid alcoholic solvents if possible, or run the reaction at a lower temperature.
Incomplete Reaction	- Increase the reaction time or temperature cautiously.- Use a slight excess of the nucleophile.

Issue 2: The Boc protecting group is being cleaved during the reaction or workup.

Potential Cause	Troubleshooting Steps
Acidic Reaction Conditions	- Switch to a non-acidic catalyst or reagent system.- Add a proton sponge or a non-nucleophilic base to neutralize any in-situ generated acid.
Acidic Workup	- Use a biphasic workup with a mild base like sodium bicarbonate solution.- Minimize the time the product is in contact with any acidic aqueous layer.
Purification on Silica Gel	- Neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent system.- Use a less acidic solvent system for chromatography.

Experimental Protocols

General Protocol for Alkylation of an Amine with tert-Butyl (4-(bromomethyl)phenyl)carbamate

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup:

  • Dissolve the amine (1.0 eq.) and tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.1 eq.) in an anhydrous aprotic solvent (e.g., acetonitrile or DMF) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the mixture to 0 °C in an ice bath.

• Addition of Base:

  • Slowly add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.0-3.0 eq.), to the reaction mixture dropwise over 10-15 minutes. A patent describing a similar reaction used DIPEA in acetonitrile.[2]

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for 4-24 hours.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup:

  • Once the reaction is complete, quench the reaction with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

Visualizing Potential Side Reactions

The following diagrams illustrate potential side reaction pathways.

Caption: Potential reaction pathways of tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Caption: Troubleshooting workflow for reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate.

References

• 1. biosynce.com [biosynce.com]
• 2. WO2021257544A1 - Sox11 inhibitors for treating mantle cell lymphoma - Google Patents [patents.google.com]

Preventing hydrolysis of the Boc group during reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate

Welcome to the technical support center for tert-Butyl (4-(bromomethyl)phenyl)carbamate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the hydrolysis of the Boc (tert-butyloxycarbonyl) protecting group during its use in chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Boc group hydrolysis during reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate?

A1: The tert-butyloxycarbonyl (Boc) protecting group is highly sensitive to acidic conditions.[1][2] Hydrolysis, or cleavage, of the Boc group occurs when it is exposed to acids, leading to the formation of a carbamic acid intermediate that readily decarboxylates to yield the free amine.[3][4] During reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate, the primary cause of unintended Boc deprotection is the presence or generation of acidic species in the reaction mixture.

Q2: Under what conditions is the Boc group on tert-Butyl (4-(bromomethyl)phenyl)carbamate generally stable?

A2: The Boc group is robust and stable under neutral and basic conditions.[5][6] It is also stable towards most nucleophiles and reducing agents, making it an excellent choice for protecting amino groups during various synthetic transformations.[7]

Q3: Can the solvent choice influence the stability of the Boc group?

A3: Yes, the choice of solvent can play a role. While the Boc group is generally stable in common aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and Acetonitrile (ACN) under neutral or basic conditions, care should be taken with protic solvents, especially in the presence of any acidic impurities. The use of acidic solvents or co-solvents should be avoided unless deprotection is intended.

Q4: Are there any specific reagents that are incompatible with the Boc group on this compound?

A4: Any acidic reagent, including strong acids like trifluoroacetic acid (TFA) and hydrochloric acid (HCl), will readily cleave the Boc group.[3][8] Lewis acids should also be used with caution, as some can facilitate Boc deprotection. It is crucial to ensure that all reagents and starting materials are free from acidic impurities.

Troubleshooting Guide: Preventing Unwanted Boc Hydrolysis

This guide provides solutions to common problems encountered during reactions involving tert-Butyl (4-(bromomethyl)phenyl)carbamate that can lead to premature cleavage of the Boc protecting group.

Problem	Possible Cause	Recommended Solution
Loss of Boc group during N-alkylation reaction.	The reaction conditions are too acidic. This could be due to an acidic salt of the amine starting material, generation of an acidic byproduct (e.g., HBr), or use of an inappropriate base.	- Use a non-acidic, non-nucleophilic base to neutralize any acid present and to facilitate the alkylation. Suitable bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or hindered organic bases like N,N-diisopropylethylamine (DIPEA). - Ensure the amine starting material is in its free base form. If it is a salt (e.g., hydrochloride), neutralize it before adding the alkylating agent. - Add a slight excess of a non-nucleophilic base to scavenge any acid generated during the reaction.
Boc deprotection observed during reaction workup.	The aqueous workup involves an acidic wash (e.g., dilute HCl) to remove excess base.	- Use a neutral or mildly basic wash (e.g., saturated sodium bicarbonate solution) to remove impurities. - If an acidic wash is necessary, perform it quickly at low temperatures (0-5 °C) and immediately neutralize the organic layer. - Consider alternative purification methods that do not require an acidic wash, such as column chromatography on silica gel pre-treated with a small amount of triethylamine.
Partial cleavage of the Boc group when using a Lewis acid catalyst.	The Lewis acid is strong enough to catalyze the removal of the Boc group.	- Screen for a milder Lewis acid that can promote the desired reaction without affecting the Boc group. - Reduce the reaction temperature to decrease the rate of the deprotection side reaction. - Use a stoichiometric amount of the Lewis acid instead of a catalytic amount if possible, to have better control over the reaction.
Gradual loss of the Boc group over prolonged reaction times, even under apparently neutral conditions.	The solvent may contain acidic impurities, or the starting materials may be slowly degrading to produce acidic species. High temperatures can also promote thermal decomposition of the Boc group.[1]	- Use freshly distilled or anhydrous solvents to minimize acidic impurities. - Store starting materials under inert atmosphere and away from light and moisture. - If possible, run the reaction at a lower temperature for a longer duration. Monitor the reaction progress closely to stop it as soon as the starting material is consumed.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of a Primary Amine with tert-Butyl (4-(bromomethyl)phenyl)carbamate

This protocol describes a general method for the N-alkylation of a primary amine, minimizing the risk of Boc hydrolysis.

Materials:

• Primary amine

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Potassium carbonate (K₂CO₃), anhydrous

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of the primary amine (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.1 eq) in anhydrous DMF dropwise.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate (3 x).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for O-Alkylation of a Phenol with tert-Butyl (4-(bromomethyl)phenyl)carbamate

This protocol outlines a general method for the synthesis of an ether from a phenol, ensuring the stability of the Boc group.

Materials:

• Phenol

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Cesium carbonate (Cs₂CO₃), anhydrous

• Anhydrous Acetonitrile (ACN)

• Ethyl acetate

• Water

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of the phenol (1.0 eq) in anhydrous ACN, add anhydrous cesium carbonate (1.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.2 eq) to the mixture.

• Heat the reaction mixture to 50 °C and stir for 4-8 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to give the crude product.

• Purify the product by flash column chromatography.

Visualizations

Caption: Workflow for preventing Boc group hydrolysis.

Caption: Troubleshooting decision tree for Boc deprotection.

References

• 1. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]

Addressing low yields in functionalization reactions of tert-Butyl (4-(bromomethyl)phenyl)carbamate

Technical Support Center: Functionalization of tert-Butyl (4-(bromomethyl)phenyl)carbamate

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in addressing low yields in functionalization reactions involving tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Frequently Asked Questions (FAQs)

Q1: My nucleophilic substitution reaction with tert-Butyl (4-(bromomethyl)phenyl)carbamate is resulting in a very low yield. What are the common causes?

A1: Low yields in these reactions are typically attributed to several factors:

• Poor Nucleophile Strength: The incoming nucleophile may not be strong enough to displace the bromide efficiently.

• Steric Hindrance: Either the nucleophile or the substrate may be sterically hindered, slowing down the desired SN2 reaction.

• Side Reactions: Competing reactions, such as elimination (E2) or reaction with the solvent, can consume the starting material. Dimerization of the starting material or product can also occur.

• Reagent Quality and Stability: The starting carbamate can degrade if not stored properly, especially if sensitive to air or heat. Impurities in reagents or solvents (e.g., water) can interfere with the reaction.

• Suboptimal Reaction Conditions: Incorrect choice of solvent, temperature, base, or reaction time can significantly impact the yield. For instance, a solvent that does not fully dissolve the reactants will lead to a sluggish and incomplete reaction.

Q2: I am observing multiple spots on my TLC plate that are difficult to separate. What are the likely side products?

A2: Common side products include:

• Dimerized Product: Two molecules of the carbamate can react with a bifunctional nucleophile, or self-condensation can occur under certain conditions.

• Elimination Product: Under strongly basic conditions, an elimination reaction can occur to form the corresponding styrene derivative.

• Hydrolysis Products: The benzylic bromide can be hydrolyzed to a benzyl alcohol if water is present. The Boc-protecting group can also be cleaved under acidic conditions.

• Over-alkylation: If the nucleophile has multiple reactive sites (e.g., a primary amine), multiple substitutions can occur.

Q3: What is the best way to purify the product?

A3: Purification is typically achieved via column chromatography on silica gel. A gradient elution system, often starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is usually effective. For crystalline solids, recrystallization or trituration with a suitable solvent like hexane or a hexane/dichloromethane mixture can be an effective purification method.[1]

Q4: How should I store tert-Butyl (4-(bromomethyl)phenyl)carbamate?

A4: The compound should be stored under an inert atmosphere (e.g., argon or nitrogen) in a refrigerator (0-10°C). It is sensitive to heat and air, and proper storage is crucial to prevent degradation and ensure reproducibility in your reactions.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving low-yield issues.

Guide 1: Initial Reaction Check

If your reaction yield is lower than expected, follow this workflow to identify the root cause.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Column chromatography conditions for purifying tert-Butyl (4-(bromomethyl)phenyl)carbamate derivatives

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the column chromatography purification of tert-Butyl (4-(bromomethyl)phenyl)carbamate and its derivatives. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the column chromatography of tert-Butyl (4-(bromomethyl)phenyl)carbamate derivatives?

A1: Silica gel is the most commonly used stationary phase for the purification of these compounds.[1][2][3][4] Standard silica gel (Merck 60) is a suitable choice.

Q2: Which mobile phase systems are effective for the elution of these compounds?

A2: The choice of mobile phase, or eluent, will depend on the specific derivative being purified. Non-polar solvent systems are generally a good starting point. Below is a summary of reported solvent systems. The polarity is typically increased by raising the proportion of the more polar solvent (e.g., ethyl acetate, acetone, or methanol).

Q3: Should I use an isocratic or gradient elution?

A3: For closely related impurities, a gradient elution, where the solvent polarity is gradually increased, may provide better separation. However, for simpler purifications where the desired compound is well-separated from impurities, an isocratic (constant solvent composition) elution can be sufficient.

Q4: My compound appears to be degrading on the silica gel column. What could be the cause and how can I prevent it?

A4: Carbamates can be sensitive to hydrolysis, particularly under acidic or basic conditions.[5] Silica gel can have a slightly acidic surface, which may contribute to the degradation of sensitive compounds. To mitigate this, you can consider the following:

• Neutralized Silica Gel: Use silica gel that has been treated with a base, such as triethylamine, before packing the column.

• Buffered Mobile Phase: Add a small amount of a non-nucleophilic base, like triethylamine (e.g., 0.1-1%), to your mobile phase to neutralize the silica surface.

• Reduced Contact Time: Perform the chromatography as quickly as possible (flash chromatography) to minimize the time the compound spends on the column.[2]

Q5: I am observing low recovery of my product after column chromatography. What are the potential reasons?

A5: Low recovery can be due to several factors:

• Irreversible Adsorption: The compound may be strongly and irreversibly binding to the silica gel. This can be addressed by increasing the polarity of the mobile phase or using the strategies mentioned in Q4 if degradation is the root cause.

• Improper Solvent Selection for Loading: If the compound is loaded in a solvent that is too strong (too polar), it can lead to band broadening and poor separation, which can affect recovery. Dissolve the crude product in a minimal amount of a solvent in which it is highly soluble but which is also a component of the initial mobile phase (e.g., dichloromethane).[2]

• Compound Volatility: While less common for this class of compounds, ensure that the product is not being lost during solvent removal under high vacuum.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Poor Separation (Co-elution of Impurities)	Incorrect mobile phase polarity.	Optimize the mobile phase composition using thin-layer chromatography (TLC) first. Aim for a retention factor (Rf) of 0.2-0.4 for the desired compound.
Column overloading.	Reduce the amount of crude material loaded onto the column. A general rule is 1-10% of the mass of the silica gel.
Poor column packing.	Ensure the silica gel bed is packed uniformly without any cracks or channels. A slurry packing method is often preferred.[2]
Compound Streaking on TLC and Column	Compound is acidic or basic.	Add a small amount of a modifier to the mobile phase (e.g., 0.1% acetic acid for acidic compounds, 0.1% triethylamine for basic compounds).
Compound is sparingly soluble in the mobile phase.	Adjust the mobile phase composition to improve solubility.
Product Elutes Too Quickly (High Rf)	Mobile phase is too polar.	Decrease the proportion of the polar solvent in the eluent system.
Product Does Not Elute from the Column (Low Rf)	Mobile phase is not polar enough.	Increase the proportion of the polar solvent in the eluent system.

Experimental Protocols

General Protocol for Flash Column Chromatography

• TLC Analysis: Determine the optimal mobile phase by running TLC plates of the crude reaction mixture in various solvent systems.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude tert-Butyl (4-(bromomethyl)phenyl)carbamate derivative in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial elution solvent).[2] Carefully load the solution onto the top of the silica gel bed.

• Elution: Begin eluting with the chosen mobile phase. If using a gradient, gradually increase the polarity of the mobile phase.

• Fraction Collection: Collect fractions and monitor the elution of the compound using TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Summary of Reported Column Chromatography Conditions

Compound/Derivative Type	Stationary Phase	Mobile Phase (Eluent)	Retention Factor (Rf)	Reference
tert-Butyl bis(4-bromophenyl) carbamate derivative	Silica gel Merck 60	Hexane-CH2Cl2 (5:1, v/v)	0.2 (in CH2Cl2, 5:1, v/v)	[1]
tert-Butyl N-[4-(bromomethyl)phenyl]carbamate derivative	Silica gel	20-25% EtOAc/Petrol	0.30 (in 25% EtOAc/Petrol)	[3]
tert-Butyl N-[4-(bromomethyl)phenyl]carbamate derivative	Silica gel	10% EtOAc/Petrol	Not specified	[3]
General Boc-protected amines	Silica gel	Petrol ether/EtOAc (5:1)	0.18	[4]
General Boc-protected amines	Silica gel	Petrol ether/EtOAc (10:1)	Not specified	[4]
Diethyl(4-nitrobenzyl)phosphonate derivative	Basic alumina	EtOAc	Not specified	[6]
N-Boc amine derivative	Silica gel	Hexane/Ethyl acetate (9:1)	Not specified	[7]

Visual Guides

Caption: Workflow for column chromatography purification.

Caption: Troubleshooting logic for purification issues.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]

Impact of solvent choice on the reactivity of tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for experiments involving tert-Butyl (4-(bromomethyl)phenyl)carbamate. The information is presented in a question-and-answer format to directly address common issues encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of tert-Butyl (4-(bromomethyl)phenyl)carbamate in organic synthesis?

A1: tert-Butyl (4-(bromomethyl)phenyl)carbamate is a versatile reagent commonly used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals. Its primary utility lies in its bifunctional nature. The Boc-protected aniline group allows for participation in reactions like Suzuki couplings, while the bromomethyl group is an excellent electrophile for nucleophilic substitution reactions. This allows for the introduction of the protected aminobenzyl moiety into a target molecule. It is notably used as an intermediate in the synthesis of Carfilzomib, a proteasome inhibitor used in cancer therapy.

Q2: What are the typical reaction mechanisms for this compound?

A2: The reactivity of the bromomethyl group in tert-Butyl (4-(bromomethyl)phenyl)carbamate is characteristic of a benzylic halide. It can undergo nucleophilic substitution through both SN1 and SN2 pathways. The operative mechanism is highly dependent on the reaction conditions, including the choice of solvent, the nature of the nucleophile, and the temperature.

Q3: How does the Boc protecting group influence the reactivity of the molecule?

A3: The tert-butoxycarbonyl (Boc) group is an electron-donating group, which can stabilize the formation of a benzylic carbocation intermediate through resonance. This stabilization can favor an SN1-type mechanism, especially in polar protic solvents. The Boc group is generally stable under neutral and basic conditions but is readily cleaved by strong acids.

Troubleshooting Guides

Low Yield in Nucleophilic Substitution Reactions

Problem: My reaction of tert-Butyl (4-(bromomethyl)phenyl)carbamate with a nucleophile is resulting in a low yield of the desired product.

Potential Cause	Troubleshooting Solution
Poor solubility of reactants	Ensure both the substrate and the nucleophile are adequately soluble in the chosen solvent. If solubility is an issue, consider switching to a more appropriate solvent (see Solvent Choice section below).
Inappropriate solvent choice	The solvent plays a crucial role in the reaction mechanism and rate. For SN2 reactions with strong, anionic nucleophiles, polar aprotic solvents like DMF or acetonitrile are generally preferred as they do not solvate the nucleophile as strongly, thus increasing its reactivity. For reactions proceeding via an SN1 mechanism with weaker, neutral nucleophiles, polar protic solvents like ethanol or water can be beneficial as they stabilize the carbocation intermediate.
Side reactions	Over-alkylation can occur, especially with amine nucleophiles, leading to the formation of tertiary or even quaternary ammonium salts.[1] Elimination reactions to form a stilbene-like dimer can also be a competing pathway, particularly with sterically hindered or strongly basic nucleophiles. Consider using a less hindered base or a milder nucleophile if possible.
Decomposition of starting material	tert-Butyl (4-(bromomethyl)phenyl)carbamate can be sensitive to prolonged heating. If the reaction requires elevated temperatures, monitor the reaction progress closely by TLC or LC-MS and avoid unnecessarily long reaction times.
Low reactivity of the nucleophile	If the nucleophile is weak, consider converting it to a more reactive form (e.g., deprotonating an alcohol to an alkoxide with a suitable base).

Formation of Impurities

Problem: My reaction is producing significant amounts of side products.

Potential Cause	Troubleshooting Solution
Over-alkylation of amine nucleophiles	Use a stoichiometric amount of the amine or a slight excess. Adding the tert-Butyl (4-(bromomethyl)phenyl)carbamate slowly to the amine solution can also help to minimize over-alkylation.[1]
Elimination byproducts	If elimination is suspected, try running the reaction at a lower temperature. Using a non-basic nucleophile or a less hindered base can also mitigate this side reaction.
Hydrolysis of the Boc group	Avoid acidic conditions, as the Boc group is acid-labile. Ensure all reagents and solvents are neutral or basic.
Reaction with the solvent	In protic solvents (e.g., alcohols, water), solvolysis can be a significant side reaction where the solvent itself acts as the nucleophile. If this is undesirable, switch to a polar aprotic solvent.

Impact of Solvent Choice on Reactivity

The choice of solvent is critical in determining the outcome of reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate. The following table summarizes the general effects of different solvent classes on the reaction mechanism and provides examples of yields for specific reaction types.

Solvent Class	Typical Solvents	Effect on Reaction Mechanism	General Recommendations
Polar Protic	Water, Ethanol, Methanol, Isopropanol	Favors SN1 by stabilizing the carbocation intermediate and the leaving group. Can act as a nucleophile (solvolysis).	Recommended for reactions with weak nucleophiles where an SN1 pathway is desired. Be aware of potential solvolysis side products.
Polar Aprotic	DMF, DMSO, Acetonitrile, Acetone	Favors SN2 by solvating the cation but not the anionic nucleophile, thereby increasing the nucleophile's reactivity.	Generally the best choice for reactions with strong, anionic nucleophiles (e.g., alkoxides, thiolates, azides) to achieve faster reaction rates and higher yields.
Non-Polar Aprotic	Toluene, Hexane, Dichloromethane	Generally poor solvents for nucleophilic substitution reactions involving polar or ionic nucleophiles due to poor solubility. Can be used for specific applications, such as some phase-transfer catalysis conditions.	Not generally recommended unless specific conditions require a non-polar environment.

Experimental Protocols

General Procedure for N-Alkylation of an Amine

This protocol describes a general method for the reaction of tert-Butyl (4-(bromomethyl)phenyl)carbamate with a primary or secondary amine.

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate

• Amine of choice

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base

• Ethyl acetate

• Brine solution

Procedure:

• To a solution of the amine (1.0 eq.) in anhydrous DMF, add potassium carbonate (1.5 eq.).

• Stir the mixture at room temperature for 10-15 minutes.

• Add a solution of tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.1 eq.) in anhydrous DMF dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

General workflow for the N-alkylation of an amine.

Influence of solvent on the reaction pathway.

References

• 1. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC [pmc.ncbi.nlm.nih.gov]

Monitoring the progress of reactions with tert-Butyl (4-(bromomethyl)phenyl)carbamate by TLC or LC-MS

Welcome to the technical support center for monitoring the progress of chemical reactions involving tert-Butyl (4-(bromomethyl)phenyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) for monitoring these reactions using Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is tert-Butyl (4-(bromomethyl)phenyl)carbamate and what are its key properties?

A1: Tert-Butyl (4-(bromomethyl)phenyl)carbamate, also known as N-Boc-4-(bromomethyl)aniline, is a bifunctional molecule commonly used in organic synthesis.[1][2] It contains a Boc-protected amine and a reactive benzyl bromide group. The Boc group can be removed under acidic conditions, while the benzyl bromide is a good electrophile for nucleophilic substitution reactions.

Table 1: Key Properties of tert-Butyl (4-(bromomethyl)phenyl)carbamate

Property	Value	Reference
IUPAC Name	tert-butyl N-[4-(bromomethyl)phenyl]carbamate	[1][3]
CAS Number	239074-27-2	[3][4]
Molecular Formula	C12H16BrNO2	[4]
Molecular Weight	286.17 g/mol	[3]
Appearance	Solid	[3]
Storage	Inert atmosphere, 2-8°C	[3]

Q2: How can I monitor the progress of a reaction involving this compound by TLC?

A2: TLC is a rapid and effective technique to monitor the consumption of the starting material and the formation of the product.[5][6] By spotting the reaction mixture alongside the starting material on a TLC plate and eluting with an appropriate solvent system, you can visualize the progress of the reaction. The disappearance of the starting material spot and the appearance of a new product spot indicate that the reaction is proceeding.

Q3: What are suitable TLC solvent systems for this compound?

A3: The choice of solvent system depends on the polarity of the product. A good starting point for tert-Butyl (4-(bromomethyl)phenyl)carbamate and its derivatives are mixtures of a non-polar solvent like hexanes or petroleum ether with a more polar solvent like ethyl acetate or dichloromethane. The ratio should be adjusted to achieve an Rf value of approximately 0.3-0.5 for the compound of interest.

Q4: How can I visualize the spots on the TLC plate?

A4: Tert-Butyl (4-(bromomethyl)phenyl)carbamate and many of its derivatives are UV active due to the aromatic ring, so they can be visualized under a UV lamp (254 nm) as dark spots on a fluorescent background.[7] Additionally, staining reagents can be used for visualization. A potassium permanganate (KMnO4) stain is a good general-purpose stain that reacts with many functional groups. For products where the Boc group has been removed to reveal a primary amine, a ninhydrin stain can be very effective, often appearing as a pink or purple spot upon heating.[8]

Q5: What information can LC-MS provide about my reaction?

A5: LC-MS is a powerful analytical technique that combines the separation capabilities of liquid chromatography with the detection power of mass spectrometry. It can provide information on the retention time of your compounds, their molecular weights, and their fragmentation patterns.[9] This is useful for confirming the identity of your product, assessing its purity, and identifying any byproducts.

Q6: What are the expected m/z values for tert-Butyl (4-(bromomethyl)phenyl)carbamate in LC-MS?

A6: In positive ion mode ESI-LC-MS, you would expect to see the protonated molecule [M+H]+ and potentially adducts with sodium [M+Na]+ or potassium [M+K]+. A common fragmentation pattern for Boc-protected amines is the loss of the tert-butyl group (-56 Da) or the entire Boc group (-100 Da).

Table 2: Expected m/z Values for tert-Butyl (4-(bromomethyl)phenyl)carbamate

Ion	Calculated m/z (for 79Br)	Calculated m/z (for 81Br)	Notes
[M+H]+	286.05	288.05	Protonated molecule
[M+Na]+	308.03	310.03	Sodium adduct
[M-C4H8+H]+	230.00	232.00	Loss of isobutylene
[M-Boc+H]+	185.99	187.99	Loss of the Boc group

Troubleshooting Guides

TLC Troubleshooting

Problem 1: My spots are streaking on the TLC plate.

• Possible Cause: The sample is too concentrated.

  • Solution: Dilute your sample before spotting it on the TLC plate.

• Possible Cause: The compound is interacting strongly with the silica gel (which is acidic). This is common for basic compounds like amines.

  • Solution: Add a small amount of triethylamine (0.1-1%) to your eluting solvent to reduce streaking of basic compounds. For acidic compounds, a small amount of acetic acid can be added.

• Possible Cause: The compound is degrading on the silica plate.

  • Solution: Consider using neutral alumina TLC plates instead of silica gel.

Problem 2: I can't see any spots on my TLC plate.

• Possible Cause: The sample is too dilute.

  • Solution: Try concentrating your sample or spotting multiple times in the same location (allowing the solvent to dry between applications).[10]

• Possible Cause: The compound is not UV active.

  • Solution: Use a chemical stain for visualization. Potassium permanganate is a good general stain. If you expect an amine, ninhydrin is a specific stain.[8] Iodine vapor is another general, non-destructive visualization method.[7][11]

• Possible Cause: The solvent front ran to the very top of the plate, potentially carrying your compound with it.

  • Solution: Stop the elution when the solvent front is about 1 cm from the top of the plate.

Problem 3: The Rf values are too high or too low.

• Possible Cause: The eluting solvent is too polar or not polar enough.

  • Solution: If the Rf is too high (spots are near the solvent front), decrease the polarity of the eluting solvent (e.g., increase the proportion of hexanes). If the Rf is too low (spots are near the baseline), increase the polarity of the eluting solvent (e.g., increase the proportion of ethyl acetate).

LC-MS Troubleshooting

Problem 1: I don't see a peak for my compound.

• Possible Cause: The compound is not eluting from the column.

  • Solution: The mobile phase may not be strong enough to elute your compound. Try increasing the percentage of the organic solvent in your gradient.

• Possible Cause: The compound is not ionizing well.

  • Solution: Ensure your mobile phase contains a source of protons (e.g., 0.1% formic acid or acetic acid) for positive ion mode.[9] Check that the mass spectrometer is set to the correct polarity (positive or negative ion mode).

• Possible Cause: The concentration of your sample is too low.

  • Solution: Inject a more concentrated sample.

Problem 2: My peaks are broad or tailing.

• Possible Cause: Secondary interactions with the column stationary phase.

  • Solution: Add a small amount of an acid (like formic acid) to the mobile phase to improve the peak shape of basic compounds.[12]

• Possible Cause: Column overload.

  • Solution: Dilute your sample before injection.[12]

• Possible Cause: The injection solvent is much stronger than the initial mobile phase.

  • Solution: Dissolve your sample in the initial mobile phase composition.[12]

Problem 3: I see multiple peaks when I expect only one.

• Possible Cause: The compound is degrading in the source or on the column. Benzyl bromides can be reactive.

  • Solution: Try lowering the source temperature on the mass spectrometer. Ensure the mobile phase is not reactive with your compound.

• Possible Cause: The presence of isomers or impurities.

  • Solution: Review the synthetic procedure for potential side reactions. The different peaks may correspond to real components in your sample.

Experimental Protocols

Protocol 1: TLC Monitoring of a Reaction

• Prepare the TLC Plate: Using a pencil, gently draw a straight line across a silica gel TLC plate, about 1 cm from the bottom. This is your baseline. Mark the positions for your spots.

• Spot the Plate:

  • Using a capillary tube, spot your starting material on the left side of the baseline.

  • In the middle, co-spot the starting material and the reaction mixture (spot one on top of the other).

  • On the right, spot the reaction mixture.

• Develop the Plate: Place a small amount of the chosen eluting solvent system (e.g., 80:20 Hexanes:Ethyl Acetate) in a developing chamber with a lid. Place the TLC plate in the chamber, ensuring the solvent level is below the baseline. Close the chamber.

• Elute: Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualize: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots under a UV lamp and circle them with a pencil. If necessary, use a chemical stain for further visualization.

• Analyze: Compare the spots. The disappearance of the starting material spot in the reaction mixture lane and the appearance of a new spot indicates the reaction is progressing.

Protocol 2: LC-MS Analysis of a Reaction Mixture

• Sample Preparation: Dilute a small aliquot of the reaction mixture in the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to a final concentration of approximately 10-100 µg/mL. Filter the sample through a 0.22 µm syringe filter.

• LC-MS System and Conditions:

  • LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) system.

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5-10 minutes.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 1-5 µL.

  • Mass Spectrometer: Electrospray ionization (ESI) source.

  • Ionization Mode: Positive ion mode.

  • Scan Mode: Full scan mode to identify all ions present.

Visualizations

Caption: Workflow for monitoring a reaction by TLC.

Caption: Troubleshooting logic for the absence of a peak in LC-MS.

References

• 1. tert-Butyl (4-(bromomethyl)phenyl)carbamate | C12H16BrNO2 | CID 23447539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Boc-4-(bromomethyl)aniline 95% | CAS: 239074-27-2 | AChemBlock [achemblock.com]
• 3. tert-Butyl (4-(bromomethyl)phenyl)carbamate | 239074-27-2 [sigmaaldrich.com]
• 4. Synthonix, Inc > 239074-27-2 | tert-Butyl (4-(bromomethyl)phenyl)carbamate [synthonix.com]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. eMolecules​ AstaTech / N-BOC-4-(BROMOMETHYL)ANILINE / 1g / 392627478 / | Fisher Scientific [fishersci.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Curly Arrow: Let's talk about TLCs Part 4 - Ninhydrin Stain [curlyarrow.blogspot.com]
• 9. benchchem.com [benchchem.com]
• 10. zefsci.com [zefsci.com]
• 11. faculty.fiu.edu [faculty.fiu.edu]
• 12. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]

Reference Data & Comparative Studies

Comparison of Boc vs. Fmoc protecting group strategies for 4-(aminomethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

The selective protection of polyfunctional molecules is a cornerstone of modern organic synthesis, particularly in the fields of medicinal chemistry and drug development. 4-(aminomethyl)aniline, possessing both a nucleophilic aromatic amine and a primary aliphatic amine, presents a classic challenge in regioselective protection. The ability to selectively shield one amino group while leaving the other available for reaction is crucial for its use as a versatile building block. This guide provides an objective comparison of two of the most prevalent amino-protecting group strategies—tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc)—for the selective protection of the aromatic amine in 4-(aminomethyl)aniline.

Orthogonal Protection Strategies: A Brief Overview

The core principle behind the successful application of protecting groups is orthogonality, which allows for the selective removal of one group in the presence of others under distinct reaction conditions.[1] The Boc and Fmoc protecting groups are a prime example of an orthogonal set. The Boc group is characteristically labile to acidic conditions, while the Fmoc group is removed under basic conditions.[1][] This fundamental difference in their deprotection mechanisms allows for precise control over which amino group is revealed for subsequent synthetic transformations.

Boc vs. Fmoc: A Head-to-Head Comparison for 4-(aminomethyl)aniline

The choice between Boc and Fmoc protection for 4-(aminomethyl)aniline depends on several factors, including the desired overall synthetic route, the nature of subsequent reaction conditions, and cost considerations. Below is a summary of the key differences and performance metrics based on available experimental data.

Feature	Boc Protection Strategy	Fmoc Protection Strategy
Protecting Group	tert-butyloxycarbonyl	9-fluorenylmethyloxycarbonyl
Target Selectivity	Aromatic Amine	Aromatic Amine
Protection Conditions	Di-tert-butyl dicarbonate (Boc)₂O, mild acidic buffer (pH 4.5)	9-fluorenylmethyl chloroformate (Fmoc-Cl), mild acidic buffer (pH 4.5)
Deprotection Conditions	Strong acid (e.g., TFA, HCl)[3][4]	Base (e.g., Piperidine, DBU)[5][6]
Reported Yield	High (e.g., N-Cbz protection of 4-(aminomethyl)aniline yielded 97%)[7]	Generally high yields reported for similar substrates[7]
Key Advantages	- Well-established and robust.[1] - Boc-protected amines are stable to a wide range of non-acidic reagents.[8] - Generally lower cost of Boc anhydride.[]	- Milder deprotection conditions preserve acid-sensitive functionalities.[1] - The Fmoc group's UV absorbance allows for straightforward reaction monitoring.[1] - Fully orthogonal to acid-labile protecting groups.[1]
Potential Drawbacks	- Harsh acidic deprotection can remove other acid-labile groups.[1] - The tert-butyl cation generated during deprotection can lead to side reactions.[3]	- Fmoc-protected compounds can be more expensive.[1] - The dibenzofulvene byproduct from deprotection can form adducts.[9] - Base-labile side reactions like aspartimide formation can occur in peptide synthesis.[9]

Experimental Protocols

Detailed methodologies for the selective protection and subsequent deprotection of 4-(aminomethyl)aniline are provided below. These protocols are based on established procedures for the selective protection of aromatic amines in the presence of aliphatic amines.[7]

Selective N-Boc Protection of 4-(aminomethyl)aniline

Materials:

• 4-(aminomethyl)aniline

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 1,4-Dioxane

• 10% Aqueous acetic acid

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 4-(aminomethyl)aniline (1.0 eq) in a mixture of 1,4-dioxane and 10% aqueous acetic acid.

• Adjust the pH of the solution to 4.5 using a suitable buffer.

• Add a solution of di-tert-butyl dicarbonate (1.1 eq) in 1,4-dioxane dropwise to the reaction mixture at room temperature.

• Stir the reaction for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield N-Boc-4-(aminomethyl)aniline.

Deprotection of N-Boc-4-(aminomethyl)aniline

Materials:

• N-Boc-4-(aminomethyl)aniline

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate

Procedure:

• Dissolve N-Boc-4-(aminomethyl)aniline in dichloromethane.

• Add an excess of trifluoroacetic acid (typically 25-50% v/v in DCM) to the solution at 0 °C.[4]

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the deprotected 4-(aminomethyl)aniline.

Selective N-Fmoc Protection of 4-(aminomethyl)aniline

Materials:

• 4-(aminomethyl)aniline

• 9-fluorenylmethyl chloroformate (Fmoc-Cl)

• 1,4-Dioxane

• 10% Aqueous acetic acid

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 4-(aminomethyl)aniline (1.0 eq) in a mixture of 1,4-dioxane and 10% aqueous acetic acid.

• Adjust the pH of the solution to 4.5.

• Add a solution of 9-fluorenylmethyl chloroformate (1.1 eq) in 1,4-dioxane dropwise to the reaction mixture at room temperature.

• Stir the reaction for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield N-Fmoc-4-(aminomethyl)aniline.

Deprotection of N-Fmoc-4-(aminomethyl)aniline

Materials:

• N-Fmoc-4-(aminomethyl)aniline

• Piperidine

• Dimethylformamide (DMF)

Procedure:

• Dissolve N-Fmoc-4-(aminomethyl)aniline in dimethylformamide.

• Add a solution of 20% piperidine in DMF to the reaction mixture.[5]

• Stir at room temperature for 1-2 hours, monitoring the deprotection by TLC.

• Upon completion, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the deprotected 4-(aminomethyl)aniline.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the Boc and Fmoc protection and deprotection strategies for 4-(aminomethyl)aniline.

Caption: Boc protection and deprotection workflow.

Caption: Fmoc protection and deprotection workflow.

Conclusion

Both Boc and Fmoc strategies offer viable and high-yielding pathways for the selective protection of the aromatic amine in 4-(aminomethyl)aniline. The choice between them is dictated by the specific requirements of the overall synthetic plan. The Boc strategy is a cost-effective and robust method, ideal for syntheses that do not involve acid-sensitive functionalities. In contrast, the Fmoc strategy provides a milder deprotection route, making it the preferred choice when acid-labile groups are present elsewhere in the molecule or when subsequent transformations require basic conditions. The experimental protocols and comparative data presented in this guide are intended to assist researchers in making an informed decision for their specific synthetic challenges.

References

• 1. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. researchgate.net [researchgate.net]
• 8. chemimpex.com [chemimpex.com]
• 9. chempep.com [chempep.com]

A Comparative Guide to the Validation of PROTACs Synthesized with tert-Butyl (4-(bromomethyl)phenyl)carbamate Linkers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Proteolysis-Targeting Chimeras (PROTACs) synthesized using tert-Butyl (4-(bromomethyl)phenyl)carbamate as a key linker component. We will delve into supporting experimental data, detailed methodologies for crucial validation experiments, and visual representations of the underlying biological processes and workflows to aid in the rational design and evaluation of novel protein degraders.

The Central Role of the Linker in PROTAC Efficacy

PROTACs are heterobifunctional molecules that harness the cell's ubiquitin-proteasome system to induce the degradation of specific proteins of interest (POIs). These molecules consist of three key components: a ligand that binds to the POI, a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects these two moieties. The linker is not merely a spacer; it plays a critical role in the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase), which is essential for the subsequent ubiquitination and proteasomal degradation of the target protein.

The tert-Butyl (4-(bromomethyl)phenyl)carbamate linker provides a semi-rigid aromatic core. This rigidity can be advantageous in pre-organizing the PROTAC molecule into a conformation that is favorable for ternary complex formation, potentially reducing the entropic penalty of binding. However, the lack of flexibility can also be a disadvantage if the optimal geometry for the ternary complex requires a more adaptable linker.

Quantitative Performance Comparison

While direct head-to-head comparisons of PROTACs using the tert-Butyl (4-(bromomethyl)phenyl)carbamate linker against a wide array of other linkers for the same target protein are not extensively available in the public domain, we can analyze the performance of PROTACs with structurally similar rigid aromatic linkers to provide valuable insights. The following tables summarize representative data for PROTACs targeting various proteins, highlighting the impact of linker composition on degradation potency (DC50) and efficacy (Dmax).

Table 1: Performance of PROTACs with Rigid Aromatic Linkers Against Various Targets

PROTAC	Target Protein	E3 Ligase	Linker Type	DC50 (nM)	Dmax (%)	Cell Line
ACBI1	SMARCA2/4	VHL	Benzyl linking fragment	~2	>90	MV-4-11
PROTAC 50	Androgen Receptor	VHL	Highly Rigid Linker	< 1	>95	LNCaP/VCaP
PROTACs 55-57	Androgen Receptor	IAP	Disubstituted Phenyl	No Degradation	N/A	22Rv1

Note: Data is synthesized from various sources for illustrative comparison. DC50 (half-maximal degradation concentration) and Dmax (maximum degradation) are key metrics for PROTAC performance.

Table 2: Comparison of a PROTAC with a Phenyl Linker to a Flexible Linker for BRD4 Degradation

PROTAC	Target Protein	E3 Ligase	Linker Type	DC50 (nM)	Dmax (%)
PROTAC with Phenyl Linker	BRD4	CRBN	Rigid Aromatic	25	>90
dBET1 (Flexible Linker)	BRD4	CRBN	Alkyl/PEG	4	>95

This table illustrates that while a rigid phenyl linker can be effective, a more flexible linker may achieve higher potency for the same target.

Signaling Pathways and Experimental Workflows

The validation of a novel PROTAC is a multi-step process that involves confirming its mechanism of action and quantifying its efficacy. Below are diagrams illustrating the general PROTAC mechanism and a typical experimental workflow for validation.

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Caption: A typical experimental workflow for the validation of a novel PROTAC.

Detailed Experimental Protocols

Robust and reproducible experimental data are essential for the validation of PROTACs. The following are detailed protocols for key experiments cited in the evaluation of PROTACs.

Western Blotting for Target Protein Degradation

This is the cornerstone technique for quantifying the reduction in target protein levels following PROTAC treatment.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density in 6-well plates and allow them to adhere overnight.

  • Treat the cells with a range of PROTAC concentrations (typically from low nanomolar to high micromolar) for a predetermined time (e.g., 4, 8, 16, 24 hours). Include a vehicle-only control (e.g., DMSO).

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS).

  • Add ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and incubate on ice for 30 minutes.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal protein loading.

• SDS-PAGE and Protein Transfer:

  • Denature the protein samples by boiling in Laemmli buffer.

  • Load equal amounts of protein onto a polyacrylamide gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the protein of interest overnight at 4°C. A primary antibody against a housekeeping protein (e.g., GAPDH, β-actin) should also be used as a loading control.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the target protein band intensity to the loading control.

  • Calculate the percentage of degradation relative to the vehicle control to determine the DC50 and Dmax values.

Isothermal Titration Calorimetry (ITC) for Binding Affinity

ITC directly measures the heat changes associated with binding events, providing thermodynamic parameters for binary (PROTAC-target, PROTAC-E3 ligase) and ternary complex formation.

• Sample Preparation:

  • Dialyze all proteins and dissolve the PROTAC in the same buffer to minimize buffer mismatch effects.

• Binary Titration (e.g., PROTAC into Target Protein):

  • Fill the ITC cell with the target protein solution (e.g., 10-20 µM).

  • Load the injection syringe with the PROTAC solution at a concentration 10-20 times higher than the target protein.

  • Perform a series of injections and record the heat changes.

• Ternary Titration (e.g., PROTAC into E3 Ligase + Target Protein):

  • Prepare a solution of the E3 ligase pre-saturated with the target protein in the ITC cell.

  • Load the injection syringe with the PROTAC solution.

  • Perform the titration of the PROTAC into the pre-formed binary complex.

• Data Analysis:

  • Integrate the raw data to obtain the heat change per injection.

  • Fit the binding isotherm to an appropriate model (e.g., one-site binding) to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Cell Viability Assay (e.g., CellTiter-Glo®)

This assay determines the effect of the PROTAC and subsequent protein degradation on cell proliferation and health.

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 4,000-25,000 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a serial dilution of the PROTAC for a desired period (e.g., 72 hours).

• Assay Procedure (for CellTiter-Glo®):

  • Equilibrate the plate to room temperature.

  • Add the CellTiter-Glo® reagent according to the manufacturer's protocol.

  • Mix and incubate to stabilize the luminescent signal.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Plot the results as a percentage of the vehicle-treated control and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Conclusion

The validation of PROTACs synthesized with tert-Butyl (4-(bromomethyl)phenyl)carbamate linkers requires a comprehensive and multi-faceted approach. While this linker offers the potential for improved pharmacokinetic properties and pre-organization for ternary complex formation due to its rigidity, its efficacy is highly dependent on the specific target protein and E3 ligase pair. The experimental data available for structurally similar rigid aromatic linkers demonstrates a range of outcomes, from highly potent degradation to a complete lack of activity. This underscores the necessity of empirical validation for each new PROTAC construct. The detailed experimental protocols provided in this guide offer a robust framework for researchers to meticulously characterize the performance of their novel protein degraders and contribute to the growing understanding of structure-activity relationships in the field of targeted protein degradation.

A Comparative Guide to Benzylating Agents: tert-Butyl (4-(bromomethyl)phenyl)carbamate vs. Benzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the selection of an appropriate alkylating agent is paramount for the successful construction of complex molecular architectures. This guide provides a detailed comparison of two benzylating agents: the widely used benzyl bromide and the functionalized tert-butyl (4-(bromomethyl)phenyl)carbamate. This comparison aims to inform researchers on the synthetic utility, reactivity, and practical considerations of each reagent, supported by experimental data and protocols.

Introduction to the Reagents

Benzyl bromide (C₆H₅CH₂Br) is a classic and highly versatile electrophile used extensively for the introduction of the benzyl group, which serves as a common protecting group for alcohols, phenols, amines, and carboxylic acids.[1][2][3][4] Its reactivity is well-documented, and it participates readily in both Sₙ1 and Sₙ2 nucleophilic substitution reactions, facilitated by the stability of the resulting benzylic carbocation or the accessibility of the benzylic carbon.[5]

tert-Butyl (4-(bromomethyl)phenyl)carbamate (Boc-C₆H₄CH₂Br) is a more complex, bifunctional reagent that incorporates a benzyl bromide moiety for alkylation and a tert-butyloxycarbonyl (Boc) protected aniline.[6] This structural feature allows for orthogonal synthetic strategies, where the bromomethyl group can react selectively while the Boc-protected amine remains intact for subsequent deprotection and functionalization.[6]

Comparative Analysis of Reactivity

The primary difference in the synthetic utility of these two reagents stems from the electronic nature of the substituent at the para position of the phenyl ring.

Electronic Effects:

The reactivity of benzyl halides is significantly influenced by the electronic properties of substituents on the aromatic ring. Electron-donating groups increase the rate of nucleophilic substitution by stabilizing the electron-deficient transition state in both Sₙ1 and Sₙ2 mechanisms. Conversely, electron-withdrawing groups decrease the reaction rate.[5]

Steric Hindrance:

While the electronic effect of the p-NHBoc group is activating, the steric bulk of the tert-butyl group is a factor to consider. However, given its position at the para position, it is distant from the reaction center (the benzylic carbon) and is unlikely to exert significant steric hindrance on the incoming nucleophile.

Quantitative Data Comparison

The following tables summarize representative yields for N-alkylation and O-alkylation reactions using benzyl bromide. While directly comparable, side-by-side experimental data for tert-butyl (4-(bromomethyl)phenyl)carbamate is limited in the literature, the provided data for benzyl bromide serves as a benchmark for expected reactivity.

Table 1: N-Alkylation of Amines with Benzyl Bromide

Amine Substrate	Product	Yield (%)	Reference
Aniline	N-Benzylaniline	96	[7]
o-Toluidine	N-Benzyl-o-toluidine	95	[7]
2-Fluoroaniline	N-Benzyl-2-fluoroaniline	91	[7]
m-Chloroaniline	N-Benzyl-m-chloroaniline	93	[7]
p-Bromoaniline	N,N-Dibenzyl-p-bromoaniline	96	[7]

Table 2: O-Alkylation of Alcohols and Phenols with Benzyl Bromide

Substrate	Product	Yield (%)	Reference
Benzyl Alcohol	Dibenzyl ether	96
Phenol	Benzyl phenyl ether	90-95
4-Nitrophenol	Benzyl 4-nitrophenyl ether	92-98
4-Methoxyphenol	Benzyl 4-methoxyphenyl ether	High

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of an Amine with Benzyl Bromide

This protocol is adapted from a procedure for the N-alkylation of anilines in an aqueous medium.[7]

Materials:

• Amine (e.g., Aniline)

• Benzyl bromide

• Sodium bicarbonate (NaHCO₃)

• Sodium dodecyl sulfate (SDS)

• Water

• Ethyl acetate

• Hexane

Procedure:

• Suspend the amine (5 mmol) in water (20 mL) in a round-bottom flask.

• Add sodium dodecyl sulfate (20 mg) to the suspension.

• Add sodium bicarbonate (11 mmol) followed by benzyl bromide (11 mmol).

• Heat the reaction mixture at 80 °C for 1 hour, monitoring for completion by TLC.

• Cool the reaction mixture to room temperature.

• Filter the product and recrystallize from a mixture of ethyl acetate and hexane to yield the pure N-benzylated amine.[7]

Protocol 2: General Procedure for O-Alkylation of a Hydroxyl Group with Benzyl Bromide

This protocol describes a typical Williamson ether synthesis for the benzylation of an alcohol.

Materials:

• Alcohol or phenol

• Benzyl bromide (BnBr)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Dry N,N-dimethylformamide (DMF) or tetrahydrofuran (THF)

• Ethyl acetate

• Water and Brine

Procedure:

• Dissolve the starting material containing a free hydroxyl group (1.0 equiv.) in dry DMF (5–10 mL/mmol) under an inert atmosphere (e.g., Argon).

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (2.0 equiv.) portion-wise to the solution.

• Add benzyl bromide (1.5–2.0 equiv.) to the reaction mixture at 0 °C.

• Stir the reaction mixture, allowing it to gradually warm to room temperature, and monitor the reaction progress by TLC until the starting material is consumed.

• Quench the reaction by carefully adding an excess of triethylamine at 0 °C.

• Dilute the mixture with ethyl acetate and wash with water.

• Extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product, which can be further purified by column chromatography.

Logical Relationships and Workflows

The following diagrams illustrate the factors influencing the choice of reagent and a general experimental workflow for an Sₙ2 alkylation reaction.

References

• 1. Hammett equation - Wikipedia [en.wikipedia.org]
• 2. Protecting Group Chemistry: The Role of 4-Nitrobenzyl Bromide [ketonepharma.com]
• 3. Effect of the Hammett substituent constant of para-substituted benzoic acid on the perovskite/SnO2 interface passivation in perovskite solar cells - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and protein incorporation of azido-modified unnatural amino acids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. eMolecules​ tert-Butyl 4-(bromomethyl)phenylcarbamate | 239074-27-2 | MFCD11616718 | Fisher Scientific [fishersci.com]
• 7. 4-Aminobenzoyl bromide | C7H6BrNO | CID 23349407 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic analysis (NMR, IR, MS) for confirming the structure of tert-Butyl (4-(bromomethyl)phenyl)carbamate products

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry and drug development, the precise structural confirmation of key intermediates is paramount. This guide provides a comprehensive comparison of spectroscopic data for tert-Butyl (4-(bromomethyl)phenyl)carbamate, a widely used N-Boc protected building block, and its common alternatives utilizing Carbobenzyloxy (Cbz) and 9-Fluorenylmethyloxycarbonyl (Fmoc) protecting groups. Through a detailed analysis of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, this document aims to equip researchers with the necessary information for unambiguous structure elucidation and quality control.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for tert-Butyl (4-(bromomethyl)phenyl)carbamate and its Cbz and Fmoc protected counterparts. This side-by-side comparison highlights the characteristic signals that differentiate these important synthetic intermediates.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
tert-Butyl (4-(bromomethyl)phenyl)carbamate	~7.35	d	2H	Ar-H
~7.29	d	2H	Ar-H
~6.47	s	1H	N-H
~4.48	s	2H	-CH₂Br
1.52	s	9H	-C(CH₃)₃
Benzyl (4-(bromomethyl)phenyl)carbamate (Cbz-protected)	~7.40-7.25	m	9H	Ar-H (Cbz and Phenyl)
~6.60	s	1H	N-H
~5.20	s	2H	-CH₂-Ph (Cbz)
~4.48	s	2H	-CH₂Br
(9H-fluoren-9-yl)methyl (4-(bromomethyl)phenyl)carbamate (Fmoc-protected)	~7.77	d	2H	Ar-H (Fmoc)
~7.60	d	2H	Ar-H (Fmoc)
~7.40	t	2H	Ar-H (Fmoc)
~7.31	t	2H	Ar-H (Fmoc)
~7.25-7.15	m	4H	Ar-H (Phenyl)
~6.70	s	1H	N-H
~4.50	d	2H	-CH₂- (Fmoc)
~4.48	s	2H	-CH₂Br
~4.25	t	1H	-CH- (Fmoc)

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm	Assignment
tert-Butyl (4-(bromomethyl)phenyl)carbamate	~152.6	C=O (Carbamate)
~137.5	Ar-C
~136.5	Ar-C
~129.5	Ar-CH
~118.8	Ar-CH
~80.8	-C(CH₃)₃
~33.5	-CH₂Br
28.3	-C(CH₃)₃
Benzyl (4-(bromomethyl)phenyl)carbamate (Cbz-protected)	~153.5	C=O (Carbamate)
~137.0	Ar-C
~136.3	Ar-C (Cbz)
~136.0	Ar-C
~129.0	Ar-CH
~128.6, 128.3, 128.1	Ar-CH (Cbz)
~119.0	Ar-CH
~67.0	-CH₂-Ph (Cbz)
~33.5	-CH₂Br
(9H-fluoren-9-yl)methyl (4-(bromomethyl)phenyl)carbamate (Fmoc-protected)	~153.0	C=O (Carbamate)
~143.8, 141.3	Ar-C (Fmoc)
~137.2	Ar-C
~136.8	Ar-C
~129.2	Ar-CH
~127.7, 127.1, 125.1, 120.0	Ar-CH (Fmoc and Phenyl)
~118.9	Ar-CH
~67.2	-CH₂- (Fmoc)
~47.2	-CH- (Fmoc)
~33.4	-CH₂Br

Table 3: IR Spectroscopic Data (cm⁻¹)

Compound	N-H Stretch	C=O Stretch	C-N Stretch	C-Br Stretch
tert-Butyl (4-(bromomethyl)phenyl)carbamate	~3340	~1705	~1230	~680
Benzyl (4-(bromomethyl)phenyl)carbamate (Cbz-protected)	~3330	~1715	~1220	~690
(9H-fluoren-9-yl)methyl (4-(bromomethyl)phenyl)carbamate (Fmoc-protected)	~3320	~1725	~1210	~695

Table 4: Mass Spectrometry Data (Electron Ionization - EI)

Compound	Molecular Ion (M⁺) [m/z]	Key Fragment Ions [m/z]
tert-Butyl (4-(bromomethyl)phenyl)carbamate	285/287 (¹⁹Br/⁸¹Br)	229/231 ([M-C₄H₈]⁺), 186/188 ([M-Boc+H]⁺), 170/172, 106
Benzyl (4-(bromomethyl)phenyl)carbamate (Cbz-protected)	319/321 (¹⁹Br/⁸¹Br)	186/188 ([M-C₇H₇O₂]⁺), 108, 91
(9H-fluoren-9-yl)methyl (4-(bromomethyl)phenyl)carbamate (Fmoc-protected)	407/409 (¹⁹Br/⁸¹Br)	222, 179, 165

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below to ensure accurate and reproducible data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer. For ¹H NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a proton-decoupled experiment should be performed with an adequate relaxation delay to ensure quantitative accuracy of carbon signals.

• Data Processing: Process the raw data using appropriate software. Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is recommended. Place a small amount of the solid sample directly on the ATR crystal. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing the mixture into a thin disk.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹. Acquire a background spectrum of the empty ATR crystal or a pure KBr pellet before running the sample.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe for solid samples or through a gas chromatograph (GC-MS) for volatile compounds after dissolving in a suitable solvent.

• Ionization: Use Electron Ionization (EI) at 70 eV to generate the molecular ion and fragment ions.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight of the compound (e.g., m/z 50-500).

• Data Interpretation: Identify the molecular ion peak, which should show the characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio). Analyze the fragmentation pattern to confirm the presence of key structural motifs.

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of N-protected (4-(bromomethyl)phenyl)carbamate products.

Spectroscopic analysis workflow for N-protected products.

Conclusion

The structural confirmation of tert-Butyl (4-(bromomethyl)phenyl)carbamate and its Cbz and Fmoc analogues can be unequivocally achieved through the combined application of NMR, IR, and MS. Each technique provides complementary information that, when pieced together, offers a complete picture of the molecular structure. The ¹H and ¹³C NMR spectra are instrumental in defining the carbon-hydrogen framework and the nature of the protecting group. IR spectroscopy provides rapid confirmation of the key functional groups, particularly the carbamate C=O and N-H stretches. Finally, mass spectrometry confirms the molecular weight and provides valuable fragmentation data that corroborates the assigned structure. By following the detailed protocols and utilizing the comparative data presented in this guide, researchers can confidently identify and assess the purity of these critical synthetic intermediates.

Assessing the Purity of Synthesized Compounds Derived from tert-Butyl (4-(bromomethyl)phenyl)carbamate: A Comparative Guide

For researchers, scientists, and drug development professionals, the rigorous assessment of compound purity is a cornerstone of reliable and reproducible research. When utilizing versatile building blocks such as tert-Butyl (4-(bromomethyl)phenyl)carbamate for the synthesis of complex molecules, a thorough understanding of potential impurities and the analytical methods to detect them is paramount. This guide provides a comprehensive comparison of key analytical techniques for evaluating the purity of compounds synthesized using this reagent, offering detailed experimental protocols and comparative data to inform method selection.

Introduction to Purity Assessment

The purity of a synthesized compound directly impacts its physical, chemical, and biological properties. In drug development, even trace impurities can affect the efficacy and safety of an active pharmaceutical ingredient (API). Therefore, employing robust analytical methods to identify and quantify impurities is a critical step in the synthetic workflow. The choice of analytical technique depends on the nature of the target compound and the potential impurities, which can arise from starting materials, side reactions, or degradation.

For compounds derived from tert-Butyl (4-(bromomethyl)phenyl)carbamate, common impurities may include:

• Unreacted Starting Material: Residual tert-Butyl (4-(bromomethyl)phenyl)carbamate.

• By-products of Incomplete Reaction: For instance, if the bromide is substituted by a nucleophile, incompletely reacted intermediates may be present.

• Side-Reaction Products: Such as the formation of dimers or other unexpected adducts.

• Degradation Products: The Boc (tert-butoxycarbonyl) protecting group can be labile under certain conditions, leading to the formation of the corresponding free amine.

This guide will focus on a comparative analysis of three principal analytical techniques for purity determination: High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Liquid Chromatography-Mass Spectrometry (LC-MS).

Comparison of Key Analytical Methods

The selection of an appropriate analytical method is a critical decision in the process of compound characterization. HPLC is a widely used technique for routine purity analysis, while qNMR offers the advantage of being a primary method for determining absolute purity without the need for a reference standard of the analyte. LC-MS combines the separation power of HPLC with the high sensitivity and specificity of mass spectrometry, making it ideal for impurity identification.

Parameter	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separation based on differential partitioning between a stationary and a mobile phase.	Absolute quantification based on the direct proportionality between NMR signal intensity and the number of nuclei.	Separation by HPLC followed by mass-based detection and identification.
Primary Use	Routine purity determination and quantification of known and unknown impurities.	Absolute purity determination and structural confirmation.	Identification and quantification of trace impurities.
Sensitivity	High (ng to pg range).	Moderate (µg to mg range).	Very High (pg to fg range).
Specificity	Moderate to High (dependent on detector and separation).	High (structurally informative).	Very High (mass-to-charge ratio).
Quantification	Requires a reference standard for each impurity for accurate quantification.	Absolute quantification using an internal standard of known purity.	Can provide quantitative data, often requires a standard for accuracy.
Sample Throughput	High.	Moderate.	High.
Destructive	Yes.	No.	Yes.

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific compounds and instrumentation.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the routine purity assessment of non-volatile compounds derived from tert-Butyl (4-(bromomethyl)phenyl)carbamate.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a common choice.

• Mobile Phase: A gradient elution is typically employed using:

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • A typical gradient could be: 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at a wavelength where the analyte and potential impurities have significant absorbance (e.g., 254 nm for aromatic compounds).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the determination of absolute purity without the need for a specific reference standard of the analyte.[1]

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Internal Standard: A certified internal standard with a known purity and a signal that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Solvent: A deuterated solvent in which both the analyte and the internal standard are fully soluble (e.g., DMSO-d6, CDCl3).

• Experimental Parameters:

  • Pulse Program: A calibrated 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest for both the analyte and the internal standard to ensure full relaxation.

  • Number of Scans (ns): Sufficient to achieve a high signal-to-noise ratio (S/N > 250:1) for the signals being integrated.

• Sample Preparation:

  • Accurately weigh a specific amount of the synthesized compound and the internal standard into a vial.

  • Dissolve the mixture in a precise volume of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• Data Analysis: The purity of the analyte is calculated based on the integral ratio of a specific, well-resolved proton signal of the analyte to a signal of the internal standard, taking into account their respective molecular weights, number of protons, and the weighed masses.

Liquid Chromatography-Mass Spectrometry (LC-MS)

This technique is invaluable for identifying unknown impurities and confirming the molecular weight of the synthesized compound.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., Quadrupole, Time-of-Flight (TOF), or Orbitrap).

• Chromatographic Conditions: Similar to the HPLC method described above, to achieve separation of the components before they enter the mass spectrometer.

• Mass Spectrometer Settings:

  • Ionization Source: Electrospray Ionization (ESI) is common for polar to moderately polar small molecules.

  • Mode: Positive or negative ion mode, depending on the analyte's ability to be ionized.

  • Scan Range: A mass range appropriate to detect the expected compound and potential impurities.

• Sample Preparation: Similar to the HPLC method, but typically at a lower concentration (e.g., 10-100 µg/mL).

Alternative Starting Materials

While tert-Butyl (4-(bromomethyl)phenyl)carbamate is a versatile reagent, other compounds can be used to introduce a protected aminomethylphenyl moiety. The choice of an alternative often depends on the specific reaction conditions and the desired protecting group strategy.[2]

• tert-Butyl (4-(azidomethyl)phenyl)carbamate: This can be used in "click" chemistry reactions or reduced to the amine. Purity assessment would involve similar techniques, with a focus on detecting any residual azide.

• N-(4-(bromomethyl)benzyl)acetamide: This provides an acetyl-protected amine, which is stable under different conditions than a Boc group.

• 4-(Bromomethyl)aniline hydrobromide: This unprotected precursor can be used if the subsequent reaction conditions are compatible with a free aniline.

The purity assessment for compounds derived from these alternatives would follow similar principles, with adjustments to the analytical methods to account for the different functional groups and potential impurities.

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the purity assessment of synthesized compounds.

Caption: General workflow for purity assessment of synthesized compounds.

Caption: Detailed workflow for HPLC purity analysis.

Caption: Detailed workflow for qNMR purity analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Analysis of the Reactivity of tert-Butyl (4-(bromomethyl)phenyl)carbamate Against Other Benzylic Bromides in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the reactivity of tert-Butyl (4-(bromomethyl)phenyl)carbamate with other common benzylic bromides in nucleophilic substitution reactions. The reactivity of benzylic halides is of paramount importance in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules, where they serve as key intermediates for introducing the benzyl moiety. The rate and mechanism of these substitution reactions are highly dependent on the nature of the substituents on the aromatic ring, the reaction conditions, and the nucleophile.

The benzylic system readily undergoes nucleophilic substitution via both S(_N)1 and S(_N)2 pathways. The choice of mechanism is influenced by the substitution pattern on the aromatic ring, with electron-donating groups favoring the S(_N)1 mechanism through stabilization of the intermediate benzylic carbocation, and electron-withdrawing groups favoring the S(_N)2 pathway.[1] Primary benzylic halides typically favor the S(_N)2 pathway. The reactivity of tert-Butyl (4-(bromomethyl)phenyl)carbamate is of particular interest due to the presence of the electron-donating tert-butoxycarbonyl (Boc) protecting group, which is common in peptide synthesis and medicinal chemistry.

Understanding Reactivity through Substituent Effects

The tert-butoxycarbonylamino group (-NHBoc) at the para-position of tert-Butyl (4-(bromomethyl)phenyl)carbamate is a strong resonance electron-donating group. This electronic effect significantly stabilizes the incipient benzylic carbocation formed during an S(_N)1 reaction, thereby accelerating the rate of substitution. This stabilization is more pronounced than that of simple alkyl groups and significantly greater than that of electron-withdrawing groups.

The following diagram illustrates the logical workflow for a comparative reactivity study of benzylic bromides.

References

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the efficiency of different palladium catalysts for Suzuki coupling with tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, prized for its ability to form carbon-carbon bonds with high efficiency and broad functional group tolerance. For scientists engaged in drug discovery and development, the synthesis of molecules containing the 4-(aminomethyl)phenyl moiety is of significant interest. The tert-Butyl (4-(bromomethyl)phenyl)carbamate is a key building block in this endeavor, and its successful coupling via the Suzuki reaction is paramount. The choice of the palladium catalyst system is a critical factor that dictates the yield, reaction time, and overall efficiency of this transformation.

This guide provides an objective comparison of various palladium catalyst systems applicable to the Suzuki coupling of tert-Butyl (4-(bromomethyl)phenyl)carbamate with a range of arylboronic acids. The data presented herein is a collation of results from studies on structurally analogous benzyl bromides and Boc-protected amino-functionalized substrates, offering a reliable framework for catalyst selection and reaction optimization.

Performance Comparison of Palladium Catalyst Systems

The efficiency of a Suzuki-Miyaura coupling reaction is highly dependent on the interplay between the palladium source, the phosphine ligand, the base, and the solvent. For a substrate such as tert-Butyl (4-(bromomethyl)phenyl)carbamate, which contains a benzylic bromide and a carbamate functional group, the selection of a suitable catalyst system is crucial to ensure high yields and minimize side reactions. Below is a table summarizing the performance of various palladium catalyst systems in the Suzuki coupling of analogous substrates.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time	Substrate 1 (Benzyl Bromide Analogue)	Substrate 2 (Boronic Acid/Ester)	Yield (%)	Reference
Pd(OAc)₂ (5 mol%)	JohnPhos (10 mol%)	K₂CO₃	DMF	140	20 min	3-(bromomethyl)benzoate	3-methoxyphenylboronic acid	High	[1]
Pd(OAc)₂ (5 mol%)	SPhos or XPhos (10 mol%)	K₂CO₃	Toluene/H₂O	85	22 h	Aryl/Hetaryl Chlorides	Potassium Boc-Protected Aminomethyltrifluoroborate	Good to Excellent	[2][3]
PdCl₂(dppf)·CH₂Cl₂ (2 mol%)	dppf	Cs₂CO₃	THF/H₂O	77	N/A	Functionalized Benzyl Halides	Potassium Aryltrifluoroborates	High	[4]
Pd(N-Succ)₂(PPh₃)₂ (1 mol%)	PPh₃	Na₂CO₃	THF/H₂O	60	2 h	Benzyl bromide	Phenylboronic acid	88	[5]
XPhos Pd G2 (5 mol%)	XPhos	K₃PO₄	1,4-dioxane/H₂O	100	24 h	Bromo-amino-benzoylated pyrazoles	(Hetero)arylboronic acid	Moderate to High	[6]

Note: The data presented is for analogous compounds and serves as a guideline for optimizing the reaction for tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Experimental Protocols

A detailed and reproducible experimental protocol is essential for success in the laboratory. The following is a representative procedure for the Suzuki-Miyaura cross-coupling of tert-Butyl (4-(bromomethyl)phenyl)carbamate with an arylboronic acid, adapted from established methods for similar substrates.[2][3][7]

Materials:

• tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)

• Phosphine ligand (e.g., SPhos, 4-10 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene/H₂O 4:1 v/v)

• Schlenk flask or sealed reaction tube

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add tert-Butyl (4-(bromomethyl)phenyl)carbamate (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (2.0 equiv).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add the degassed solvent. Bubble the inert gas through the solution for 10-15 minutes to ensure thorough deoxygenation. Subsequently, add the palladium catalyst and the phosphine ligand.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired coupled product.

Visualizations

To better conceptualize the processes involved in the Suzuki-Miyaura coupling, the following diagrams illustrate the catalytic cycle and a typical experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Generalized experimental workflow for Suzuki coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Suzuki-Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl and Hetaryl Halides [organic-chemistry.org]
• 3. Synthesis and Suzuki–Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl- and Hetaryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]

Biological activity assessment of molecules synthesized using tert-Butyl (4-(bromomethyl)phenyl)carbamate

A comparative guide for researchers and drug development professionals on the biological activity assessment of novel anti-inflammatory agents synthesized from a tert-butyl phenylcarbamate backbone, offering insights into their performance against established alternatives, supported by experimental data.

This guide provides an objective comparison of the anti-inflammatory activity of a series of novel tert-butyl (substituted benzamido)phenylcarbamate derivatives. The synthesis of these molecules, initiated from a core structure related to tert-Butyl (4-(bromomethyl)phenyl)carbamate, has yielded compounds with promising biological activity. This document summarizes the quantitative data, presents detailed experimental protocols for the cited biological assays, and visualizes the key chemical and biological pathways to facilitate a comprehensive understanding for researchers, scientists, and drug development professionals.

Comparative Analysis of Anti-Inflammatory Activity

A series of novel tert-butyl 2-(substituted benzamido)phenylcarbamate derivatives (4a-4j) were synthesized and evaluated for their in vivo anti-inflammatory activity. The study utilized the carrageenan-induced rat paw edema model to assess the percentage of inflammation inhibition compared to the standard non-steroidal anti-inflammatory drug (NSAID), indomethacin.[1][2][3]

The results, summarized in the table below, highlight that several of the synthesized compounds exhibit significant anti-inflammatory effects. Notably, compounds 4i and 4a demonstrated anti-inflammatory activity comparable to or even slightly better than indomethacin, with inhibition percentages of 54.239% and 54.130%, respectively.[1][2][3]

Compound	Substituent Group	% Inhibition of Paw Edema
4a	4-Fluorobenzamido	54.130%
4b	4-Methylbenzamido	47.826%
4c	4-Methoxybenzamido	43.478%
4d	4-Chlorobenzamido	40.217%
4e	3,5-Dinitrobenzamido	39.021%
4f	2-Hydroxybenzamido	42.391%
4g	2-Acetoxybenzamido	45.652%
4h	2-(4-isobutylphenyl)propanamido	48.913%
4i	4-(1H-indol-2-yl)butanamido	54.239%
4j	2-Bromoacetamido	41.304%
Indomethacin	Standard Drug	53.260%

Experimental Protocols

Synthesis of tert-butyl 2-(substituted benzamido)phenylcarbamate Derivatives (4a-4j)

The synthesis of the target compounds involved the condensation of tert-butyl 2-aminophenylcarbamate (3) with various substituted carboxylic acids.[2]

General synthesis workflow for the anti-inflammatory compounds.

General Procedure: To a stirred solution of the respective substituted carboxylic acid in N,N-dimethylformamide (DMF) at 0 °C, N,N-diisopropylethylamine (DIPEA), tert-butyl 2-aminophenylcarbamate (3), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCI), and hydroxybenzotriazole (HOBt) were added successively. The reaction mixture was stirred for 30 minutes at 0 °C and then allowed to warm to room temperature for 3 hours to complete the reaction.[2]

In Vivo Anti-inflammatory Activity Assessment: Carrageenan-Induced Rat Paw Edema

The anti-inflammatory activity of the synthesized compounds was evaluated using the carrageenan-induced rat paw edema method.[1][2][3]

Experimental Animals: Wistar albino rats of either sex, weighing between 150-200g, were used. The animals were housed under standard laboratory conditions with free access to food and water.

Procedure:

• The rats were divided into groups, each containing six animals.

• The test compounds were administered orally at a dose of 100 mg/kg body weight. The control group received only the vehicle (0.5% w/v carboxymethyl cellulose), and the standard group received indomethacin at a dose of 10 mg/kg.

• After 30 minutes of drug administration, 0.1 mL of 1% w/v carrageenan solution in normal saline was injected into the sub-plantar region of the left hind paw of each rat to induce edema.

• The paw volume was measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• The percentage inhibition of paw edema was calculated using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 where Vc is the mean paw volume of the control group, and Vt is the mean paw volume of the treated group.

Proposed Mechanism of Action

The anti-inflammatory activity of these compounds is proposed to be mediated through the inhibition of the cyclooxygenase-2 (COX-2) enzyme. COX-2 is a key enzyme in the inflammatory pathway, responsible for the conversion of arachidonic acid into prostaglandins, which are pro-inflammatory mediators.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Orthogonal protection strategies involving the Boc group of tert-Butyl (4-(bromomethyl)phenyl)carbamate

For researchers, scientists, and drug development professionals, the selective manipulation of functional groups is a cornerstone of complex molecule synthesis. This guide provides a comparative analysis of orthogonal protection strategies involving the tert-butyloxycarbonyl (Boc) group of tert-Butyl (4-(bromomethyl)phenyl)carbamate. We will explore the selective deprotection of other common amine protecting groups—Fmoc, Cbz, and Troc—while the Boc group remains intact, supported by experimental data and detailed protocols.

The principle of orthogonal protection is fundamental in multi-step synthesis, allowing for the deprotection of one functional group in the presence of others that are labile to different conditions. The Boc group, known for its stability in basic and nucleophilic environments but sensitivity to acid, serves as an excellent anchor for such strategies. Its presence on the aromatic amine of tert-Butyl (4-(bromomethyl)phenyl)carbamate allows the bromomethyl group to be utilized for further synthetic transformations while the amine remains shielded. The subsequent selective removal of other protecting groups elsewhere in a molecule is crucial for controlled, stepwise synthesis.

Comparative Analysis of Orthogonal Protecting Groups

The following table summarizes the deprotection conditions for Fluorenylmethyloxycarbonyl (Fmoc), Carboxybenzyl (Cbz), and 2,2,2-Trichloroethoxycarbonyl (Troc) groups in the presence of a Boc-protected aromatic amine, based on established chemical principles and literature precedents.

Protecting Group	Deprotection Reagent(s)	Typical Conditions	Reaction Time	Typical Yield	Orthogonality with Boc
Fmoc	Piperidine in DMF	20% Piperidine in DMF, Room Temp.	5 - 30 min	>95%	Excellent
Cbz	H₂, Palladium on Carbon (Pd/C)	1 atm H₂, 10% Pd/C in MeOH or EtOH, Room Temp.	1 - 4 h	>90%	Excellent
Troc	Zinc dust, Acetic Acid	Zn, AcOH in MeOH	30 min - 2 h	85-95%	Excellent

Orthogonal Deprotection Workflow

The selection of an appropriate deprotection strategy is contingent on the other protecting groups present in the molecule. The following diagram illustrates the decision-making process for the selective removal of Fmoc, Cbz, or Troc groups while preserving the Boc group on the tert-Butyl (4-(bromomethyl)phenyl)carbamate moiety.

Decision workflow for selecting an orthogonal deprotection strategy.

Experimental Protocols

The following are representative experimental protocols for the selective deprotection of Fmoc, Cbz, and Troc groups in the presence of a Boc-protected aromatic amine. These protocols are based on established procedures and may require optimization for specific substrates.

Protocol 1: Selective Deprotection of the Fmoc Group

This protocol describes the removal of the Fmoc group using piperidine, a common method in solid-phase peptide synthesis that is equally effective in solution-phase chemistry.[1][2]

Materials:

• Fmoc- and Boc-diprotected substrate

• Anhydrous N,N-Dimethylformamide (DMF)

• Piperidine

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the Fmoc- and Boc-diprotected substrate in anhydrous DMF to a concentration of approximately 0.1 M.

• Add piperidine to the solution to a final concentration of 20% (v/v).

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 30 minutes.

• Upon completion, dilute the reaction mixture with DCM and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by silica gel chromatography if necessary.

Protocol 2: Selective Deprotection of the Cbz Group

This protocol outlines the removal of the Cbz group via catalytic hydrogenolysis, a mild and efficient method that does not affect the acid-labile Boc group.[3][4]

Materials:

• Cbz- and Boc-diprotected substrate

• Methanol (MeOH) or Ethanol (EtOH)

• 10% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas (H₂) supply (e.g., balloon)

• Celite®

Procedure:

• Dissolve the Cbz- and Boc-diprotected substrate in MeOH or EtOH in a round-bottom flask equipped with a magnetic stir bar.

• Carefully add 10% Pd/C catalyst to the solution (typically 5-10 mol% relative to the substrate).

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: The Pd/C catalyst can be pyrophoric and should be handled with care, ensuring it remains wet.

• Rinse the filter cake with the reaction solvent.

• Combine the filtrates and concentrate under reduced pressure to yield the deprotected amine. The byproducts, toluene and carbon dioxide, are volatile and easily removed.

Protocol 3: Selective Deprotection of the Troc Group

This protocol describes the reductive cleavage of the Troc group using zinc and acetic acid, a method that is orthogonal to the acid-sensitive Boc group.[5]

Materials:

• Troc- and Boc-diprotected substrate

• Methanol (MeOH)

• Activated Zinc dust

• Glacial Acetic Acid (AcOH)

• Ethyl acetate (EtOAc)

• 5% aqueous Sodium Hydroxide (NaOH) solution

• Brine

• Anhydrous Potassium Carbonate (K₂CO₃)

Procedure:

• To a solution of the Troc-protected substrate in MeOH, add activated zinc dust (an excess, e.g., 10 equivalents).

• Stir the mixture at room temperature for 5 minutes, then add glacial acetic acid.

• Heat the mixture to 60 °C and monitor the reaction by TLC or LC-MS. The reaction is typically complete within 30 minutes to 2 hours.

• After cooling to room temperature, concentrate the mixture under reduced pressure.

• Treat the residue with a 5% aqueous NaOH solution and extract with EtOAc.

• Wash the combined organic extracts with brine, dry over anhydrous K₂CO₃, and concentrate under reduced pressure.

• Purify the product by silica gel chromatography if necessary.

Conclusion

The Boc protecting group on tert-Butyl (4-(bromomethyl)phenyl)carbamate provides a stable anchor for synthetic strategies that require the selective deprotection of other amine protecting groups. The orthogonality of Fmoc, Cbz, and Troc groups allows for their clean and efficient removal under basic, hydrogenolytic, and reductive conditions, respectively, without affecting the acid-labile Boc group. The choice of the protecting group and the corresponding deprotection strategy should be made based on the overall synthetic plan and the compatibility of other functional groups present in the molecule. The protocols provided in this guide offer a starting point for the practical application of these orthogonal strategies in the synthesis of complex molecules for research, and drug development.

References

• 1. peptide.com [peptide.com]
• 2. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. total-synthesis.com [total-synthesis.com]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. total-synthesis.com [total-synthesis.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of tert-Butyl (4-(bromomethyl)phenyl)carbamate: A Comprehensive Guide

For researchers and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of tert-butyl (4-(bromomethyl)phenyl)carbamate (CAS No. 239074-27-2), a halogenated organic compound. Adherence to these protocols is crucial for ensuring a safe laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) for tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this compound and its waste. This includes:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A laboratory coat

Engineering Controls: All manipulations involving this compound, including waste handling and disposal, should be performed in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.

Quantitative Hazard and Safety Data

A summary of the key safety and hazard information for tert-Butyl (4-(bromomethyl)phenyl)carbamate is provided below.

Property	Value
CAS Number	239074-27-2
Molecular Formula	C₁₂H₁₆BrNO₂
Signal Word	Danger
Hazard Statements	H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage)
Precautionary Statements	P261, P280, P305+P351+P338, P310
Storage Temperature	Inert atmosphere, 2-8°C

Step-by-Step Disposal Protocol

The primary method for disposing of tert-Butyl (4-(bromomethyl)phenyl)carbamate and its contaminated materials is through an approved hazardous waste management facility. As a brominated organic compound, it must be segregated as halogenated organic waste.[1][2]

1. Waste Segregation and Collection:

• Designated Waste Container: Collect all waste containing tert-Butyl (4-(bromomethyl)phenyl)carbamate in a designated, properly labeled hazardous waste container. This container should be specifically marked for "Halogenated Organic Waste".[1][2]

• Avoid Mixing: Do not mix halogenated waste with non-halogenated organic waste to prevent costly and complex disposal procedures.[3] Also, avoid mixing with incompatible materials such as acids, bases, and oxidizing agents.[2][4]

• Container Integrity: Ensure the waste container is in good condition, compatible with the chemical, and has a tightly sealing lid to prevent leaks and vapor release.[2]

2. Labeling of Waste Containers:

• Clear Identification: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "tert-Butyl (4-(bromomethyl)phenyl)carbamate". Do not use abbreviations.[2]

• Composition Information: If the waste is a mixture, list all chemical constituents and their approximate percentages on the label.[1][5]

3. Storage of Waste:

• Designated Accumulation Area: Store the waste container in a designated satellite accumulation area within the laboratory.[3]

• Secondary Containment: The container should be kept in a secondary containment bin to mitigate spills.

• Safe Environment: Store in a cool, dry, and well-ventilated area away from heat, sparks, and direct sunlight.[2][4]

4. Arranging for Disposal:

• Contact Environmental Health and Safety (EHS): Once the waste container is nearly full (do not overfill), contact your institution's Environmental Health and Safety (EHS) department or the designated hazardous waste management provider to arrange for pickup and disposal.

• Follow Institutional Procedures: Adhere to all institutional protocols for waste pickup requests and documentation.

5. Spill Management:

In the event of a spill:

• Evacuate and Ventilate: Clear the immediate area and ensure adequate ventilation.

• Containment: For small spills, use an inert absorbent material to contain the substance.

• Collection: Carefully collect the absorbed material and place it in the designated halogenated organic waste container.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Large Spills: For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Caption: Disposal workflow for tert-Butyl (4-(bromomethyl)phenyl)carbamate.

References

• 1. bucknell.edu [bucknell.edu]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. 7.2 Organic Solvents [ehs.cornell.edu]

Personal protective equipment for handling tert-Butyl (4-(bromomethyl)phenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal protocols for the handling of tert-Butyl (4-(bromomethyl)phenyl)carbamate (CAS No. 239074-27-2). Adherence to these procedures is paramount to ensure personal safety and to minimize environmental contamination. This compound is a hazardous chemical that requires careful management in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

Tert-Butyl (4-(bromomethyl)phenyl)carbamate is classified with the following hazards: it is harmful if swallowed, causes severe skin burns and eye damage, and may cause an allergic skin reaction. Therefore, a comprehensive PPE strategy is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Recommended Equipment	Specifications & Rationale
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles must meet ANSI Z87.1 standards. A face shield should be worn over goggles when handling the solid or solutions to protect against splashes.
Hand Protection	Double Gloving: - Inner Glove: Nitrile rubber - Outer Glove: Neoprene or Butyl rubber	Given that aromatic and halogenated hydrocarbons can attack many synthetic glove materials, double gloving provides an extra layer of protection. Nitrile gloves offer good splash resistance, but their resistance to halogenated hydrocarbons can be poor.[1][2] Neoprene and butyl rubber generally offer better resistance to a wider range of chemicals.[3] Change gloves immediately if contaminated.
Body Protection	Chemical-Resistant Laboratory Coat	A lab coat made of a non-flammable or flame-retardant material should be worn and fully buttoned. For larger quantities, a chemical-resistant apron is also recommended.
Foot Protection	Closed-Toe Shoes	Shoes must fully cover the feet.
Respiratory Protection	NIOSH-approved Respirator with appropriate cartridges	All handling of the solid compound should be performed in a certified chemical fume hood to avoid inhalation of dust. If a fume hood is not available or engineering controls are insufficient, a respirator is required.

Operational Plan: Safe Handling Protocol

A systematic approach to handling tert-Butyl (4-(bromomethyl)phenyl)carbamate is crucial to prevent exposure. The following step-by-step protocol should be followed:

Step 1: Preparation

• Ensure a certified chemical fume hood is operational.

• Verify that an eyewash station and safety shower are accessible and unobstructed.

• Prepare all necessary equipment (spatulas, weigh boats, glassware, etc.) and place absorbent pads on the work surface within the fume hood.

• Clearly label all containers.

Step 2: Weighing and Transfer

• All weighing and transfer of the solid compound must be conducted within a chemical fume hood.

• Use a dedicated set of utensils for handling the chemical.

• To minimize dust generation, handle the powder gently and avoid rapid movements.

• Close the container immediately after use.

Step 3: Dissolution

• When dissolving the compound, add the solid to the solvent slowly while stirring.

• Be aware of any potential exothermic reactions, although none are specifically noted for this compound.

Step 4: Post-Handling

• Decontaminate all surfaces and equipment after use. A suitable solvent followed by soap and water is recommended.

• Dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan

Proper disposal of tert-Butyl (4-(bromomethyl)phenyl)carbamate and associated waste is critical to prevent environmental contamination.

Table 2: Waste Disposal Guidelines

Waste Type	Disposal Procedure	Rationale
Solid Chemical Waste	Collect in a designated, sealed, and clearly labeled hazardous waste container.	Prevents accidental exposure and ensures proper handling by waste management personnel.
Contaminated Labware (disposable)	Place in a dedicated, sealed, and labeled hazardous waste container.	Items such as gloves, weigh boats, and absorbent pads are considered contaminated and must be disposed of as hazardous waste.
Halogenated Organic Liquid Waste	Collect in a designated, sealed, and clearly labeled container for halogenated organic waste.	Brominated organic compounds should not be mixed with non-halogenated waste.[4]
Aqueous Waste	Collect in a designated, sealed, and labeled hazardous waste container for aqueous waste.	Aqueous solutions containing this compound are also considered hazardous.[4]

All waste must be disposed of in accordance with local, state, and federal regulations. Never dispose of this chemical down the drain.

Emergency Procedures

Spill:

• Small Spill: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand). For small spills, treatment with sodium thiosulfate before absorption can be considered.[4] Collect the absorbed material into a labeled hazardous waste container.

• Large Spill: Evacuate the area and contact your institution's emergency response team.

Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling tert-Butyl (4-(bromomethyl)phenyl)carbamate.

Caption: Logical workflow for the safe handling of tert-Butyl (4-(bromomethyl)phenyl)carbamate.

References

• 1. gloves.com [gloves.com]
• 2. chemistry.osu.edu [chemistry.osu.edu]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. benchchem.com [benchchem.com]